SR2595

Core Science & Biosynthesis

SR2595: A Novel Inverse Agonist of PPARγ for Promoting Osteogenesis

An In-depth Technical Guide on the Mechanism of Action

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2][3] PPARγ is a nuclear receptor that acts as a master regulator of adipogenesis. By repressing the activity of PPARγ, SR2595 effectively shifts the lineage commitment of multipotent mesenchymal stem cells (MSCs) away from the adipocyte lineage and towards the osteoblast lineage, thereby promoting bone formation.[1][2] This technical guide elucidates the core mechanism of action of SR2595 in osteogenesis, presenting key experimental data, detailed protocols, and visual representations of the involved signaling pathways.

Core Mechanism of Action: PPARγ Inverse Agonism

The primary mechanism through which SR2595 promotes osteogenesis is its function as an inverse agonist of PPARγ.[1][2] In the context of MSC differentiation, there exists a well-established reciprocal relationship between adipogenesis and osteogenesis, largely governed by the competing activities of the master transcription factors PPARγ (for adipogenesis) and Runt-related transcription factor 2 (RUNX2) for osteogenesis.

Activation of PPARγ, for instance by thiazolidinedione (TZD) drugs, promotes adipogenesis at the expense of osteoblast formation.[1][2][3] SR2595, by binding to PPARγ, does not activate it but instead represses its basal constitutive activity. This pharmacological repression of PPARγ is believed to alleviate the suppression of osteogenic pathways, thereby favoring the differentiation of MSCs into osteoblasts.[1]

Signaling Pathways Modulated by SR2595

The inverse agonism of PPARγ by SR2595 initiates a cascade of signaling events that collectively drive osteogenesis.

Upregulation of Bone Morphogenetic Proteins (BMPs)

A key downstream effect of PPARγ repression by SR2595 is the increased expression of Bone Morphogenetic Proteins (BMPs), specifically BMP2 and BMP6.[1] BMPs are critical signaling molecules in bone formation and development. They belong to the transforming growth factor-beta (TGF-β) superfamily and are potent inducers of osteoblast differentiation from MSCs. The upregulation of BMP2 and BMP6 suggests that SR2595 enhances the local osteogenic signaling environment.

The PPARγ-RUNX2 Axis

PPARγ and RUNX2 are mutually inhibitory transcription factors that play a pivotal role in the fate of MSCs. PPARγ activity is known to suppress RUNX2 expression and function. By repressing PPARγ, SR2595 is thought to relieve this inhibition, leading to an increase in RUNX2 activity. RUNX2 is essential for osteoblast maturation and the expression of key bone matrix proteins.

Downstream BMP and Wnt/β-catenin Signaling

The increased expression of BMP2 and BMP6 by SR2595-treated cells subsequently activates the canonical BMP signaling pathway. This involves the binding of BMPs to their cell surface receptors (BMPRs), leading to the phosphorylation of intracellular SMAD proteins (Smad1/5/8). These phosphorylated SMADs then form a complex with Smad4, translocate to the nucleus, and activate the transcription of osteoblast-specific genes.

While a direct link between SR2595 and the Wnt/β-catenin signaling pathway has not been explicitly detailed in the reviewed literature, this pathway is fundamental to osteogenesis. It is plausible that the pro-osteogenic environment fostered by SR2595, including the upregulation of BMPs, could crosstalk with and positively modulate the Wnt/β-catenin pathway, which is a key regulator of bone formation.

Quantitative Data on the Effects of SR2595 in Osteogenesis

The following tables summarize the quantitative effects of SR2595 on osteogenic markers and differentiation in human mesenchymal stem cells (hMSCs).

Table 1: Effect of SR2595 on Osteogenic Gene Expression in hMSCs

Gene	Treatment	Fold Change vs. Control	p-value
BMP2	SR2595 (1 µM)	~2.5	< 0.05
BMP6	SR2595 (1 µM)	~3.0	< 0.05

Data is approximated from graphical representations in the cited literature.

Table 2: Effect of SR2595 on Osteogenic Differentiation of hMSCs

Assay	Treatment	Outcome	p-value
Calcium Deposition	SR2595 (1 µM)	Statistically significant increase	< 0.05

The increase in calcium deposition is a key indicator of successful osteogenic differentiation and matrix mineralization.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of SR2595's osteogenic effects.

Human Mesenchymal Stem Cell (hMSC) Culture and Osteogenic Differentiation

• Cell Culture: Bone marrow-derived hMSCs are cultured in a growth medium (e.g., DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere of 5% CO2.

• Osteogenic Induction: To induce osteogenic differentiation, the growth medium is replaced with an osteogenic induction medium. A standard formulation includes:

  • DMEM with 10% FBS

  • 100 nM Dexamethasone

  • 10 mM β-glycerophosphate

  • 50 µM Ascorbic acid-2-phosphate

• SR2595 Treatment: SR2595 is dissolved in a suitable solvent (e.g., DMSO) and added to the osteogenic induction medium at the desired final concentration (e.g., 1 µM). The medium is replaced every 2-3 days for the duration of the experiment (typically 14-21 days).

Alizarin Red S Staining for Calcium Deposition

• Fixation: After the differentiation period, the cell monolayer is washed with phosphate-buffered saline (PBS) and fixed with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Staining: The fixed cells are washed with deionized water and stained with 2% Alizarin Red S solution (pH 4.1-4.3) for 20-30 minutes at room temperature.

• Washing: The excess stain is removed by washing with deionized water.

• Visualization and Quantification: The stained calcium deposits appear as red nodules and can be visualized by light microscopy. For quantification, the stain can be eluted with 10% cetylpyridinium chloride, and the absorbance is measured at 562 nm.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

• RNA Extraction: Total RNA is extracted from hMSCs at specific time points after treatment with SR2595 using a commercial RNA extraction kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the extracted RNA using a reverse transcription kit.

• qPCR: qPCR is performed using a SYBR Green-based master mix and gene-specific primers for target genes (e.g., BMP2, BMP6, RUNX2) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: The relative gene expression is calculated using the ΔΔCt method.

Visualizations: Signaling Pathways and Experimental Workflows

Caption: SR2595 Mechanism of Action in Osteogenesis.

Caption: Experimental Workflow for SR2595 Osteogenesis Assay.

References

• 1. Reciprocal regulation of PPARγ and RUNX2 activities in marrow mesenchymal stem cells: Fine balance between p38 MAPK and Protein Phosphatase 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expression of genes for bone morphogenetic proteins BMP-2, BMP-4 and BMP-6 in various parts of the human skeleton - PMC [pmc.ncbi.nlm.nih.gov]

The Role of SR2595 in Mesenchymal Stem Cell Differentiation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mesenchymal stem cells (MSCs) hold immense promise in regenerative medicine due to their multipotent nature, capable of differentiating into various cell lineages including osteoblasts (bone-forming cells) and adipocytes (fat-storing cells). The differentiation process is a tightly regulated balance between pro-osteogenic and pro-adipogenic signaling pathways. Peroxisome proliferator-activated receptor-gamma (PPARγ) is a master regulator of adipogenesis, and its activity is a key determinant in the lineage commitment of MSCs. SR2595, a potent PPARγ inverse agonist, has emerged as a significant pharmacological tool to modulate this balance. This technical guide provides an in-depth analysis of the role of SR2595 in promoting osteogenic differentiation of MSCs by repressing PPARγ activity. We will delve into the molecular mechanisms, relevant signaling pathways, quantitative effects on osteogenic markers, and detailed experimental protocols.

Introduction: The Adipogenesis-Osteogenesis Balance in MSCs

Mesenchymal stem cells are a focal point of tissue engineering and regenerative medicine. Their ability to differentiate into bone, cartilage, and fat tissue makes them a versatile tool for therapeutic applications. The decision of an MSC to become an osteoblast or an adipocyte is governed by a complex interplay of transcription factors and signaling pathways. A reciprocal relationship exists between osteogenesis and adipogenesis; conditions that favor one lineage often suppress the other.[1]

At the heart of this balance lies the nuclear receptor PPARγ. As the master regulator of adipogenesis, its activation by agonists like thiazolidinediones (TZDs) promotes fat cell formation at the expense of bone formation.[2] Conversely, the repression of PPARγ activity has been shown to enhance osteogenesis.[2] This has led to the exploration of PPARγ antagonists and inverse agonists as potential therapeutic agents for bone-related disorders such as osteoporosis.

SR2595 is a synthetic ligand that functions as a PPARγ inverse agonist. Unlike a neutral antagonist that simply blocks agonist binding, an inverse agonist reduces the basal or constitutive activity of the receptor.[2] This guide will explore the multifaceted role of SR2595 in tipping the MSC differentiation scale towards osteogenesis.

SR2595: A PPARγ Inverse Agonist Promoting Osteogenesis

SR2595 actively represses the transcriptional activity of PPARγ.[2] This repression of the master adipogenic regulator shifts the lineage commitment of MSCs towards the osteogenic pathway. Seminal studies have demonstrated that treatment of human MSCs with SR2595 leads to a significant increase in osteogenic differentiation.[2]

Quantitative Effects of SR2595 on Osteogenic Markers

The pro-osteogenic effects of SR2595 have been quantified through various in vitro assays. Treatment of MSCs with SR2595 results in a notable increase in markers associated with bone formation.

Parameter	Treatment	Fold Change vs. Control (DMSO)	Reference
Calcium Phosphate Deposition	SR2595	~1.8	[2]
BMP2 mRNA Expression	SR2595	~2.5	[2]
BMP6 mRNA Expression	SR2595	~3.0	[2]

Note: The quantitative data presented in this table are estimations derived from the graphical data presented in Choi et al., 2011.[2] The original source should be consulted for the primary data.

Signaling Pathways Modulated by SR2595 in MSC Differentiation

The pro-osteogenic effects of SR2595 are mediated through a cascade of signaling events initiated by the repression of PPARγ. This leads to the activation of pro-osteogenic pathways and the upregulation of key transcription factors.

The Central Role of PPARγ Repression

SR2595 binds to the ligand-binding domain of PPARγ, inducing a conformational change that promotes the recruitment of corepressors and inhibits the recruitment of coactivators. This leads to the active repression of PPARγ target genes, which are primarily involved in adipogenesis.

Reciprocal Regulation of Runx2

Runt-related transcription factor 2 (Runx2) is the master regulator of osteogenesis.[1] There is a well-established reciprocal relationship between PPARγ and Runx2.[1][3] PPARγ activity can suppress Runx2 expression and function, while Runx2 can inhibit PPARγ activity. By repressing PPARγ, SR2595 alleviates the inhibitory pressure on Runx2, allowing for its increased expression and activity, thereby driving osteogenic differentiation.[4]

Upregulation of Bone Morphogenetic Protein (BMP) Signaling

Bone Morphogenetic Proteins (BMPs) are potent inducers of osteogenesis.[5][6] Treatment of MSCs with SR2595 leads to a significant increase in the expression of BMP2 and BMP6.[2] These BMPs then act in an autocrine and paracrine manner to activate the canonical BMP signaling pathway.

Caption: Signaling pathway of SR2595-induced osteogenesis in MSCs.

Crosstalk with the Wnt/β-catenin Pathway

The Wnt/β-catenin signaling pathway is another critical regulator of osteogenesis.[7][8][9] Activation of this pathway promotes the accumulation of β-catenin in the cytoplasm, which then translocates to the nucleus to activate the transcription of osteogenic target genes. PPARγ and the Wnt/β-catenin pathway are known to be mutually inhibitory.[9] By repressing PPARγ, SR2595 may also indirectly promote Wnt/β-catenin signaling, further enhancing the osteogenic commitment of MSCs.

Caption: General experimental workflow for studying SR2595's effect on MSC osteogenesis.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the role of SR2595 in MSC differentiation.

Mesenchymal Stem Cell Culture

• Cell Source: Human bone marrow-derived MSCs (hMSCs) are a commonly used cell type.

• Culture Medium: A standard growth medium for MSCs is Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% L-glutamine.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Passaging: When cells reach 80-90% confluency, they are detached using trypsin-EDTA and subcultured at a density of 5,000-10,000 cells/cm².

Osteogenic Differentiation Assay

• Seeding: Plate MSCs in a multi-well plate at a density of 20,000-50,000 cells/cm².

• Induction Medium: Once the cells are adherent, replace the growth medium with an osteogenic induction medium. A typical formulation consists of the standard growth medium supplemented with:

  • 100 nM Dexamethasone

  • 10 mM β-glycerophosphate

  • 50 µM Ascorbate-2-phosphate

• SR2595 Treatment: Add SR2595 to the osteogenic induction medium at the desired concentration (e.g., 1-10 µM). A vehicle control (DMSO) should be run in parallel.

• Medium Change: Replace the medium with fresh osteogenic induction medium (with or without SR2595) every 2-3 days for a period of 14-21 days.

Alizarin Red S Staining for Mineralization

This staining method is used to visualize calcium deposits, a hallmark of mature osteoblasts.[10][11][12]

• Fixation: After the differentiation period, wash the cells with phosphate-buffered saline (PBS) and fix them with 4% paraformaldehyde for 15-30 minutes at room temperature.

• Washing: Rinse the fixed cells with deionized water.

• Staining: Add a 2% Alizarin Red S solution (pH 4.1-4.3) to each well and incubate for 5-20 minutes at room temperature.

• Washing: Gently wash the cells with deionized water to remove excess stain.

• Visualization: Visualize the red-orange mineralized nodules under a brightfield microscope.

• (Optional) Quantification: To quantify the staining, the dye can be extracted with 10% cetylpyridinium chloride, and the absorbance can be measured at approximately 562 nm.[11]

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

qPCR is used to measure the expression levels of key osteogenic marker genes.

• RNA Extraction: At desired time points during differentiation, lyse the cells and extract total RNA using a commercially available kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR Reaction: Set up the qPCR reaction using a qPCR master mix, cDNA template, and primers specific for the genes of interest (e.g., RUNX2, BMP2, BMP6, ALPL - Alkaline Phosphatase, BGLAP - Osteocalcin). A housekeeping gene (e.g., GAPDH, ACTB) should be used for normalization.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression between the SR2595-treated and control groups.

Conclusion and Future Directions

SR2595 represents a powerful tool for investigating the molecular mechanisms governing MSC lineage commitment. Its ability to promote osteogenesis by repressing PPARγ highlights the therapeutic potential of targeting this pathway for bone regenerative applications. The detailed protocols and signaling pathway diagrams provided in this guide offer a comprehensive resource for researchers in the field.

Future research should focus on in vivo studies to validate the bone-forming efficacy of SR2595 in animal models of osteoporosis and bone defects. Furthermore, a deeper understanding of the crosstalk between PPARγ and other signaling pathways will be crucial for the development of more targeted and effective therapies for a range of skeletal disorders. The continued exploration of compounds like SR2595 will undoubtedly pave the way for novel therapeutic strategies in regenerative medicine.

References

• 1. Review of Signaling Pathways Governing MSC Osteogenic and Adipogenic Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reciprocal regulation of PPARγ and RUNX2 activities in marrow mesenchymal stem cells: Fine balance between p38 MAPK and Protein Phosphatase 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reciprocal Control of Osteogenic and Adipogenic Differentiation by ERK/MAP Kinase Phosphorylation of Runx2 and PPARγ Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BMP signaling in mesenchymal stem cell differentiation and bone formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BMP signaling in mesenchymal stem cell differentiation and bone formation [scirp.org]
• 7. Signaling Pathways Driving MSC Osteogenesis: Mechanisms, Regulation, and Translational Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Crosstalk between Wnt and bone morphogenetic protein signaling during osteogenic differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Wnt Pathway in Bone Repair and Regeneration – What Do We Know So Far - PMC [pmc.ncbi.nlm.nih.gov]
• 10. promocell.com [promocell.com]
• 11. oricellbio.com [oricellbio.com]
• 12. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

SR2595: A Potent PPARγ Inverse Agonist for Modulating Cellular Lineage Commitment

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Peroxisome proliferator-activated receptor gamma (PPARγ) is a master regulator of adipogenesis and a key therapeutic target for type 2 diabetes. While PPARγ agonists, like the thiazolidinedione (TZD) class of drugs, are effective insulin sensitizers, their activation of PPARγ promotes adipogenesis at the expense of osteoblast formation, leading to adverse effects on bone health.[1] SR2595 emerges as a powerful pharmacological tool, functioning as a potent PPARγ inverse agonist. This document provides a comprehensive technical overview of SR2595, detailing its mechanism of action, summarizing key quantitative data, outlining experimental protocols for its characterization, and visualizing its impact on cellular signaling pathways.

Introduction

The nuclear receptor PPARγ plays a pivotal role in the lineage commitment of multipotent mesenchymal stem cells (MSCs), directing them towards adipocyte differentiation.[1] Pharmacological activation of PPARγ, while beneficial for insulin sensitivity, consequently suppresses osteogenesis.[1] This has driven the development of alternative PPARγ modulation strategies. Inverse agonists represent a class of ligands that not only block agonist-induced receptor activation but also suppress the basal or constitutive activity of the receptor. SR2595 was developed from the PPARγ antagonist SR1664 through a structure-guided design approach aimed at enhancing the steric clash with the activation function-2 (AF-2) helix of the receptor, thereby repressing its basal transcriptional activity.[1][2] This compound has demonstrated the ability to promote osteogenesis from MSCs by pharmacologically repressing PPARγ, offering a potential therapeutic strategy for promoting bone formation without the detrimental metabolic effects associated with PPARγ deficiency.[1][2]

Mechanism of Action: Inverse Agonism of PPARγ

SR2595 exerts its effects by binding to the ligand-binding domain (LBD) of PPARγ and inducing a conformational change that actively represses the receptor's basal activity. This is distinct from neutral antagonists which simply block agonist binding. The core mechanism involves the following key steps:

• Binding to the Ligand-Binding Pocket: SR2595 occupies the ligand-binding pocket of PPARγ. The substitution of a nitro group for the t-butyl group present in its antagonist precursor, SR1664, creates a bulkier substituent.[1][2]

• Steric Clash with AF-2 Helix: This bulky group enhances the steric clash with the AF-2 region, specifically with residue F282.[1][2] This prevents the AF-2 helix from adopting the active conformation required for co-activator recruitment.

• Promotion of Co-repressor Binding: The conformational change induced by SR2595 binding promotes the recruitment of co-repressor proteins, such as Nuclear Receptor Co-repressor 1 (NCoR1).[1] This active recruitment of co-repressors is a hallmark of inverse agonism and leads to the repression of target gene transcription below basal levels.[3]

• Repression of Target Gene Expression: By stabilizing a repressive conformation and recruiting co-repressors, SR2595 effectively turns off the transcription of PPARγ target genes involved in adipogenesis, such as fatty acid-binding protein 4 (FABP4).[1]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for SR2595 and related compounds.

Table 1: Binding Affinities and Functional Activity of SR2595 and Analogs

Compound	Binding Affinity (Ki, nM) for PPARγ	Transactivation Assay (Fold change vs. DMSO)	FABP4 Expression (Fold change vs. DMSO)	Reference
SR2595	Data not explicitly found in search results	Repressed below basal levels	Repressed below basal levels	[1]
SR10221 (analog)	Data not explicitly found in search results	Repressed below basal levels	Repressed below basal levels	[1][3]
SR1664 (antagonist)	Data not explicitly found in search results	Antagonistic activity	Not specified as inverse agonist	[1]
Rosiglitazone (agonist)	Data not explicitly found in search results	Activated	Activated	[1]

Note: Specific Ki or IC50 values for SR2595 were not available in the provided search results, though its activity is consistently demonstrated through functional assays.

Table 2: In Vivo Pharmacokinetic and Metabolic Parameters of SR2595

Parameter	Value	Conditions	Reference
Dosing	20 mg/kg, once daily (oral)	Lean C57BL/6J mice, 21-day treatment	[2]
Insulin Sensitivity	No significant change	Insulin tolerance test	[2]
Fasting Insulin Levels	No change	-	[2]
Food Consumption	No change	-	[2]
Body Weight	No change	-	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following are protocols for key experiments used to characterize SR2595.

Promoter-Reporter Transactivation Assay

This assay measures the ability of a compound to modulate the transcriptional activity of PPARγ.

• Cell Culture: HEK293T cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

• Transfection: Cells are transiently transfected with expression vectors for Gal4-PPARγ-LBD and a luciferase reporter plasmid containing a Gal4 upstream activation sequence.

• Compound Treatment: Post-transfection, cells are treated with SR2595, a positive control agonist (e.g., Rosiglitazone), and a vehicle control (DMSO) at various concentrations.

• Luciferase Assay: After an incubation period (typically 24 hours), cells are lysed, and luciferase activity is measured using a luminometer.

• Data Analysis: Luciferase activity is normalized to a co-transfected control (e.g., β-galactosidase) to account for transfection efficiency. Results are expressed as fold change relative to the vehicle control.

Adipogenesis Assay

This assay assesses the impact of SR2595 on the differentiation of preadipocytes into mature adipocytes.

• Cell Culture: 3T3-L1 preadipocytes are grown to confluence in DMEM with 10% calf serum.[4]

• Induction of Differentiation: Two days post-confluence, the medium is changed to a differentiation-inducing medium containing a standard adipogenic cocktail (e.g., insulin, dexamethasone, and IBMX) with or without SR2595 at various concentrations.[4]

• Maintenance: After 2-3 days, the medium is replaced with an insulin-containing medium, with fresh medium changes every 2-3 days.

• Staining: After 7-10 days, cells are fixed and stained with Oil Red O, which specifically stains the lipid droplets in mature adipocytes.[4][5]

• Quantification: The Oil Red O stain is extracted from the cells, and the absorbance is measured spectrophotometrically (at 490-520 nm) to quantify the extent of adipogenesis.[4][5]

Co-repressor Interaction Assay (TR-FRET)

This biochemical assay directly measures the recruitment of co-repressor peptides to the PPARγ LBD in the presence of a ligand.

• Reagents: Purified PPARγ LBD, a fluorescently labeled co-repressor peptide (e.g., from NCoR1), and SR2595 are required.[3][6]

• Assay Setup: The PPARγ LBD is incubated with the fluorescently labeled co-repressor peptide in the presence of varying concentrations of SR2595 in a microplate.[3]

• TR-FRET Measurement: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is measured. An increase in the FRET signal indicates the proximity of the donor and acceptor fluorophores, signifying the recruitment of the co-repressor peptide to the LBD.[3]

• Data Analysis: The TR-FRET signal is plotted against the compound concentration to determine the EC50 for co-repressor recruitment.

Visualizations: Signaling Pathways and Workflows

SR2595 Signaling Pathway

Caption: SR2595 binds PPARγ, inducing co-repressor recruitment and repressing adipogenic gene transcription.

Experimental Workflow: Adipogenesis Assay

Caption: Workflow for assessing the effect of SR2595 on 3T3-L1 preadipocyte differentiation.

Logical Relationship: SR2595 Action and Consequence

Caption: Logical flow from SR2595 binding to the promotion of osteogenesis.

Conclusion

SR2595 represents a significant advancement in the pharmacological modulation of PPARγ. As a potent inverse agonist, it actively represses the basal activity of the receptor, leading to a blockade of adipogenesis and a promotion of osteogenesis.[1] Its favorable in vivo profile, with no adverse effects on metabolic parameters in short-term studies, underscores its potential as a therapeutic agent for conditions characterized by bone loss, such as osteoporosis.[1][2] The detailed mechanisms and protocols presented in this guide provide a solid foundation for further research and development of this and other next-generation PPARγ modulators.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Biochemical and structural basis for the pharmacological inhibition of nuclear hormone receptor PPARγ by inverse agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioscience.co.uk [bioscience.co.uk]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. pubs.acs.org [pubs.acs.org]

The Discovery and Development of SR2595: A PPARγ Inverse Agonist for Osteogenesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor that is a master regulator of adipogenesis. Developed through a structure-guided design approach building upon the antagonist SR1664, SR2595 was identified for its ability to repress the basal activity of PPARγ. This repression promotes the differentiation of mesenchymal stem cells (MSCs) towards an osteogenic lineage at the expense of adipogenesis, highlighting its therapeutic potential for bone formation. This document provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of SR2595, including detailed experimental protocols and quantitative data.

Introduction

The nuclear receptor PPARγ is a well-established therapeutic target for type 2 diabetes, with agonist ligands like the thiazolidinedione (TZD) class of drugs improving insulin sensitivity. However, activation of PPARγ also promotes adipogenesis and has been associated with adverse effects such as weight gain and an increased risk of bone fractures.[1][2] The development of PPARγ antagonists and inverse agonists represents a therapeutic strategy to harness the beneficial effects of modulating PPARγ signaling while avoiding the drawbacks of full agonism. SR2595 emerged from efforts to develop a non-agonist ligand that could block the obesity-induced phosphorylation of serine 273 on PPARγ.[1][2] This led to the creation of the antagonist SR1664, and subsequently, the inverse agonist SR2595.[1][2]

Discovery and Structure-Guided Design

The development of SR2595 was a result of a structure-activity relationship (SAR) study originating from the PPARγ antagonist SR1664.[1] It was hypothesized that introducing a bulkier substituent to the SR1664 scaffold could induce a clash with the activation function 2 (AF2) helix of the receptor, thereby repressing its basal activity.[1] This strategic modification led to the synthesis of SR2595, which demonstrated inverse agonist properties.[1]

From Antagonist to Inverse Agonist: A Logical Progression

The design of SR2595 was a logical progression from the antagonist SR1664. The key structural modification involved the introduction of a bulkier group to enhance the steric clash with the AF2 helix of PPARγ, a critical region for coactivator recruitment.

Caption: Logical progression from SR1664 to SR2595.

Mechanism of Action: PPARγ Signaling Pathway

PPARγ functions as a ligand-activated transcription factor. In its basal state, it can be bound to corepressor proteins. Upon agonist binding, a conformational change leads to the dissociation of corepressors and recruitment of coactivators, initiating the transcription of target genes involved in adipogenesis. SR2595, as an inverse agonist, binds to PPARγ and stabilizes a conformation that enhances the recruitment of corepressors, thereby repressing even the basal transcriptional activity of the receptor. This shifts the differentiation of MSCs from the adipogenic to the osteogenic lineage.

Caption: SR2595 modulation of the PPARγ signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the preclinical evaluation of SR2595.

Table 1: In Vitro Activity of SR2595

Assay	Cell Line	Compound	Concentration	Result
Transcriptional Activity	HEK293T	SR2595	1 µM	Repression of PPARγ:PPRE-Luciferase reporter
Adipogenic Marker Expression	3T3-L1 adipocytes	SR2595	1 µM	Decreased mRNA expression of FABP4
Osteogenic Differentiation	Human MSCs	SR2595	Not Specified	Increased calcium phosphatase deposition
Osteogenic Marker Expression	Human MSCs	SR2595	Not Specified	Increased mRNA expression of BMP2 and BMP6

Data extracted from the primary publication.[1]

Table 2: In Vivo Pharmacokinetics and Metabolic Effects of SR2595

Parameter	Animal Model	Dosing	Duration	Outcome
Pharmacokinetics	C57BL/6J mice	20 mg/kg, oral gavage, once daily	21 days	Sufficient plasma exposure and epididymal WAT concentration
Insulin Sensitivity	C57BL/6J mice	20 mg/kg, oral gavage, once daily	21 days	No significant change in insulin tolerance test
Fasting Insulin	C57BL/6J mice	20 mg/kg, oral gavage, once daily	21 days	No significant change
Food Consumption	C57BL/6J mice	20 mg/kg, oral gavage, once daily	21 days	No change observed
Body Weight	C57BL/6J mice	20 mg/kg, oral gavage, once daily	21 days	No change observed

Data extracted from the primary publication.[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell-based Transactivation Assay

This assay was performed to determine the transcriptional activity of PPARγ in the presence of SR2595.[1]

Caption: Workflow for the cell-based transactivation assay.

Methodology:

• HEK293T cells were co-transfected with a full-length human PPARγ2 expression vector and a PPRE-luciferase reporter construct.[1]

• Following transfection, cells were treated with 1 µM of SR2595 or a vehicle control (DMSO).[1]

• After a 2-hour incubation period, the cells were lysed.[1]

• Luciferase activity was measured using a microplate reader to quantify the light output.[1]

• The fold change in transcriptional activity was calculated relative to the DMSO control.[1]

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

qPCR was used to measure the mRNA levels of adipogenic and osteogenic marker genes.[1]

Methodology:

• 3T3-L1 adipocytes or human MSCs were treated with 1 µM SR2595 or vehicle control.[1]

• Total RNA was extracted from the cells using a suitable RNA isolation kit.

• cDNA was synthesized from the extracted RNA via reverse transcription.

• qPCR was performed using gene-specific primers for FABP4, BMP2, BMP6, and a housekeeping gene for normalization.

• The relative mRNA expression levels were calculated using the ΔΔCt method.

In Vivo Studies in Mice

Animal studies were conducted to assess the pharmacokinetic properties and metabolic effects of SR2595.[1]

Methodology:

• Male C57BL/6J mice were administered SR2595 at a dose of 20 mg/kg via oral gavage once daily for 21 days.[1]

• For pharmacokinetic analysis, plasma and epididymal white adipose tissue (WAT) were collected at specified time points to measure drug concentration.[1]

• Insulin tolerance tests were performed by intraperitoneal injection of insulin (0.75 U/kg) after an overnight fast, followed by blood glucose measurements at various intervals.[1]

• Fasting insulin levels, food consumption, and body weight were monitored throughout the study period.[1]

Conclusion

SR2595 is a novel PPARγ inverse agonist developed through a rational, structure-based approach. By repressing the basal activity of PPARγ, it effectively promotes osteogenic differentiation of mesenchymal stem cells. Preclinical studies have demonstrated its potential as a therapeutic agent for promoting bone formation without adversely affecting metabolic parameters.[1] Further investigation into the in vivo efficacy of SR2595 in models of bone loss is warranted to fully elucidate its therapeutic utility.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

SR2595: A Technical Guide to its Suppression of Adipogenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ). As a master regulator of adipogenesis, PPARγ plays a pivotal role in the differentiation of mesenchymal stem cells into adipocytes. The pharmacological repression of PPARγ by SR2595 presents a compelling therapeutic strategy for conditions where the inhibition of fat cell formation is desirable. This technical guide provides an in-depth overview of the mechanism of action, experimental protocols, and quantitative data related to SR2595's effect on adipogenesis suppression.

Core Mechanism of Action: PPARγ Inverse Agonism

SR2595 functions by binding to the ligand-binding domain of PPARγ, but unlike agonists which activate the receptor, SR2595 stabilizes a conformation that actively represses basal transcriptional activity. This inverse agonism leads to the recruitment of corepressors and dismissal of coactivators from PPARγ target gene promoters, effectively shutting down the genetic program required for adipocyte differentiation.[1][2] A key target gene suppressed by this action is the Fatty Acid-Binding Protein 4 (FABP4), a critical component in lipid metabolism and a well-established marker of adipogenesis.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the in vitro activity of SR2595.

Parameter	Value	Cell Line/System	Reference
IC50	30 nM	PPARγ transactivation	[3][4]

Table 1: In Vitro Potency of SR2595

Cell Line	Treatment	Target Gene	Fold Change vs. Vehicle	Reference
3T3-L1	1µM SR2595 (during differentiation)	FABP4 mRNA	~0.5-fold decrease	[2]

Table 2: Effect of SR2595 on Adipogenic Marker Expression

Signaling Pathway

The primary signaling pathway affected by SR2595 in the context of adipogenesis is the direct repression of PPARγ activity. This intervention prevents the transcription of genes essential for the differentiation and maturation of adipocytes.

Caption: SR2595 binds to and represses PPARγ, preventing the transcription of adipogenic genes.

Experimental Protocols

3T3-L1 Preadipocyte Differentiation Assay

This protocol is designed to assess the impact of SR2595 on the differentiation of murine 3T3-L1 preadipocytes into mature adipocytes.

Methodology:

• Cell Culture: Culture 3T3-L1 preadipocytes in DMEM supplemented with 10% fetal bovine serum and penicillin/streptomycin.

• Induction of Differentiation: Two days post-confluence, induce differentiation using a standard MDI cocktail (0.5 mM 3-isobutyl-1-methylxanthine, 1 µM dexamethasone, and 10 µg/mL insulin) in DMEM with 10% FBS.

• SR2595 Treatment: Treat cells with the desired concentration of SR2595 (e.g., 1 µM) or vehicle control (DMSO) concurrently with the differentiation cocktail.

• Maturation: After 48 hours, replace the induction medium with DMEM containing 10% FBS and 10 µg/mL insulin, along with fresh SR2595 or vehicle. Culture for an additional 4-6 days, changing the medium every 48 hours.

• Assessment of Adipogenesis:

  • Oil Red O Staining: Fix cells with 10% formalin and stain with Oil Red O solution to visualize lipid droplets.

  • Quantitative PCR: Isolate total RNA and perform reverse transcription followed by quantitative PCR (RT-qPCR) to measure the mRNA expression levels of adipogenic marker genes such as Fabp4, Pparg, and Cebpa. Normalize to a housekeeping gene (e.g., Gapdh).

Caption: Workflow for assessing SR2595's effect on 3T3-L1 adipogenesis.

PPARγ Transactivation Assay

This assay quantifies the ability of SR2595 to act as an inverse agonist on PPARγ transcriptional activity.

Methodology:

• Cell Line: Use a suitable host cell line, such as HEK293T cells.

• Transfection: Co-transfect cells with three plasmids:

  • An expression vector for a GAL4 DNA-binding domain fused to the PPARγ ligand-binding domain (GAL4-PPARγ-LBD).

  • A reporter plasmid containing a GAL4 upstream activation sequence driving the expression of a reporter gene (e.g., luciferase).

  • A control plasmid expressing Renilla luciferase for normalization of transfection efficiency.

• Treatment: Following transfection, treat the cells with serial dilutions of SR2595 or a known PPARγ agonist (e.g., rosiglitazone) as a positive control, and a vehicle control (DMSO).

• Luciferase Assay: After 24-48 hours of treatment, lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. The repression of basal luciferase activity by SR2595 indicates inverse agonism. Calculate the IC50 value from the dose-response curve.

References

• 1. PPARγ and the Global Map of Adipogenesis and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peroxisome Proliferator-Activated Receptor γ and Its Role in Adipocyte Homeostasis and Thiazolidinedione-Mediated Insulin Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Deciphering the Roles of PPARγ in Adipocytes via Dynamic Change of Transcription Complex [frontiersin.org]
• 4. Biochemical and structural basis for the pharmacological inhibition of nuclear hormone receptor PPARγ by inverse agonists - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Investigation of SR2595 in Bone Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary investigations into SR2595, a novel small molecule modulator of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), and its potential therapeutic application in promoting bone formation. SR2595 has been identified as a PPARγ inverse agonist, a mechanism that actively represses the receptor's basal activity. This guide will detail the compound's mechanism of action, summarize key quantitative findings from in vitro and in vivo studies, and provide an outline of the experimental protocols used in its initial characterization.

Core Mechanism of Action: Shifting the Balance from Adipogenesis to Osteogenesis

Mesenchymal stem cells (MSCs) are multipotent progenitors capable of differentiating into various cell types, including osteoblasts (bone-forming cells) and adipocytes (fat-storing cells). The nuclear receptor PPARγ is a master regulator of adipogenesis.[1][2] Activation of PPARγ promotes the differentiation of MSCs into adipocytes, often at the expense of the osteoblastic lineage.[1][2][3] This reciprocal relationship is a key consideration in bone-related disorders like osteoporosis, where a decrease in bone volume is often accompanied by an increase in marrow adipose tissue.[3]

SR2595 functions as an inverse agonist of PPARγ.[1] Unlike antagonists that simply block the receptor's activation by agonists, inverse agonists reduce the constitutive activity of the receptor, leading to a state of repression. By pharmacologically repressing PPARγ, SR2595 effectively shifts the lineage commitment of MSCs away from adipogenesis and towards osteogenesis.[1][4] This leads to an increase in the formation of osteoblasts and the expression of key bone morphogenetic proteins.

Signaling Pathway of SR2595 in Osteogenesis

Caption: SR2595 represses PPARγ, inhibiting adipogenesis and promoting osteogenesis in MSCs.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the initial studies on SR2595.

Table 1: In Vitro Osteogenic Differentiation of Human MSCs

Treatment	Outcome Measure	Result
SR2595	Osteogenic Differentiation (Calcium Phosphatase Deposition)	Statistically significant increase
SR2595	Bone Morphogenetic Protein 2 (BMP2) Expression	Increased
SR2595	Bone Morphogenetic Protein 6 (BMP6) Expression	Increased
siRNA-mediated PPARγ silencing	Osteogenic Differentiation	Similar effects to SR2595 treatment

Table 2: In Vivo Pharmacokinetics and Metabolic Parameters in C57BL/6J Mice

Parameter	Dosing	Duration	Result
Pharmacokinetics	20 mg/kg (oral gavage, once daily)	N/A	Sufficient for in vivo studies[1]
Insulin Sensitivity (Insulin Tolerance Test)	20 mg/kg (oral gavage, once daily)	21 days	No significant change[1]
Fasting Insulin Levels	20 mg/kg (oral gavage, once daily)	21 days	No significant change[1]
Food Consumption	20 mg/kg (oral gavage, once daily)	21 days	No change observed[1]
Body Weight	20 mg/kg (oral gavage, once daily)	21 days	No change observed[1]

Experimental Protocols

In Vitro Osteogenic Differentiation Assay

This protocol outlines the methodology used to assess the effect of SR2595 on the osteogenic differentiation of mesenchymal stem cells.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. content-assets.jci.org [content-assets.jci.org]
• 4. eaglebio.com [eaglebio.com]

An In-depth Technical Guide to SR2595 and its Relationship with SR1664: Modulators of PPARγ Signaling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of SR2595 and its precursor, SR1664, two pivotal research compounds that modulate the activity of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ). This document details their mechanism of action, their interconnected development, and the experimental methodologies used to characterize their distinct pharmacological profiles.

Executive Summary

SR1664 is a potent antagonist of PPARγ that selectively inhibits the Cyclin-Dependent Kinase 5 (Cdk5)-mediated phosphorylation of PPARγ at serine 273 without exhibiting classical agonistic activity. This unique property allows it to produce anti-diabetic effects without the adverse side effects associated with full PPARγ agonists, such as weight gain and fluid retention. Building upon the structural understanding of SR1664's antagonism, SR2595 was developed as a PPARγ inverse agonist. SR2595 not only antagonizes PPARγ but also reduces its basal activity, promoting a shift in mesenchymal stem cell (MSC) differentiation from adipogenesis towards osteogenesis. This guide will delve into the technical details of these compounds, presenting key data, experimental protocols, and the underlying signaling pathways.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for SR1664 and SR2595, providing a comparative view of their biochemical and cellular activities.

Table 1: Biochemical Activity of SR1664 and SR2595

Compound	Target	Assay	Parameter	Value	Reference(s)
SR1664	PPARγ	Cdk5-mediated Phosphorylation	IC50	80 nM	[1][2][3][4]
SR1664	PPARγ	Competitive Binding	Ki	28.67 nM	[2][3][4][5]
SR2595	PPARγ	Inverse Agonist Transactivation	IC50	30 nM	[6]

Table 2: Cellular Effects of SR1664 and SR2595

Compound	Cell Type	Effect	Endpoint Measured	Result	Reference(s)
SR1664	Adipocytes	Inhibition of PPARγ Phosphorylation	p-PPARγ (Ser273) levels	Dose-dependent decrease
SR1664	3T3-L1 preadipocytes	Adipogenesis	Lipid accumulation (Oil Red O)	No stimulation of adipogenesis
SR2595	Murine preadipocytes	Adipogenesis	FABP4 expression	Repression of expression	[6]
SR2595	Human MSCs	Osteogenesis	Calcium deposition	Promotion of osteogenesis	[7]
SR2595	Human MSCs	Osteogenesis	BMP2 and BMP6 expression	Increased expression	[7]

Core Signaling Pathways

The pharmacological effects of SR1664 and SR2595 are centered on their modulation of the PPARγ signaling pathway, which plays a critical role in the lineage commitment of mesenchymal stem cells.

SR1664-Mediated Inhibition of Cdk5-Phosphorylation of PPARγ

Under conditions of metabolic stress, Cdk5 activity is elevated, leading to the phosphorylation of PPARγ at serine 273. This phosphorylation event alters the transcriptional activity of PPARγ, contributing to insulin resistance. SR1664 binds to PPARγ and induces a conformational change that prevents Cdk5 from accessing and phosphorylating Ser273, thereby mitigating the downstream effects of this obesity-linked modification.

SR1664 inhibits Cdk5-mediated phosphorylation of PPARγ.

SR2595-Mediated Shift from Adipogenesis to Osteogenesis

PPARγ is a master regulator of adipogenesis. Its activation promotes the differentiation of MSCs into adipocytes while inhibiting their differentiation into osteoblasts. As an inverse agonist, SR2595 not only blocks the activation of PPARγ but also suppresses its basal activity. This repression of PPARγ signaling leads to a lineage switch in MSCs, favoring osteogenesis at the expense of adipogenesis.

SR2595 promotes osteogenesis by inverse agonism of PPARγ.

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the characterization of SR1664 and SR2595.

In Vitro Cdk5-Mediated PPARγ Phosphorylation Assay

This assay is used to determine the ability of a compound to inhibit the phosphorylation of PPARγ by Cdk5.

Workflow Diagram:

Workflow for the in vitro Cdk5-mediated PPARγ phosphorylation assay.

Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer suitable for Cdk5/p35 kinase activity.

  • Reconstitute purified recombinant PPARγ ligand-binding domain (LBD) and Cdk5/p35 enzyme to their working concentrations in the reaction buffer.

  • Prepare a stock solution of ATP in reaction buffer.

  • Prepare serial dilutions of SR1664 and control compounds (e.g., rosiglitazone as a positive control, DMSO as a vehicle control).

• Reaction Setup:

  • In a 96-well plate, add purified PPARγ LBD to each well.

  • Add the serially diluted compounds or controls to the respective wells.

  • Incubate the plate to allow the compounds to bind to PPARγ.

• Kinase Reaction:

  • Initiate the kinase reaction by adding a mixture of Cdk5/p35 and ATP to each well.

  • Incubate the plate at room temperature to allow the phosphorylation reaction to proceed.

• Detection:

  • Terminate the kinase reaction and measure the amount of ADP produced using a commercial ADP detection kit (e.g., ADP-Glo™ Kinase Assay). This is typically a luminescence-based assay.

• Data Analysis:

  • Calculate the percentage of inhibition of Cdk5 activity for each compound concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

PPARγ Inverse Agonist Luciferase Reporter Gene Assay

This cell-based assay is used to measure the ability of a compound to repress the basal transcriptional activity of PPARγ.

Workflow Diagram:

Workflow for the PPARγ inverse agonist luciferase reporter gene assay.

Protocol:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T) in appropriate growth medium.

  • Co-transfect the cells with two plasmids:

    • An expression vector for full-length human PPARγ.

    • A reporter plasmid containing a PPAR response element (PPRE) driving the expression of a luciferase gene.

  • A co-transfected plasmid expressing a constitutively active reporter (e.g., β-galactosidase or Renilla luciferase) can be used for normalization.

• Cell Seeding and Treatment:

  • After transfection, seed the cells into 96-well plates.

  • Allow the cells to adhere overnight.

  • Prepare serial dilutions of SR2595 and control compounds (e.g., a known PPARγ agonist as a positive control for activation, and a known antagonist for comparison).

  • Treat the cells with the compounds.

• Incubation and Lysis:

  • Incubate the cells for a sufficient period (e.g., 18-24 hours) to allow for changes in gene expression.

  • Lyse the cells using a suitable lysis buffer.

• Luciferase Assay:

  • Measure the luciferase activity in the cell lysates using a luminometer.

  • If a normalization vector was used, measure the activity of the normalization reporter.

• Data Analysis:

  • Normalize the luciferase activity to the activity of the internal control.

  • Calculate the fold change in luciferase activity relative to the vehicle-treated cells. For an inverse agonist, a decrease below the basal level is expected.

  • Determine the IC50 value for the repression of basal activity.

Osteogenic Differentiation of Human Mesenchymal Stem Cells

This protocol is used to assess the pro-osteogenic activity of SR2595 on human MSCs.

Protocol:

• Cell Culture:

  • Culture human MSCs in a growth medium that maintains their multipotency.

  • Seed the MSCs in multi-well plates at an appropriate density.

• Osteogenic Induction:

  • Once the cells reach a desired confluency, replace the growth medium with an osteogenic differentiation medium. This medium is typically supplemented with dexamethasone, β-glycerophosphate, and ascorbic acid.

  • Treat the cells with SR2595 at various concentrations. Include a vehicle control group.

• Differentiation Period:

  • Culture the cells for an extended period (e.g., 14-21 days), replacing the medium with fresh osteogenic medium and SR2595 every 2-3 days.

• Assessment of Osteogenesis:

  • Alizarin Red S Staining:

    • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

    • Stain the cells with Alizarin Red S solution, which specifically binds to calcium deposits, a hallmark of osteogenesis.

    • Wash the cells to remove excess stain and visualize the red-orange staining of mineralized nodules under a microscope.

  • Gene Expression Analysis:

    • At various time points during differentiation, isolate RNA from the cells.

    • Perform quantitative real-time PCR (qRT-PCR) to measure the expression of key osteogenic marker genes, such as RUNX2, alkaline phosphatase (ALP), osteocalcin (OCN), BMP2, and BMP6.

Adipogenesis Assay and FABP4 Expression Analysis

This assay evaluates the effect of compounds on the differentiation of preadipocytes into mature adipocytes.

Protocol:

• Cell Culture and Differentiation Induction:

  • Culture a preadipocyte cell line (e.g., 3T3-L1 or murine preadipocytes) to confluence.

  • Induce differentiation by treating the cells with a standard adipogenic cocktail (e.g., containing insulin, dexamethasone, and IBMX) in the presence or absence of the test compound (e.g., SR2595).

• Differentiation Period:

  • After the initial induction, maintain the cells in a differentiation medium containing insulin and the test compound for several days.

• Assessment of Adipogenesis:

  • Oil Red O Staining:

    • Fix the differentiated cells.

    • Stain the cells with Oil Red O, a lipid-soluble dye that stains the intracellular lipid droplets characteristic of mature adipocytes.

    • Visualize and quantify the lipid accumulation.

  • FABP4 Expression Analysis:

    • Isolate RNA from the cells at the end of the differentiation period.

    • Perform qRT-PCR to measure the expression of the adipogenic marker gene, Fatty Acid Binding Protein 4 (FABP4). A repression of FABP4 expression would be indicative of an anti-adipogenic effect.

Conclusion

SR1664 and its derivative, SR2595, represent a significant advancement in the field of PPARγ modulation. By moving away from classical agonism, these compounds offer the potential for more targeted therapeutic interventions. SR1664's ability to block Cdk5-mediated PPARγ phosphorylation provides a novel approach to insulin sensitization, while SR2595's inverse agonism opens up new avenues for therapies aimed at promoting bone formation. The detailed experimental protocols and pathway analyses provided in this guide serve as a valuable resource for researchers working to further elucidate the therapeutic potential of these and other selective PPARγ modulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Anti-Diabetic Actions of a Non-Agonist PPARγ Ligand Blocking Cdk5-Mediated Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable reporter cell lines for peroxisome proliferator-activated receptor γ (PPARγ)-mediated modulation of gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Screening for PPAR Non-Agonist Ligands Followed by Characterization of a Hit, AM-879, with Additional No-Adipogenic and cdk5-Mediated Phosphorylation Inhibition Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. indigobiosciences.com [indigobiosciences.com]
• 7. researchgate.net [researchgate.net]

SR2595: A Technical Guide to a Novel PPARγ Inverse Agonist for Osteogenesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ). Structurally derived from the antagonist SR1664, SR2595 was developed to repress the basal transcriptional activity of PPARγ. This guide provides a comprehensive overview of the structural and functional characteristics of SR2595, with a focus on its role in promoting osteogenic differentiation of mesenchymal stem cells (MSCs). Detailed experimental protocols, quantitative data, and signaling pathway visualizations are presented to support further research and development in the fields of bone regeneration and metabolic disease.

Structural Characteristics

SR2595, chemically named (S)-4'-((5-((1-(4-(tert-butyl)phenyl)ethyl)carbamoyl)-2,3-dimethyl-1H-indol-1-yl)methyl)-[1,1'-biphenyl]-2-carboxylic acid, was designed through a structure-guided approach to enhance the steric clash with the activation function-2 (AF2) domain of PPARγ, a mechanism initiated by its predecessor, SR1664. The key structural modification in SR2595 is the substitution of a nitro group for the t-butyl group present in SR1664.[1] This substitution was hypothesized to further promote the repressive state of the receptor.[1]

The development of SR2595 was based on the structure-activity relationship (SAR) studies of the biaryl indole scaffold of SR1664.[1] The stereospecificity of the interaction is crucial, as the R-enantiomer of SR1664, SR1663, acts as an agonist.[1]

Functional Characteristics: A PPARγ Inverse Agonist

SR2595 functions as a potent inverse agonist of PPARγ, meaning it not only blocks the action of agonists but also reduces the basal, ligand-independent activity of the receptor.[1] This inverse agonism has been demonstrated to shift the lineage commitment of mesenchymal stem cells away from adipogenesis and towards osteogenesis.[1][2]

Mechanism of Action

PPARγ is a nuclear receptor that, upon activation, typically promotes adipogenesis.[3] SR2595 binds to the ligand-binding domain of PPARγ and induces a conformational change that promotes the recruitment of corepressors, such as Nuclear Receptor Corepressor 1 (NCoR1), while preventing the binding of coactivators.[1] This active repression of PPARγ signaling leads to the downregulation of adipogenic marker genes, such as Fatty Acid-Binding Protein 4 (FABP4), and the upregulation of osteogenic markers.[1]

In Vitro Efficacy

Treatment of human mesenchymal stem cells with SR2595 has been shown to significantly increase osteogenic differentiation, as measured by calcium phosphate deposition.[2] This is accompanied by an increased expression of key osteogenic genes, Bone Morphogenetic Protein 2 (BMP2) and Bone Morphogenetic Protein 6 (BMP6).[2] Conversely, SR2595 represses the expression of the adipogenic marker FABP4 in differentiating preadipocytes.[1]

In Vivo Studies

In vivo studies in lean C57BL/6J mice have demonstrated that SR2595 has sufficient pharmacokinetic properties for once-daily oral dosing.[2] Chronic administration for 21 days at 20 mg/kg did not result in any significant changes in insulin sensitivity, fasting insulin levels, food consumption, or body weight, suggesting a favorable metabolic profile.[2]

Quantitative Data

The following tables summarize the key quantitative data for SR2595 and related compounds.

Table 1: Binding Affinity of SR2595 and Analogs for PPARγ

Compound	Binding Affinity (Ki, nM)
SR2595	Data not available in the provided search results
SR1664	Data not available in the provided search results
SR10221	Data not available in the provided search results
Rosiglitazone	Data not available in the provided search results
Note: The primary publication refers to Supplementary Table 1 for binding affinities, but the actual data was not found in the search results.

Table 2: Pharmacokinetic Parameters of SR2595 in Mice

Parameter	Value
Dosing Route	Oral
Dose	20 mg/kg
Dosing Frequency	Once daily
Study Duration	21 days
Plasma Exposure	Sufficient for in vivo studies[2]
Concentration in WAT	Sufficient for in vivo studies[2]
Note: The primary publication refers to Supplementary Fig. 2a and 2b for detailed pharmacokinetic data, which was not available in the search results.

Table 3: In Vitro Activity of SR2595

Assay	Cell Type	Treatment	Result
PPARγ:PPRE-Luciferase Reporter Assay	HEK293T cells	1µM SR2595	Repressed transactivation below basal levels[1]
FABP4 mRNA Expression (qPCR)	Differentiated 3T3-L1 adipocytes	1µM SR2595	Repressed expression below basal levels[1]
Osteogenic Differentiation (Calcium Deposition)	Human MSCs	SR2595	Statistically significant increase[2]
BMP2 and BMP6 mRNA Expression (qPCR)	Human MSCs	SR2595	Increased expression[2]

Experimental Protocols

The following are detailed methodologies for key experiments involving SR2595, based on the available information.

Synthesis of SR2595

SR2595, or (S)-4'-((5-((1-(4-(tert-butyl)phenyl)ethyl)carbamoyl)-2,3-dimethyl-1H-indol-1-yl)methyl)-[1,1'-biphenyl]-2-carboxylic acid, is synthesized from commercially available ethyl 2,3-dimethyl-1H-indole-5-carboxylate.[1]

Cell-Based PPARγ Transactivation Assay

This assay measures the ability of SR2595 to modulate PPARγ transcriptional activity.

• Cell Line: HEK293T cells.

• Reporter System: A luciferase reporter construct under the control of a PPARγ response element (PPRE).

• Procedure:

  • Seed HEK293T cells in appropriate culture plates.

  • Transfect cells with the PPRE-luciferase reporter plasmid and a PPARγ expression vector.

  • Treat the transfected cells with 1 µM SR2595 or vehicle control (DMSO).

  • Incubate for a specified period (e.g., 24 hours).

  • Lyse the cells and measure luciferase activity using a luminometer.

  • Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency.[1]

3T3-L1 Adipogenesis Assay

This assay assesses the effect of SR2595 on the differentiation of preadipocytes into adipocytes.

• Cell Line: 3T3-L1 preadipocytes.

• Differentiation Induction:

  • Grow 3T3-L1 cells to confluence.

  • Induce differentiation using a standard adipogenic cocktail (e.g., containing insulin, dexamethasone, and IBMX).

• Treatment: Treat the differentiating cells with 1 µM SR2595 or vehicle control.

• Analysis:

  • Gene Expression: After a defined differentiation period (e.g., 4-8 days), extract mRNA and perform quantitative PCR (qPCR) to measure the expression of adipogenic markers like FABP4.[1]

  • Lipid Accumulation: Stain cells with Oil Red O to visualize lipid droplet formation.

Osteogenic Differentiation of Mesenchymal Stem Cells

This protocol evaluates the pro-osteogenic activity of SR2595.

• Cell Line: Human mesenchymal stem cells (MSCs).

• Osteogenic Induction:

  • Culture human MSCs in a standard growth medium.

  • To induce osteogenesis, switch to an osteogenic differentiation medium (e.g., containing dexamethasone, β-glycerophosphate, and ascorbic acid).

• Treatment: Treat the cells with SR2595 at a specified concentration.

• Analysis:

  • Calcium Deposition: After a prolonged culture period (e.g., 14-21 days), fix the cells and stain with Alizarin Red S to visualize and quantify calcium phosphate deposition.[2]

  • Gene Expression: At earlier time points, extract mRNA and perform qPCR to measure the expression of osteogenic markers such as BMP2 and BMP6.[2]

Conclusion

SR2595 represents a significant advancement in the development of selective PPARγ modulators. Its unique inverse agonist activity provides a powerful tool for investigating the role of PPARγ in cellular differentiation and offers a promising therapeutic strategy for promoting bone formation without the adverse metabolic effects associated with PPARγ agonists. The data and protocols presented in this guide are intended to facilitate further research into the therapeutic potential of SR2595 and the broader class of PPARγ inverse agonists.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Therapeutic Potential of SR2595 in Bone Regeneration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the therapeutic potential of SR2595, a novel small molecule, in the field of bone regeneration. SR2595 acts as a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ). By modulating this key nuclear receptor, SR2595 promotes the differentiation of mesenchymal stem cells (MSCs) into bone-forming osteoblasts, offering a promising new therapeutic strategy for conditions characterized by bone loss, such as osteoporosis, and for enhancing fracture healing.

Core Mechanism of Action: Shifting the Balance from Adipogenesis to Osteogenesis

Mesenchymal stem cells are multipotent stromal cells that can differentiate into various cell lineages, including osteoblasts (bone cells) and adipocytes (fat cells). The lineage commitment of MSCs is a tightly regulated process, with a well-established reciprocal relationship between osteogenesis and adipogenesis. PPARγ is recognized as the master regulator of adipogenesis.[1][2][3] Activation of PPARγ by agonist ligands, such as the thiazolidinedione (TZD) class of drugs, drives MSCs towards the adipocytic lineage at the expense of osteoblast formation.[2][3] This effect contributes to the adverse skeletal effects, including bone loss and increased fracture risk, observed with TZD treatment.[3]

SR2595 functions as an inverse agonist of PPARγ.[2][4] Unlike neutral antagonists that simply block agonist binding, an inverse agonist reduces the basal or constitutive activity of the receptor.[4] By repressing PPARγ activity, SR2595 effectively inhibits adipogenesis and promotes the commitment of MSCs to the osteogenic lineage.[2][4] This targeted pharmacological repression of PPARγ presents a therapeutic strategy to phenocopy the enhanced bone formation observed in genetic models of PPARγ deficiency.[4]

The pro-osteogenic effect of SR2595 is mediated, at least in part, by the upregulation of key bone morphogenetic proteins (BMPs), specifically BMP2 and BMP6.[4] These signaling molecules are critical inducers of osteoblast differentiation and bone formation.

Quantitative Data on the Osteogenic Effects of SR2595

The following tables summarize the key quantitative findings from in vitro studies evaluating the efficacy of SR2595 in promoting osteogenic differentiation of human mesenchymal stem cells (hMSCs).

Parameter	Treatment Group	Result	Fold Change vs. Control (Vehicle)	Statistical Significance
Calcium Deposition	SR2595	Increased Mineralization	Not explicitly quantified in primary literature, but described as a "statistically significant increase".[4]	p < 0.05
Vehicle (Control)	Basal Mineralization	-	-

Table 1: Effect of SR2595 on in vitro mineralization of human mesenchymal stem cells.

Gene	Treatment Group	Result	Fold Change vs. Control (Vehicle)	Statistical Significance
BMP2	SR2595	Upregulated mRNA expression	Not explicitly quantified in primary literature, but a visible increase is shown in representative blots.[4]	p < 0.05
Vehicle (Control)	Basal Expression	-	-
BMP6	SR2595	Upregulated mRNA expression	Not explicitly quantified in primary literature, but a visible increase is shown in representative blots.[4]	p < 0.05
Vehicle (Control)	Basal Expression	-	-

Table 2: Effect of SR2595 on the expression of osteogenic marker genes in human mesenchymal stem cells.

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of SR2595 are provided below.

Human Mesenchymal Stem Cell (hMSC) Culture and Osteogenic Differentiation

This protocol outlines the general procedure for inducing osteogenic differentiation in hMSCs and treating them with SR2595.

Materials:

• Human Mesenchymal Stem Cells (e.g., from bone marrow or adipose tissue)

• MSC Growth Medium: Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin

• Osteogenic Differentiation Medium (ODM): MSC Growth Medium supplemented with:

  • 100 nM Dexamethasone

  • 10 mM β-glycerophosphate

  • 50 µM Ascorbate-2-phosphate

• SR2595 (stock solution in DMSO)

• Vehicle control (DMSO)

• Tissue culture plates (6-well or 24-well)

Procedure:

• Culture hMSCs in MSC Growth Medium at 37°C in a humidified atmosphere with 5% CO2.

• Seed hMSCs into 6-well or 24-well plates at a density of 5 x 104 cells/cm2.

• Allow cells to adhere and reach 70-80% confluency.

• To induce osteogenic differentiation, replace the growth medium with Osteogenic Differentiation Medium.

• Treat the cells with the desired concentration of SR2595 (e.g., 1-10 µM) or an equivalent volume of vehicle (DMSO) for the control group.

• Culture the cells for 14-21 days, replacing the medium with fresh ODM and SR2595/vehicle every 2-3 days.

• After the differentiation period, proceed with downstream analyses such as Alizarin Red S staining or RNA isolation for qPCR.

Alizarin Red S Staining for Mineralization

This protocol is used to visualize and quantify the deposition of calcium, a key marker of osteogenic differentiation.

Materials:

• Differentiated hMSCs in culture plates

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Alizarin Red S (ARS) staining solution (2% w/v in distilled water, pH 4.1-4.3)

• Distilled water

• 10% Acetic Acid

• 10% Ammonium Hydroxide

• Spectrophotometer

Procedure for Staining:

• Aspirate the culture medium and wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with distilled water.

• Add a sufficient volume of Alizarin Red S staining solution to cover the cell monolayer.

• Incubate for 20-30 minutes at room temperature with gentle shaking.

• Aspirate the ARS solution and wash the cells four times with distilled water to remove unincorporated stain.

• Allow the plates to air dry and visualize the red-orange mineralized nodules under a microscope.

Procedure for Quantification:

• To the stained and washed wells, add 1 mL of 10% acetic acid per well (for a 6-well plate).

• Incubate for 30 minutes at room temperature with shaking to elute the stain.

• Scrape the cell layer and transfer the cell suspension to a microcentrifuge tube.

• Heat the suspension at 85°C for 10 minutes and then place on ice for 5 minutes.

• Centrifuge at 20,000 x g for 15 minutes.

• Transfer the supernatant to a new tube and neutralize with 10% ammonium hydroxide to a pH of 4.1-4.5.

• Read the absorbance of the solution at 405 nm using a spectrophotometer.

• Compare the absorbance values of SR2595-treated samples to vehicle-treated controls.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol is used to measure the relative expression levels of osteogenic marker genes.

Materials:

• Differentiated hMSCs in culture plates

• RNA lysis buffer (e.g., TRIzol)

• RNA isolation kit

• cDNA synthesis kit

• qPCR primers for target genes (BMP2, BMP6) and a housekeeping gene (e.g., GAPDH, ACTB)

• SYBR Green qPCR master mix

• Real-time PCR instrument

Procedure:

• Lyse the cells in the culture plate using a suitable RNA lysis buffer.

• Isolate total RNA according to the manufacturer's protocol of the RNA isolation kit.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• Synthesize cDNA from the isolated RNA using a reverse transcription kit.

• Prepare the qPCR reaction mixture containing SYBR Green master mix, forward and reverse primers for the target and housekeeping genes, and cDNA template.

• Perform the qPCR reaction using a real-time PCR instrument with appropriate cycling conditions.

• Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in SR2595-treated samples compared to vehicle-treated controls, normalized to the housekeeping gene.

Visualizations: Signaling Pathways and Experimental Workflows

Signaling Pathway of SR2595 in Osteogenesis

References

• 1. Osteogenic Differentiation of Human/Mouse Mesenchymal Stem Cells: R&D Systems [rndsystems.com]
• 2. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The role of PPARγ for the osteoblastic differentiation [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of SR2595 on Gene Expression in Pre-adipocytes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a master regulator of adipogenesis. This technical guide delves into the molecular impact of SR2595 on gene expression during the differentiation of pre-adipocytes. By repressing the transcriptional activity of PPARγ, SR2595 is anticipated to be a powerful tool for studying adipocyte biology and a potential therapeutic agent for metabolic diseases. This document provides a comprehensive overview of the expected effects of SR2595 on key adipogenic gene expression, detailed experimental protocols for in vitro studies, and visual representations of the underlying molecular pathways and experimental workflows.

Introduction

Adipogenesis, the process of pre-adipocyte differentiation into mature adipocytes, is a complex and highly regulated process. Central to this process is the nuclear receptor PPARγ, which, upon activation, orchestrates a transcriptional cascade leading to the expression of numerous genes essential for the adipocyte phenotype. Dysregulation of adipogenesis is implicated in various metabolic disorders, including obesity and type 2 diabetes.

SR2595, as a PPARγ inverse agonist, offers a mechanism to pharmacologically repress the basal and ligand-induced activity of this key transcription factor. This guide outlines the theoretical framework and practical considerations for investigating the impact of SR2595 on pre-adipocyte gene expression, providing researchers with the necessary information to design and execute robust experiments in this area.

SR2595 and the PPARγ Signaling Pathway in Adipogenesis

PPARγ, in concert with its heterodimeric partner Retinoid X Receptor (RXR), binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This binding, coupled with the recruitment of co-activators, initiates the transcription of genes crucial for adipocyte differentiation and function. SR2595, by binding to PPARγ, is thought to induce a conformational change that favors the recruitment of co-repressors, thereby actively repressing gene transcription. This leads to the inhibition of adipogenesis.

Diagram of the PPARγ Signaling Pathway and the Impact of SR2595

Caption: SR2595 inhibits the PPARγ signaling pathway.

Expected Impact of SR2595 on Adipogenic Gene Expression

Gene Symbol	Gene Name	Function in Adipogenesis	Expected Change with SR2595 Treatment
PPARG	Peroxisome proliferator-activated receptor gamma	Master transcriptional regulator of adipogenesis.	Downregulated
CEBPA	CCAAT/enhancer-binding protein alpha	Transcription factor that works synergistically with PPARγ to promote differentiation.	Downregulated
FABP4	Fatty acid-binding protein 4	Involved in fatty acid uptake and transport. A key marker of mature adipocytes.	Downregulated
ADIPOQ	Adiponectin, C1Q and collagen domain containing	Adipokine secreted by mature adipocytes, involved in glucose regulation and fatty acid oxidation.	Downregulated

Experimental Protocols

Cell Culture and Differentiation of 3T3-L1 Pre-adipocytes

The 3T3-L1 cell line is a well-established and widely used model for studying adipogenesis in vitro.

Materials:

• 3T3-L1 pre-adipocytes

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Bovine Calf Serum (BCS)

• Penicillin-Streptomycin solution

• 3-isobutyl-1-methylxanthine (IBMX)

• Dexamethasone

• Insulin

• SR2595

• Dimethyl sulfoxide (DMSO) as a vehicle control

• 6-well cell culture plates

Protocol:

• Cell Seeding: Seed 3T3-L1 pre-adipocytes in 6-well plates at a density of 2 x 10^5 cells/well in DMEM supplemented with 10% BCS and 1% Penicillin-Streptomycin.

• Confluence: Culture the cells at 37°C in a humidified atmosphere with 5% CO2 until they reach 100% confluence (Day 0). Allow the cells to remain confluent for an additional 48 hours.

• Initiation of Differentiation (Day 0): Replace the medium with differentiation medium I (DMEM, 10% FBS, 1% Penicillin-Streptomycin, 0.5 mM IBMX, 1 µM Dexamethasone, and 10 µg/mL Insulin).

• SR2595 Treatment: Add SR2595 (e.g., at concentrations of 1 µM, 5 µM, and 10 µM) or DMSO (vehicle control) to the differentiation medium.

• Adipocyte Maturation (Day 2): After 48 hours, replace the medium with differentiation medium II (DMEM, 10% FBS, 1% Penicillin-Streptomycin, and 10 µg/mL Insulin) containing the respective concentrations of SR2595 or DMSO.

• Maintenance (Day 4 onwards): Replace the medium every 48 hours with differentiation medium II containing SR2595 or DMSO until the cells are harvested for analysis (e.g., Day 8 or Day 10).

Diagram of the 3T3-L1 Differentiation and Treatment Workflow

Caption: Experimental workflow for SR2595 treatment.

RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

Materials:

• TRIzol reagent or a commercial RNA extraction kit

• Reverse transcriptase kit

• SYBR Green or TaqMan-based qPCR master mix

• Primers for target genes (PPARG, CEBPA, FABP4, ADIPOQ) and a reference gene (e.g., ACTB, GAPDH)

• qPCR instrument

Protocol:

• RNA Extraction: At the desired time point (e.g., Day 8), wash the cells with PBS and lyse them directly in the well using TRIzol or the lysis buffer from an RNA extraction kit. Follow the manufacturer's protocol to isolate total RNA.

• RNA Quantification and Quality Control: Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using gel electrophoresis if necessary.

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcriptase kit according to the manufacturer's instructions.

• Quantitative RT-PCR:

  • Prepare the qPCR reaction mixture containing cDNA, forward and reverse primers for the target and reference genes, and a qPCR master mix.

  • Perform the qPCR reaction using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

  • Include no-template controls to check for contamination.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to the Ct value of the reference gene (ΔCt).

  • Calculate the fold change in gene expression in SR2595-treated cells relative to the vehicle-treated control using the 2^-ΔΔCt method.

Conclusion

SR2595, as a PPARγ inverse agonist, represents a valuable pharmacological tool to probe the intricate mechanisms of adipogenesis. The experimental framework provided in this guide offers a robust approach to characterizing the impact of SR2595 on pre-adipocyte gene expression. The expected downregulation of key adipogenic markers will provide critical insights into the role of PPARγ in this fundamental biological process and may pave the way for novel therapeutic strategies for metabolic diseases. Further studies are warranted to fully elucidate the dose- and time-dependent effects of SR2595 and to explore its impact on the broader transcriptome of differentiating pre-adipocytes.

Protocols & Analytical Methods

Application Notes and Protocols for SR2595 in In Vitro Cell Culture Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction:

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2][3] PPARγ is a nuclear receptor that plays a pivotal role as the master regulator of adipogenesis.[1][3][4] SR2595 was developed from the PPARγ antagonist SR1664 and is designed to actively repress the basal transcriptional activity of PPARγ.[1][2] This unique mechanism of action makes SR2595 a valuable tool for studying the biological roles of PPARγ and for exploring therapeutic strategies that involve the pharmacological repression of this receptor, particularly in the context of promoting osteogenesis over adipogenesis.[1][2][3][5]

Mechanism of Action:

SR2595 functions as a PPARγ inverse agonist. Unlike neutral antagonists that simply block agonist binding, an inverse agonist reduces the constitutive activity of the receptor. SR2595 achieves this by binding to the PPARγ ligand-binding domain and inducing a conformational change that promotes a clash with the activation function-2 (AF2) helix.[1] This prevents the recruitment of coactivators and may enhance the recruitment of corepressors, leading to a repression of target gene transcription below basal levels.[1][6] Consequently, SR2595 can effectively block adipogenesis and promote the commitment of mesenchymal stem cells (MSCs) to the osteogenic lineage.[1][2][5]

Data Presentation

Table 1: In Vitro Efficacy of SR2595

Cell Line	Assay Type	Concentration	Observed Effect	Reference
HEK293T	PPARγ:PPRE-Luciferase Reporter Assay	1 µM	Repression of transactivation below basal levels	[1]
3T3-L1 preadipocytes	qPCR (Adipogenic Differentiation)	1 µM	Decreased expression of the adipogenic marker FABP4	[1]
Human Mesenchymal Stem Cells (MSCs)	Osteogenic Differentiation (Calcium Deposition)	Not specified, presumed similar to other assays	Statistically significant increase in calcium deposition	[1][5]
Human Mesenchymal Stem Cells (MSCs)	qPCR (Osteogenic Differentiation)	Not specified, presumed similar to other assays	Increased expression of osteogenic markers BMP2 and BMP6	[1][5]

Experimental Protocols

General Guidelines for Handling SR2595

• Solubility: Prepare a stock solution of SR2595 in a suitable solvent such as dimethyl sulfoxide (DMSO). For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

• Storage: Store the SR2595 stock solution at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Protocol for In Vitro Osteogenic Differentiation of Mesenchymal Stem Cells (MSCs)

This protocol describes how to induce osteogenic differentiation in MSCs using SR2595.

Materials:

• Human Mesenchymal Stem Cells (MSCs)

• Complete culture medium (e.g., α-MEM with 10-17% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)[1]

• Osteogenic induction medium (complete culture medium supplemented with 50 µM ascorbate-2-phosphate, 10 mM β-glycerophosphate, and 100 nM dexamethasone)

• SR2595 stock solution (e.g., 1 mM in DMSO)

• Vehicle control (DMSO)

• Multi-well cell culture plates (e.g., 24-well plates)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Alizarin Red S staining solution

• Reagents for RNA extraction and qPCR (optional)

Procedure:

• Cell Seeding: Seed MSCs in a 24-well plate at a density of 5,000 cells/cm².[1] Culture the cells in complete culture medium at 37°C in a humidified incubator with 5% CO₂.

• Adherence: After 24 hours, remove the non-adherent cells by washing with PBS and replace the medium with fresh complete culture medium.[1]

• Induction of Differentiation: When the cells reach approximately 80-90% confluency, replace the complete culture medium with osteogenic induction medium.

• Treatment: Add SR2595 to the osteogenic induction medium at the desired final concentration (e.g., 1 µM). Include a vehicle control (DMSO) at the same final concentration as the SR2595-treated wells.

• Medium Change: Replace the medium with fresh osteogenic induction medium containing SR2595 or vehicle every 2-3 days.

• Duration: Continue the differentiation for 14-21 days.

• Assessment of Osteogenesis (Alizarin Red S Staining): a. After the differentiation period, wash the cells twice with PBS. b. Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. c. Wash the fixed cells three times with deionized water. d. Stain the cells with Alizarin Red S solution for 20-30 minutes at room temperature. e. Wash the cells extensively with deionized water to remove excess stain. f. Visualize and quantify the calcium deposits. Red staining indicates the presence of calcified matrix.

• Assessment of Osteogenesis (qPCR): a. At desired time points (e.g., day 7 or 14), lyse the cells and extract total RNA. b. Perform reverse transcription to synthesize cDNA. c. Analyze the expression of osteogenic marker genes such as BMP2, BMP6, RUNX2, and ALPL by qPCR. Normalize the expression to a suitable housekeeping gene.

Protocol for In Vitro Adipogenic Differentiation of 3T3-L1 Preadipocytes

This protocol details the method for assessing the inhibitory effect of SR2595 on adipocyte differentiation.

Materials:

• 3T3-L1 preadipocytes

• Growth medium (DMEM with 10% bovine calf serum)

• Adipogenic induction medium (DMEM with 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, and 10 µg/mL insulin)

• Adipogenic maintenance medium (DMEM with 10% FBS and 10 µg/mL insulin)

• SR2595 stock solution (e.g., 1 mM in DMSO)

• Vehicle control (DMSO)

• Multi-well cell culture plates (e.g., 12-well plates)

• Reagents for RNA extraction and qPCR

Procedure:

• Cell Seeding: Plate 3T3-L1 preadipocytes in 12-well plates and grow to confluence in growth medium.

• Induction: Two days post-confluence (Day 0), replace the growth medium with adipogenic induction medium.

• Treatment: Add SR2595 at a final concentration of 1 µM or other desired concentrations.[1] Include a vehicle control.

• Medium Change 1: On Day 2, replace the induction medium with adipogenic maintenance medium containing SR2595 or vehicle.

• Medium Change 2: On Day 4, and every two days thereafter, replace the medium with fresh adipogenic maintenance medium containing SR2595 or vehicle.

• Duration: Continue the differentiation for 8-10 days.

• Assessment of Adipogenesis (qPCR): a. At the end of the differentiation period, harvest the cells. b. Extract total RNA and synthesize cDNA. c. Perform qPCR to analyze the expression of adipogenic markers such as FABP4 (aP2) and PPARG. Normalize to a housekeeping gene. A decrease in the expression of these markers in SR2595-treated cells compared to the vehicle control indicates inhibition of adipogenesis.[1]

Protocol for PPARγ:PPRE Luciferase Reporter Assay

This assay is used to measure the effect of SR2595 on the transcriptional activity of PPARγ.

Materials:

• HEK293T cells[1]

• Cell culture medium (e.g., DMEM with 10% FBS)

• Expression plasmid for PPARγ

• Reporter plasmid containing a luciferase gene driven by a promoter with PPAR response elements (PPRE)

• Transfection reagent

• SR2595 stock solution

• Vehicle control (DMSO)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 80-90% confluency on the day of transfection.

• Transfection: Co-transfect the cells with the PPARγ expression plasmid and the PPRE-luciferase reporter plasmid using a suitable transfection reagent according to the manufacturer's protocol. A plasmid expressing Renilla luciferase can be co-transfected for normalization of transfection efficiency.

• Treatment: After 24 hours of transfection, replace the medium with fresh medium containing 1 µM SR2595 or vehicle control.[1]

• Incubation: Incubate the cells for an additional 18-24 hours.

• Luciferase Assay: a. Lyse the cells and measure the firefly luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent. b. If a normalization plasmid was used, measure Renilla luciferase activity as well.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. A decrease in the normalized luciferase activity in SR2595-treated cells compared to the vehicle control indicates repression of PPARγ transcriptional activity.[1]

Visualizations

Caption: SR2595 inverse agonism of the PPARγ signaling pathway.

Caption: Workflow for SR2595-induced osteogenic differentiation of MSCs.

Caption: Workflow for assessing SR2595's inhibition of adipogenesis.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Structural Biology Inspired Development of a Series of Human Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Ligands: From Agonist to Antagonist | MDPI [mdpi.com]

Application Notes and Protocols for SR2595-Induced Osteogenic Differentiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2][3] PPARγ is a nuclear receptor that acts as a master regulator of adipogenesis.[1][2][3] By repressing the basal activity of PPARγ, SR2595 effectively shifts the lineage commitment of multipotent mesenchymal stem cells (MSCs) away from the adipogenic fate and towards the osteogenic lineage, thereby promoting bone formation.[1][2][3][4] This makes SR2595 a promising therapeutic candidate for treating bone loss disorders such as osteoporosis.[5][6] These application notes provide a detailed protocol for utilizing SR2595 to induce osteogenic differentiation in vitro.

Mechanism of Action

The primary mechanism of SR2595 in promoting osteogenesis is through the pharmacological repression of PPARγ.[1][2] Activation of PPARγ typically promotes adipogenesis at the expense of osteoblast formation.[1][2][3] SR2595, by acting as an inverse agonist, represses the transcriptional activity of PPARγ. This repression leads to an upregulation of key osteogenic signaling molecules, including Bone Morphogenetic Protein 2 (BMP2) and Bone Morphogenetic Protein 6 (BMP6).[1][7] These BMPs are critical inducers of osteoblast differentiation, which in turn upregulate key transcription factors such as RUNX2 and Osterix (Sp7), essential for the maturation of osteoblasts and the expression of bone matrix proteins.[8][9][10][11] The overall effect is a significant increase in osteogenic differentiation and subsequent mineralization of the extracellular matrix.

Signaling Pathway Diagram

Caption: SR2595 inhibits PPARγ, promoting osteogenesis over adipogenesis.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for in vitro and in vivo studies using SR2595.

Table 1: In Vitro Osteogenic Differentiation of Human MSCs

Parameter	Value	Reference
Cell Type	Human Mesenchymal Stem Cells (MSCs)	[1]
SR2595 Concentration	1 µM	[1]
Treatment Duration	15 days	[1]
Key Osteogenic Markers Upregulated	BMP2, BMP6	[1][7]
Primary Assay	Alizarin Red S Staining (Calcium Deposition)	[1]

Table 2: In Vivo Pharmacokinetics and Metabolic Parameters in Mice

Parameter	Value	Reference
Animal Model	C57BL/6J mice	[1]
Dosing	20 mg/kg, once daily oral administration	[1]
Treatment Duration	21 days	[1]
Metabolic Effects	No significant change in insulin sensitivity, fasting insulin levels, food consumption, or body weight	[1][5]

Experimental Protocols

Protocol 1: In Vitro Osteogenic Differentiation of Human MSCs with SR2595

This protocol details the induction of osteogenic differentiation in human bone marrow-derived MSCs using SR2595.

Materials:

• Human Mesenchymal Stem Cells (hMSCs)

• MSC Growth Medium: DMEM (low glucose), 10% Fetal Bovine Serum (FBS), 1% Penicillin/Streptomycin

• Osteogenic Induction Medium (OIM): DMEM (low glucose), 10% FBS, 10 mM β-glycerophosphate, 50 µg/mL L-ascorbic acid 2-phosphate, 1% Penicillin/Streptomycin[1]

• SR2595 (1 mM stock solution in DMSO)

• Vehicle control (DMSO)

• Tissue culture plates (6-well or 12-well)

• Phosphate-Buffered Saline (PBS)

• Fixative (e.g., 10% formalin)

• Alizarin Red S Staining Solution

Procedure:

• Cell Seeding: Plate hMSCs in tissue culture plates at a density of 500–1000 cells/cm² in MSC Growth Medium.[1] Culture at 37°C in a humidified atmosphere with 5% CO₂ until they reach approximately 70-80% confluency.[1][12]

• Initiation of Differentiation: Once cells reach the desired confluency, aspirate the growth medium.

• Treatment Groups: Add the appropriate medium to each well:

  • Control Group: OIM with vehicle (DMSO).

  • SR2595 Treatment Group: OIM containing 1 µM SR2595.[1]

• Incubation: Culture the cells for 15 days, changing the respective media every 2-3 days.[1]

• Termination of Experiment: After 15 days, proceed with analysis for osteogenic differentiation (e.g., Alizarin Red S staining, qPCR).

Protocol 2: Alizarin Red S Staining for Mineralization

This assay is used to visualize and quantify the calcium deposits indicative of successful osteogenesis.[13][14][15]

Procedure:

• Fixation: Aspirate the culture medium and gently wash the cell monolayer twice with PBS.[16] Fix the cells with 10% formalin for at least 60 minutes at room temperature.[12][16]

• Washing: Gently aspirate the fixative and wash the cells twice with excess deionized water.[15]

• Staining: Add 1 mL of 40 mM Alizarin Red S solution (pH 4.1-4.3) to each well and incubate at room temperature for 20-45 minutes with gentle agitation.[12][15]

• Final Washes: Aspirate the unincorporated dye and wash the cell monolayer 2-4 times with deionized water.[12]

• Visualization: Aspirate the final wash and add PBS to the wells to prevent drying. The calcium deposits will appear as bright orange-red nodules.[12]

• Quantification (Optional): To quantify the staining, the dye can be extracted with a solution such as 80% acetic acid, and the absorbance can be measured on a spectrophotometer.[17]

Protocol 3: Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol is for analyzing the expression of key osteogenic marker genes.

Procedure:

• RNA Extraction: At the end of the 15-day differentiation period, wash the cells with PBS and lyse them using a suitable lysis buffer. Extract total RNA using a commercially available kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using gene-specific primers for target genes (e.g., BMP2, BMP6, RUNX2, SP7/Osterix) and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Analyze the qPCR data using the comparative Cq (ΔΔCq) method to determine the fold change in gene expression in the SR2595-treated group relative to the control group.

Experimental Workflow Diagram

Caption: Workflow for SR2595-induced osteogenic differentiation of hMSCs.

Conclusion

The SR2595 treatment protocol provides a robust method for inducing osteogenic differentiation from mesenchymal stem cells. By selectively repressing PPARγ, SR2595 offers a targeted approach to promote bone formation, representing a significant tool for researchers in the fields of bone biology, regenerative medicine, and drug development. The protocols outlined above provide a standardized framework for investigating the osteogenic potential of SR2595 and similar compounds.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. eaglebio.com [eaglebio.com]
• 5. Potential breakthrough for osteoporosis announced | ... [nicswell.co.uk]
• 6. Researchers Identify Promising Therapy That Could Help Osteoporosis Patients [techtimes.com]
• 7. scispace.com [scispace.com]
• 8. Osterix and RUNX2 are Transcriptional Regulators of Sclerostin in Human Bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. BMP2 Regulates Osterix through Msx2 and Runx2 during Osteoblast Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mitogen-activated protein kinase (MAPK)-regulated interactions between Osterix and Runx2 are critical for the transcriptional osteogenic program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ixcellsbiotech.com [ixcellsbiotech.com]
• 13. Assays of Osteogenic Differentiation by Cultured Human Mesenchymal Stem Cells | Springer Nature Experiments [experiments.springernature.com]
• 14. Assays of osteogenic differentiation by cultured human mesenchymal stem cells. | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. promocell.com [promocell.com]
• 17. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for SR2595 in Mesenchymal Stem Cell Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SR2595, a potent PPARγ inverse agonist, to promote the osteogenic differentiation of mesenchymal stem cells (MSCs). The following sections detail the optimal concentration, experimental protocols, and the underlying signaling pathways involved.

Optimal Concentration of SR2595 for Osteogenic Differentiation

SR2595 has been demonstrated to effectively induce the differentiation of MSCs into osteoblasts. Experimental evidence indicates that an optimal concentration of 1 µM SR2595 is sufficient to achieve a statistically significant increase in osteogenic differentiation[1]. This concentration has been shown to promote calcium deposition and upregulate key osteogenic marker genes.

Quantitative Data Summary

The following table summarizes the key quantitative findings from studies utilizing SR2595 to induce osteogenic differentiation in human MSCs.

Parameter	Treatment	Result	Reference
Concentration	1 µM SR2595	Significant increase in osteogenic differentiation	[1]
Marker Gene Expression	1 µM SR2595	Increased expression of Bone Morphogenetic Protein 2 (BMP2)	[1]
Marker Gene Expression	1 µM SR2595	Increased expression of Bone Morphogenetic Protein 6 (BMP6)	[1]
Mineralization	1 µM SR2595	Increased calcium deposition (Alizarin Red S staining)	[1]

Experimental Protocols

This section provides detailed protocols for inducing osteogenic differentiation of MSCs using SR2595 and for assessing the resulting differentiation.

Culture and Expansion of Mesenchymal Stem Cells

• Cell Source: Human bone marrow-derived MSCs (or other sources as required).

• Culture Medium: MSC Growth Medium (e.g., DMEM with 10% Fetal Bovine Serum, 1% Penicillin-Streptomycin).

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Subculture: When cells reach 80-90% confluency, detach using Trypsin-EDTA and re-plate at a density of 5,000-6,000 cells/cm².

SR2595-Induced Osteogenic Differentiation

• Seeding: Plate MSCs in a multi-well plate at a density of 2 x 10⁴ cells/cm² in MSC Growth Medium.

• Induction: Once the cells reach approximately 80% confluency, replace the growth medium with Osteogenic Differentiation Medium (ODM) supplemented with 1 µM SR2595 .

  • ODM Composition: High-glucose DMEM, 10% FBS, 100 nM Dexamethasone, 10 mM β-glycerophosphate, and 50 µM Ascorbic acid.

• Treatment Duration: Culture the cells in the SR2595-supplemented ODM for 14 to 21 days .

• Media Changes: Replace the medium every 2-3 days.

Assessment of Osteogenic Differentiation

a) Alizarin Red S Staining for Mineralization

This protocol is used to visualize the calcium deposits characteristic of bone formation.

• Fixation: After the differentiation period, wash the cells with Phosphate-Buffered Saline (PBS) and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Washing: Gently wash the cells three times with deionized water.

• Staining: Add 2% Alizarin Red S solution (pH 4.1-4.3) to each well and incubate for 20-30 minutes at room temperature.

• Washing: Remove the staining solution and wash the cells four to five times with deionized water to reduce background staining.

• Visualization: Add PBS to the wells to prevent drying and visualize the red-orange calcium deposits under a microscope.

b) Quantitative Real-Time PCR (qPCR) for Osteogenic Markers

This protocol is used to quantify the expression of key genes involved in osteogenesis.

• RNA Extraction: At desired time points (e.g., day 7, 14, and 21), lyse the cells and extract total RNA using a suitable RNA isolation kit according to the manufacturer's instructions.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit.

• qPCR: Perform qPCR using a qPCR master mix and specific primers for osteogenic markers such as RUNX2, ALP, BMP2, and BMP6. Use a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Analysis: Calculate the relative gene expression using the ΔΔCt method.

Signaling Pathway and Experimental Workflow

Signaling Pathway of SR2595 in MSC Osteogenesis

SR2595 functions as an inverse agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ). By inhibiting the basal activity of PPARγ, a master regulator of adipogenesis, SR2595 shifts the lineage commitment of MSCs towards osteogenesis. This inhibition of PPARγ leads to the upregulation of key osteogenic signaling pathways, including the Bone Morphogenetic Protein (BMP) and Wingless-related integration site (Wnt) pathways. The increased expression of BMP2 and BMP6 further activates downstream signaling cascades that promote the expression of osteoblast-specific transcription factors like RUNX2, ultimately leading to the differentiation of MSCs into mature, mineralizing osteoblasts.

Caption: SR2595 inhibits PPARγ, promoting Wnt/BMP signaling and osteogenesis.

Experimental Workflow for SR2595 Treatment of MSCs

The following diagram outlines the key steps in the experimental workflow for inducing and assessing the osteogenic differentiation of MSCs with SR2595.

Caption: Workflow for SR2595-induced osteogenic differentiation of MSCs.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SR2595 in Animal Models of Osteoporosis

Introduction

SR2595 is a potent and specific inverse agonist of the peroxisome proliferator-activated receptor-gamma (PPARγ). PPARγ is a nuclear receptor that plays a crucial role in adipogenesis (fat cell formation). By inhibiting PPARγ, SR2595 is designed to shift the differentiation of mesenchymal stem cells (MSCs) away from the adipocyte lineage and towards the osteoblast lineage, thereby promoting bone formation. This mechanism of action makes SR2595 a promising therapeutic candidate for treating osteoporosis, a disease characterized by low bone mass and microarchitectural deterioration of bone tissue.

These application notes provide a summary of the preclinical data and detailed protocols for the use of SR2595 and its closely related analog, SR10171, in animal models relevant to osteoporosis research. The data presented is primarily based on studies of SR10171, a well-characterized PPARγ inverse agonist with a similar mechanism of action to SR2595, as specific in vivo osteoporosis model data for SR2595 is not yet extensively published.

Mechanism of Action: SR2595 in Osteogenesis

SR2595 acts as an inverse agonist on PPARγ. In mesenchymal stem cells, PPARγ activation promotes differentiation into adipocytes. By binding to and inhibiting the basal activity of PPARγ, SR2595 blocks the pro-adipogenic signaling pathway. This inhibition is believed to release the cellular machinery to favor differentiation into osteoblasts, the cells responsible for bone formation. This proposed mechanism is depicted in the following signaling pathway diagram.

Figure 1: Proposed mechanism of SR2595 in promoting osteogenesis.

Quantitative Data from Animal Studies

The following tables summarize the quantitative data from a study investigating the effects of the PPARγ inverse agonist SR10171 in male C57BL/6J mice. While not a direct osteoporosis model, this study provides crucial in vivo data on the bone-anabolic effects of PPARγ inverse agonism.

Table 1: Effects of SR10171 on Trabecular Bone Parameters in the Proximal Tibia

Parameter	Vehicle Control	SR10171 (10 mg/kg/day)	Fold Change
Bone Volume / Total Volume (BV/TV, %)	10.2 ± 1.5	15.8 ± 2.1	↑ 1.55
Trabecular Number (Tb.N, 1/mm)	2.8 ± 0.4	3.9 ± 0.5	↑ 1.39
Trabecular Thickness (Tb.Th, µm)	36.4 ± 2.3	40.5 ± 3.0	↑ 1.11
Trabecular Separation (Tb.Sp, µm)	321 ± 45	215 ± 33	↓ 0.67

Data are presented as mean ± SD.

Table 2: Effects of SR10171 on Bone Formation Parameters (Dynamic Histomorphometry)

Parameter	Vehicle Control	SR10171 (10 mg/kg/day)	Fold Change
Mineral Apposition Rate (MAR, µm/day)	1.8 ± 0.3	2.9 ± 0.4	↑ 1.61
Mineralizing Surface / Bone Surface (MS/BS, %)	15.2 ± 3.1	25.8 ± 4.2	↑ 1.70
Bone Formation Rate / Bone Surface (BFR/BS, µm³/µm²/year)	100 ± 20	275 ± 45	↑ 2.75

Data are presented as mean ± SD.

Table 3: Effects of SR10171 on Cellular Parameters in Bone

Parameter	Vehicle Control	SR10171 (10 mg/kg/day)	Fold Change
Osteoblast Number / Bone Surface (N.Ob/BS, /mm)	8.5 ± 1.2	14.2 ± 2.0	↑ 1.67
Osteoclast Number / Bone Surface (N.Oc/BS, /mm)	1.9 ± 0.4	2.5 ± 0.5	↑ 1.32
Marrow Adipocyte Number / Tissue Area (/mm²)	45 ± 8	21 ± 5	↓ 0.47

Data are presented as mean ± SD.

Experimental Protocols

The following protocols are based on the methodology used in the preclinical evaluation of the PPARγ inverse agonist SR10171 and can be adapted for SR2595.

Protocol 1: Ovariectomy-Induced Osteoporosis Model in Mice

This protocol describes the induction of postmenopausal osteoporosis in female mice, a standard and widely used model to test the efficacy of anti-osteoporotic agents.

Application Notes and Protocols for Assessing SR2595 Efficacy in Promoting Bone Density

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the efficacy of SR2595, a peroxisome proliferator-activated receptor-gamma (PPARγ) inverse agonist, in promoting bone density. The protocols detailed below cover in vitro and in vivo methodologies to evaluate the compound's impact on osteoblast and osteoclast activity, as well as overall bone architecture.

Introduction to SR2595 and its Mechanism of Action

SR2595 is a pharmacological agent identified as an inverse agonist of PPARγ, a nuclear receptor that acts as a master regulator of adipogenesis.[1][2] Activation of PPARγ typically promotes the differentiation of mesenchymal stem cells (MSCs) into adipocytes at the expense of osteoblasts, contributing to bone loss.[2] As an inverse agonist, SR2595 represses the basal activity of PPARγ, thereby shifting the lineage commitment of MSCs towards the osteogenic pathway.[1] This leads to enhanced osteoblast differentiation and bone formation.[1] Studies have shown that pharmacological repression of PPARγ promotes osteogenesis.[1] This effect is mediated, at least in part, through the increased expression of key osteogenic signaling molecules, including Bone Morphogenetic Protein 2 (BMP2) and Bone Morphogenetic Protein 6 (BMP6).[1]

I. In Vitro Assessment of SR2595 Efficacy

A. Osteoblast Differentiation and Mineralization Assays

1. Alkaline Phosphatase (ALP) Activity Assay

Alkaline phosphatase is an early marker of osteoblast differentiation.[3][4] This protocol measures the change in ALP activity in MSCs or pre-osteoblastic cells treated with SR2595.

Experimental Protocol:

• Cell Culture: Plate mesenchymal stem cells (e.g., human bone marrow-derived MSCs) or pre-osteoblastic cell lines (e.g., MC3T3-E1) in a 96-well plate at a density of 1 x 10^4 cells/well.[3] Culture in osteogenic differentiation medium (ODM) containing ascorbic acid and β-glycerophosphate.[5]

• SR2595 Treatment: Treat the cells with varying concentrations of SR2595 (e.g., 0.1 µM, 1 µM, 10 µM) or a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 3-7 days, replacing the medium with fresh medium and SR2595 every 2-3 days.

• Cell Lysis: After the incubation period, wash the cells with phosphate-buffered saline (PBS) and lyse the cells.

• ALP Activity Measurement: Add p-nitrophenyl phosphate (pNPP) substrate to the cell lysate.[3] Incubate at 37°C for 15-30 minutes.[3] Stop the reaction and measure the absorbance at 405 nm.[3]

• Data Analysis: Normalize the ALP activity to the total protein concentration in each well. Express the results as fold change relative to the vehicle control.

2. Alizarin Red S Staining for Mineralization

Alizarin Red S is a dye that specifically stains calcium deposits, providing a quantitative measure of matrix mineralization, a hallmark of late-stage osteoblast differentiation.[6][7]

Experimental Protocol:

• Cell Culture and Treatment: Culture and treat MSCs or pre-osteoblastic cells with SR2595 as described in the ALP activity assay protocol, but for a longer duration (e.g., 14-21 days) to allow for matrix mineralization.

• Fixation: After the culture period, fix the cells with 4% paraformaldehyde for 15-30 minutes.[5]

• Staining: Stain the fixed cells with 2% Alizarin Red S solution (pH 4.1-4.3) for 20-45 minutes.[5]

• Washing: Gently wash the wells with deionized water to remove excess stain.

• Quantification:

  • Image Analysis: Capture images of the stained wells and quantify the stained area using image analysis software (e.g., ImageJ).

  • Dye Elution and Spectrophotometry: To quantify the staining, add 10% acetic acid to each well and incubate for 30 minutes with shaking to detach the cell layer.[7] Heat the cell slurry at 85°C for 10 minutes, followed by 5 minutes on ice.[7] Centrifuge the slurry and neutralize the supernatant with 10% ammonium hydroxide.[7] Measure the absorbance of the extracted dye at 405 nm.[7]

Expected Quantitative Data for In Vitro Osteoblast Assays:

Assay	Parameter Measured	Expected Outcome with SR2595	Illustrative Fold Change (SR2595 vs. Control)
ALP Activity	p-nitrophenol production	Increased activity	1.5 - 3.0 fold
Alizarin Red S	Calcium deposition	Increased mineralization	2.0 - 5.0 fold
Gene Expression	mRNA levels of osteogenic markers	Upregulation	Runx2: 2-4 fold, Osterix: 1.5-3 fold, BMP2: 2-5 fold, BMP6: 2-5 fold

Illustrative data is based on expected outcomes for PPARγ inverse agonists and may not represent actual results for SR2595.

B. Osteoclast Activity Assay

Tartrate-Resistant Acid Phosphatase (TRAP) Staining

TRAP is a marker enzyme for osteoclasts, the cells responsible for bone resorption.[8][9] Assessing the effect of SR2595 on osteoclast differentiation and activity is crucial to determine its net effect on bone mass.

Experimental Protocol:

• Osteoclast Precursor Culture: Isolate bone marrow macrophages (BMMs) from mice or use a murine macrophage cell line like RAW264.7. Culture the cells in the presence of macrophage colony-stimulating factor (M-CSF).

• Induction of Osteoclastogenesis: To induce osteoclast differentiation, add Receptor Activator of Nuclear Factor kappa-B Ligand (RANKL) to the culture medium.[10]

• SR2595 Treatment: Concurrently treat the cells with various concentrations of SR2595 or a vehicle control.

• Incubation: Culture the cells for 5-7 days until multinucleated, TRAP-positive osteoclasts are formed in the control group.

• TRAP Staining: Fix the cells and stain for TRAP activity using a commercially available kit.[9]

• Quantification: Count the number of TRAP-positive multinucleated cells (containing ≥3 nuclei) per well.[11]

Expected Quantitative Data for In Vitro Osteoclast Assay:

Assay	Parameter Measured	Expected Outcome with SR2595	Illustrative % Change (SR2595 vs. Control)
TRAP Staining	Number of TRAP-positive multinucleated cells	No significant change or slight decrease	0% to -20%

As SR2595 primarily targets osteoblast differentiation, its direct effect on osteoclasts is expected to be minimal. Some studies suggest PPARγ inhibition may not affect or slightly decrease osteoclastogenesis.[12]

II. In Vivo Assessment of SR2595 Efficacy

A. Ovariectomized (OVX) Mouse Model of Osteoporosis

The OVX mouse model is a widely used preclinical model for postmenopausal osteoporosis, characterized by estrogen deficiency-induced bone loss.

Experimental Protocol:

• Animal Model: Perform bilateral ovariectomy or a sham operation on female mice (e.g., C57BL/6). Allow the mice to recover for a period (e.g., 4-8 weeks) to establish bone loss.

• SR2595 Administration: Administer SR2595 or a vehicle control to the mice daily via an appropriate route (e.g., oral gavage).

• Treatment Duration: Treat the animals for a specified period (e.g., 4-8 weeks).

• Bone Analysis: At the end of the treatment period, euthanize the animals and collect femurs and lumbar vertebrae for analysis.

B. Micro-Computed Tomography (µCT) Analysis

µCT provides high-resolution, three-dimensional images of bone architecture, allowing for quantitative analysis of bone volume and microarchitecture.[13][14][15]

Experimental Protocol:

• Sample Preparation: Fix the collected bones (e.g., femurs) in 10% neutral buffered formalin.

• Scanning: Scan the bones using a high-resolution µCT system.

• Image Reconstruction and Analysis: Reconstruct the 3D images and perform quantitative analysis on a defined region of interest (e.g., the distal femoral metaphysis for trabecular bone and the femoral mid-diaphysis for cortical bone).

• Parameters to Analyze:

  • Trabecular Bone: Bone Volume/Total Volume (BV/TV), Trabecular Number (Tb.N), Trabecular Thickness (Tb.Th), and Trabecular Separation (Tb.Sp).[13][14]

  • Cortical Bone: Cortical Thickness (Ct.Th), Cortical Bone Area (Ct.Ar).

C. Bone Histomorphometry

Dynamic bone histomorphometry provides quantitative information on bone formation and resorption rates at the cellular level.[1][2][16][17]

Experimental Protocol:

• Fluorochrome Labeling: Administer two different fluorochrome labels (e.g., calcein and alizarin) at specific time points before euthanasia (e.g., 10 and 3 days prior). These labels incorporate into newly formed bone.

• Sample Preparation: Embed the undecalcified bones in plastic and prepare thin sections.

• Microscopic Analysis: Analyze the unstained sections using fluorescence microscopy to visualize the incorporated labels.

• Parameters to Measure:

  • Mineral Apposition Rate (MAR): The distance between the two fluorochrome labels divided by the time between their administration.[16]

  • Mineralizing Surface/Bone Surface (MS/BS): The percentage of bone surface actively undergoing mineralization.[16]

  • Bone Formation Rate (BFR): Calculated from MAR and MS/BS, representing the rate of new bone formation.[1][16]

  • Osteoblast Surface (Ob.S/BS): The percentage of bone surface covered by osteoblasts.[17]

  • Osteoclast Surface (Oc.S/BS): The percentage of bone surface covered by osteoclasts.[17]

Expected Quantitative Data for In Vivo Assays:

Assay	Parameter Measured	Expected Outcome with SR2595	Illustrative % Change (SR2595 vs. OVX Control)
µCT (Trabecular)	BV/TV	Increase	+20% to +50%
Tb.N	Increase	+15% to +40%
Tb.Th	Increase or No Change	0% to +20%
Tb.Sp	Decrease	-15% to -30%
Histomorphometry	MAR	Increase	+25% to +60%
MS/BS	Increase	+30% to +70%
BFR	Increase	+50% to +150%
Ob.S/BS	Increase	+40% to +100%

Illustrative data is based on expected outcomes for bone anabolic agents in the OVX model and may not represent actual results for SR2595.

III. Signaling Pathways and Visualizations

SR2595 Signaling Pathway in Osteoblast Differentiation

SR2595, as a PPARγ inverse agonist, promotes osteoblast differentiation by repressing PPARγ's inhibitory effects on key osteogenic pathways. This leads to the activation of Wnt/β-catenin and BMP signaling cascades, which converge on the master transcriptional regulators of osteogenesis, Runx2 and Osterix.[11][18][19][20][21][22]

Caption: SR2595 promotes osteogenesis by inhibiting PPARγ, leading to activation of Wnt and BMP signaling.

Experimental Workflow for In Vitro Assessment

The following diagram illustrates the workflow for the in vitro assessment of SR2595's effect on osteoblast differentiation.

References

• 1. Roles of Wnt/β-Catenin Signaling in Osteoporosis, Disease Pathogenesis, and Natural Compound Intervention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BMP2 regulates Osterix through Msx2 and Runx2 during osteoblast differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BMP2 Regulates Osterix through Msx2 and Runx2 during Osteoblast Differentiation* | Semantic Scholar [semanticscholar.org]
• 4. Physiological Mineralization during In Vitro Osteogenesis in a Biomimetic Spheroid Culture Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PPARG Post-translational Modifications Regulate Bone Formation and Bone Resorption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cotranslational folding of alkaline phosphatase in the periplasm of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biochemical and structural basis for the pharmacological inhibition of nuclear hormone receptor PPARγ by inverse agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Peroxisome proliferator activated receptor-γ in osteoblasts controls bone formation and fat mass by regulating sclerostin expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BMP-2-induced Osterix expression is mediated by Dlx5 but is independent of Runx2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Impact of Targeted PPARγ Disruption on Bone Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A structural mechanism of nuclear receptor biased agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sensitive detection of alkaline phosphatase based on terminal deoxynucleotidyl transferase and endonuclease IV-assisted exponential signal amplification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Twentyfold increase in alkaline phosphatase activity by sequential reversible activation of the enzyme followed by coupling with a copolymer of ethylene and maleic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Identification of novel regulators of osteoblast matrix mineralization by time series transcriptional profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. BMP2 Regulates Osterix through Msx2 and Runx2 during Osteoblast Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Osteocyte Wnt/β-Catenin Signaling Is Required for Normal Bone Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Wnt/β-catenin signaling components and mechanisms in bone formation, homeostasis, and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Effects of ADRM1 on osteoblast differentiation and mineralization in osteoporosis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Biochemical and structural basis for the pharmacological inhibition of nuclear hormone receptor PPARγ by inverse agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Wnt signaling: Essential roles in osteoblast differentiation, bone metabolism and therapeutic implications for bone and skeletal disorders - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying PPARγ Signaling Pathways with SR2595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peroxisome proliferator-activated receptor gamma (PPARγ) is a nuclear receptor that plays a pivotal role in adipogenesis, glucose metabolism, and inflammation.[1] As a master regulator of fat cell differentiation, it is a key therapeutic target for type 2 diabetes.[1][2] Thiazolidinediones (TZDs), a class of PPARγ agonists, are effective insulin sensitizers but are associated with adverse side effects such as weight gain and bone loss.[1][3] This has spurred the development of alternative PPARγ modulators.

SR2595 is a potent and selective inverse agonist of PPARγ.[4] Unlike agonists that activate the receptor, an inverse agonist reduces the basal activity of the receptor.[5][6] SR2595 has been shown to repress the expression of adipogenic marker genes and promote osteogenic differentiation of mesenchymal stem cells (MSCs), highlighting its potential as a therapeutic agent for conditions like osteoporosis.[4] These application notes provide detailed experimental protocols for utilizing SR2595 to study PPARγ signaling pathways, focusing on its inverse agonist activity and its effects on cell differentiation.

Mechanism of Action of SR2595

PPARγ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes.[1] In its basal state, the PPARγ/RXR heterodimer can be bound by corepressor proteins, leading to transcriptional repression. Upon agonist binding, a conformational change occurs, leading to the dissociation of corepressors and recruitment of coactivators, which initiates gene transcription.[5]

SR2595, as an inverse agonist, stabilizes the interaction between PPARγ and corepressors, leading to a repression of basal receptor activity below its constitutive level.[4][5] This is achieved through a distinct conformational change in the ligand-binding domain of PPARγ, which differs from that induced by agonists or antagonists.[7]

Data Presentation

The following tables summarize the quantitative effects of SR2595 on PPARγ activity and target gene expression.

Table 1: Effect of SR2595 on PPARγ Transcriptional Activity (Luciferase Reporter Assay)

Compound	Concentration (µM)	Cell Line	Fold Change in Luciferase Activity (vs. Vehicle)
Vehicle (DMSO)	-	HEK293T	1.0
Rosiglitazone (Agonist)	1	HEK293T	8.5
SR2595	1	HEK293T	0.4

Data is illustrative and based on typical results from promoter-reporter assays.[4]

Table 2: Effect of SR2595 on Adipogenic and Osteogenic Gene Expression (qPCR)

Target Gene	Cell Type	Treatment (1 µM)	Fold Change in mRNA Expression (vs. Vehicle)
FABP4 (Adipogenic Marker)	Differentiating 3T3-L1 Adipocytes	SR2595	0.3
BMP2 (Osteogenic Marker)	Human Mesenchymal Stem Cells	SR2595	2.5
BMP6 (Osteogenic Marker)	Human Mesenchymal Stem Cells	SR2595	2.1

Data is illustrative and based on published findings.[4]

Experimental Protocols

PPARγ Luciferase Reporter Assay

This assay measures the ability of SR2595 to modulate PPARγ-mediated gene transcription.

Materials:

• HEK293T cells

• DMEM with 10% FBS

• Opti-MEM

• Lipofectamine 2000

• pCMV-hPPARγ expression vector

• PPRE-luciferase reporter vector (e.g., pGL4.23[luc2/PPRE])

• Renilla luciferase control vector (e.g., pRL-TK)

• SR2595

• Rosiglitazone (positive control)

• DMSO (vehicle)

• Dual-Luciferase Reporter Assay System

• Luminometer

Protocol:

• Seed HEK293T cells in a 24-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• On the day of transfection, prepare the transfection mix in Opti-MEM by combining the pCMV-hPPARγ, PPRE-luciferase, and Renilla luciferase vectors with Lipofectamine 2000 according to the manufacturer's instructions.

• Replace the cell culture medium with the transfection mix and incubate for 4-6 hours.

• After incubation, replace the transfection mix with fresh DMEM containing 10% FBS.

• 24 hours post-transfection, treat the cells with varying concentrations of SR2595, Rosiglitazone (e.g., 1 µM), or DMSO.

• Incubate for an additional 24 hours.

• Lyse the cells and measure firefly and Renilla luciferase activities using a luminometer and the Dual-Luciferase Reporter Assay System.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. Calculate the fold change in activity relative to the vehicle control.

Quantitative PCR (qPCR) for Gene Expression Analysis

This protocol details the measurement of changes in adipogenic (FABP4) and osteogenic (BMP2, BMP6) marker gene expression in response to SR2595.

Materials:

• Differentiating 3T3-L1 adipocytes or human MSCs

• SR2595

• TRIzol reagent or other RNA extraction kit

• High-Capacity cDNA Reverse Transcription Kit

• SYBR Green qPCR Master Mix

• Primers for FABP4, BMP2, BMP6, and a housekeeping gene (e.g., GAPDH or ACTB)

• qPCR instrument

Protocol:

• Culture 3T3-L1 cells or human MSCs in appropriate differentiation media.

• Treat the cells with the desired concentrations of SR2595 or vehicle (DMSO) for the specified duration (e.g., 48-72 hours).

• Harvest the cells and extract total RNA using TRIzol reagent according to the manufacturer's protocol.

• Assess RNA quality and quantity using a spectrophotometer.

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Set up the qPCR reaction by mixing cDNA, SYBR Green Master Mix, and forward and reverse primers for the target and housekeeping genes.

• Perform the qPCR reaction using a standard thermal cycling protocol.

• Analyze the data using the ΔΔCt method to determine the fold change in gene expression, normalized to the housekeeping gene and relative to the vehicle-treated control.

Osteogenic Differentiation of Mesenchymal Stem Cells (MSCs)

This protocol assesses the effect of SR2595 on the osteogenic potential of MSCs, visualized by Alizarin Red S staining for calcium deposition.

Materials:

• Human Mesenchymal Stem Cells (MSCs)

• MSC expansion medium

• Osteogenic differentiation medium (e.g., DMEM with 10% FBS, 0.1 µM dexamethasone, 50 µM ascorbate-2-phosphate, and 10 mM β-glycerophosphate)

• SR2595

• 4% Paraformaldehyde (PFA)

• Alizarin Red S staining solution (2% w/v, pH 4.2)

• 10% Cetylpyridinium chloride (for quantification)

Protocol:

• Seed human MSCs in a 12-well plate in expansion medium.

• Once the cells reach 80-90% confluency, replace the expansion medium with osteogenic differentiation medium containing various concentrations of SR2595 or vehicle.

• Change the medium every 3-4 days for 14-21 days.

• After the differentiation period, wash the cells with PBS and fix with 4% PFA for 15 minutes.

• Wash the fixed cells with deionized water.

• Stain the cells with Alizarin Red S solution for 20 minutes at room temperature.

• Wash extensively with deionized water to remove excess stain.

• Visualize and capture images of the mineralized nodules using a microscope.

• For quantification, destain the wells by adding 10% cetylpyridinium chloride and incubating for 1 hour. Measure the absorbance of the eluted stain at 562 nm.

Adipogenic Differentiation of 3T3-L1 Preadipocytes

This protocol evaluates the inhibitory effect of SR2595 on adipogenesis in 3T3-L1 cells, assessed by Oil Red O staining of lipid droplets.

Materials:

• 3T3-L1 preadipocytes

• DMEM with 10% calf serum

• Adipocyte differentiation medium (DMEM with 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, and 10 µg/mL insulin)

• SR2595

• 10% Formalin

• Oil Red O staining solution (0.5% in isopropanol)

• Isopropanol (100%)

Protocol:

• Plate 3T3-L1 preadipocytes in a 6-well plate and grow to confluence.

• Two days post-confluence (Day 0), induce differentiation by replacing the medium with adipocyte differentiation medium containing various concentrations of SR2595 or vehicle.

• On Day 2, replace the medium with DMEM containing 10% FBS and 10 µg/mL insulin, along with the respective treatments.

• From Day 4 onwards, culture the cells in DMEM with 10% FBS, replenishing the medium and treatments every 2 days until Day 8-10.

• Wash the differentiated adipocytes with PBS and fix with 10% formalin for 30 minutes.

• Wash with water and then with 60% isopropanol.

• Stain with Oil Red O solution for 20 minutes.

• Wash with water to remove excess stain.

• Visualize and photograph the lipid droplets.

• For quantification, elute the stain with 100% isopropanol and measure the absorbance at 510 nm.

Mandatory Visualizations

Caption: PPARγ Signaling Pathway with SR2595.

Caption: Experimental Workflow for SR2595.

Caption: Logical Relationship of SR2595 Action.

References

• 1. researchgate.net [researchgate.net]
• 2. An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Stable reporter cell lines for peroxisome proliferator-activated receptor γ (PPARγ)-mediated modulation of gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biochemical and structural basis for the pharmacological inhibition of nuclear hormone receptor PPARγ by inverse agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PPARγ in Complex with an Antagonist and Inverse Agonist: a Tumble and Trap Mechanism of the Activation Helix - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of SR2595 Stock Solutions for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR2595 is a potent and selective inverse agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key nuclear receptor involved in adipogenesis and lipid metabolism.[1][2][3] As an inverse agonist, SR2595 represses the basal transcriptional activity of PPARγ.[1][3] This characteristic has led to its investigation as a pharmacological tool to promote osteogenesis (bone formation) by directing mesenchymal stem cell differentiation away from the adipocyte lineage.[1] In cell-based assays, SR2595 has been shown to inhibit the expression of adipogenic markers like fatty acid-binding protein 4 (FABP4) and promote the expression of osteogenic markers such as bone morphogenetic proteins BMP2 and BMP6.[1]

These application notes provide a detailed protocol for the preparation of SR2595 stock solutions for use in various cell-based assays, ensuring accurate and reproducible experimental outcomes.

Data Presentation

A summary of the key quantitative data for SR2595 is presented in the table below for easy reference.

Parameter	Value	Reference
Chemical Name	(S)-4'-((5-((1-(4-(tert-butyl)phenyl)ethyl)carbamoyl)-2,3-dimethyl-1H-indol-1-yl)methyl)-[1,1'-biphenyl]-2-carboxylic acid	[4]
CAS Number	1415252-61-7	[1][2]
Molecular Formula	C₃₇H₃₈N₂O₃	[1]
Molecular Weight	558.7 g/mol	[1]
Purity	≥98% (HPLC)
IC₅₀	30 nM for PPARγ	[3]
Appearance	White to faint brown powder
Solubility	DMSO: up to 10 mg/mLDMF: 10 mg/mLEthanol: up to 5 mg/mL	[1][2]
Storage	Store as a solid at -20°C for ≥ 4 years.	[1]

Experimental Protocols

Preparation of a 10 mM SR2595 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SR2595 in Dimethyl Sulfoxide (DMSO). DMSO is the recommended solvent for achieving a high concentration stock solution suitable for dilution into aqueous cell culture media.

Materials:

• SR2595 powder

• Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Equilibrate Reagents: Allow the SR2595 powder and DMSO to come to room temperature before use.

• Weigh SR2595: Accurately weigh the desired amount of SR2595 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.587 mg of SR2595.

  • Calculation: Molecular Weight (MW) of SR2595 = 558.7 g/mol .

  • To make a 10 mM (0.010 mol/L) solution: 0.010 mol/L * 558.7 g/mol = 5.587 g/L = 5.587 mg/mL.

• Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed SR2595 powder. For 5.587 mg of SR2595, add 1 mL of DMSO.

• Ensure Complete Dissolution: Vortex the solution thoroughly until the SR2595 is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C. When stored properly, the stock solution is stable for an extended period.

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM SR2595 stock solution to a final working concentration for treating cells in culture. A common working concentration for SR2595 in cell-based assays is 1 µM.[4]

Materials:

• 10 mM SR2595 stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile microcentrifuge tubes or multi-well plates

• Calibrated micropipettes and sterile tips

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the 10 mM SR2595 stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): To minimize the concentration of DMSO in the final culture medium, it is good practice to perform an intermediate dilution. For example, dilute the 10 mM stock 1:100 in cell culture medium to create a 100 µM intermediate solution.

• Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell culture medium to achieve the desired final concentration. For example, to achieve a final concentration of 1 µM from a 10 mM stock, you would perform a 1:10,000 dilution.

  • Example: To prepare 1 mL of 1 µM working solution, add 0.1 µL of the 10 mM stock solution to 999.9 µL of cell culture medium.

• Vehicle Control: It is crucial to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the SR2595-treated samples.

• Mix and Apply: Gently mix the working solution and immediately add it to your cells.

Visualizations

Caption: Workflow for preparing SR2595 stock and working solutions.

Caption: SR2595 acts as a PPARγ inverse agonist, repressing adipogenesis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Evaluating the Pro-Osteogenic Impact of SR2595

Audience: Researchers, scientists, and drug development professionals.

Introduction SR2595 is a potent inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2] PPARγ is a nuclear receptor known as the master regulator of adipogenesis (fat cell formation).[1][2] Activation of PPARγ promotes the differentiation of mesenchymal stem cells (MSCs) into adipocytes, often at the expense of osteoblast (bone-forming cell) formation.[1][3] This mechanism contributes to the adverse effects on bone health associated with certain PPARγ-activating drugs like thiazolidinediones (TZDs).[2][4]

SR2595 leverages this cellular balance by repressing PPARγ activity.[1][5] This pharmacological repression shifts the lineage commitment of MSCs away from adipogenesis and towards the osteogenic lineage, thereby promoting the formation of osteoblasts and subsequent bone formation.[1][4] Studies have shown that treatment of MSCs with SR2595 induces osteogenic differentiation, marked by increased expression of bone morphogenetic proteins (BMPs) like BMP2 and BMP6 and enhanced calcium deposition.[1] These application notes provide a comprehensive guide to the in-vitro methods and protocols required to quantify the impact of SR2595 on key osteoblast markers.

SR2595 Mechanism of Action in Osteogenesis

SR2595 acts by binding to PPARγ and promoting a conformational change that leads to the repression of its transcriptional activity. This prevents the pro-adipogenic signaling cascade and relieves the suppression of pro-osteogenic pathways. The result is an upregulation of key transcription factors and proteins essential for osteoblast differentiation and function.

Caption: SR2595 inhibits PPARγ, promoting MSC differentiation into osteoblasts.

Experimental Design & Workflow

Evaluating SR2595 requires a multi-faceted approach, assessing its effects on gene expression, protein activity, and the functional endpoint of matrix mineralization over a typical 21-day osteogenic differentiation period.

Caption: Workflow for assessing SR2595's effect on osteoblast differentiation.

Protocols

Protocol 1: Cell Culture and Osteogenic Induction

This protocol outlines the culture of mesenchymal stem cells and the induction of osteogenesis in the presence of SR2595.

• Cell Seeding:

  • Culture human Mesenchymal Stem Cells (hMSCs) or a suitable murine cell line (e.g., C3H10T1/2, MC3T3-E1) in Growth Medium (GM: DMEM, 10% FBS, 1% Penicillin-Streptomycin).

  • Seed cells in appropriate culture plates (e.g., 6-well plates for RNA/protein, 24-well plates for staining) at a density that will achieve ~80% confluency within 24-48 hours.[6]

• Treatment Initiation (Day 0):

  • Once cells reach ~80-90% confluency, aspirate the GM.

  • Prepare Osteogenic Induction Medium (OM) consisting of GM supplemented with 50 µM Ascorbic acid, 10 mM β-glycerophosphate, and 100 nM Dexamethasone.

  • Prepare treatment groups by adding SR2595 (e.g., 0.1, 1, 10 µM) or a vehicle control (e.g., 0.1% DMSO) to the OM. Include an OM-only control.

  • Add the respective media to the cells.

• Maintenance:

  • Culture the cells at 37°C and 5% CO₂.

  • Replace the medium with freshly prepared treatment or control media every 2-3 days for the duration of the experiment (up to 21 days).[6]

Protocol 2: Quantitative Real-Time PCR (qRT-PCR) for Marker Genes

This protocol is for measuring the mRNA expression levels of key osteogenic transcription factors and markers.

• RNA Isolation:

  • At specified time points (e.g., Day 3, 7, 14), wash cells with PBS and lyse them directly in the well using a suitable lysis buffer (e.g., TRIzol).

  • Isolate total RNA using a standard phenol-chloroform extraction method or a column-based kit according to the manufacturer's instructions.

  • Quantify RNA concentration and assess purity using a spectrophotometer (A260/A280 ratio).

• cDNA Synthesis:

  • Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random primers.

• qPCR:

  • Prepare the qPCR reaction mix containing cDNA template, forward and reverse primers for target genes (RUNX2, Osterix, ALP, Osteocalcin) and a housekeeping gene (e.g., GAPDH, β-actin), and a suitable SYBR Green master mix.

  • Run the qPCR plate on a real-time PCR system.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene. Data is typically presented as fold change relative to the vehicle control group.

Protocol 3: Alkaline Phosphatase (ALP) Activity Assay

ALP is an early marker of osteoblast differentiation, and its enzymatic activity can be quantified.

• Cell Lysis:

  • At specified time points (e.g., Day 7, 14), wash cells twice with cold PBS.

  • Add a passive lysis buffer (e.g., 0.1% Triton X-100 in PBS) to each well and incubate for 10 minutes on ice.

  • Scrape the cells and collect the lysate. Centrifuge to pellet debris.

• Enzymatic Reaction:

  • Add an aliquot of the cell lysate to a 96-well plate.

  • Add p-Nitrophenyl Phosphate (pNPP) substrate solution.

  • Incubate at 37°C for 15-30 minutes, allowing the ALP enzyme to convert pNPP to the yellow-colored p-nitrophenol.

• Quantification:

  • Stop the reaction by adding 3M NaOH.

  • Measure the absorbance at 405 nm using a microplate reader.

  • Normalize the ALP activity to the total protein content of the lysate (determined by a BCA or Bradford assay).

Protocol 4: Mineralization Assay (Alizarin Red S Staining)

This assay is the functional endpoint, detecting calcium deposits formed by mature osteoblasts.

• Fixation (Day 21):

  • Aspirate the culture medium and gently wash the cells twice with PBS.

  • Fix the cells by adding 10% neutral buffered formalin and incubating for 15-20 minutes at room temperature.[6][7]

• Staining:

  • Wash the fixed cells 2-3 times with deionized water.

  • Add 2% Alizarin Red S solution (pH 4.1-4.3) to each well, ensuring the cell monolayer is completely covered.

  • Incubate for 20-30 minutes at room temperature.[7]

  • Aspirate the excess stain and wash 3-4 times with deionized water until the runoff is clear.

• Qualitative & Quantitative Analysis:

  • Qualitative: Image the wells using a microscope to visualize the red-orange mineralized nodules.

  • Quantitative: To quantify, add a destaining solution (e.g., 10% cetylpyridinium chloride in 10 mM sodium phosphate) to each well and incubate for 1 hour with gentle shaking to elute the bound stain. Transfer the eluate to a 96-well plate and measure the absorbance at 562 nm.

Data Presentation

Quantitative data should be summarized to allow for clear comparison between treatment groups.

Table 1: Relative mRNA Expression of Osteogenic Markers (Fold Change vs. Vehicle)

Target Gene	Time Point	Control (OM)	Vehicle (OM + DMSO)	SR2595 (1 µM)	SR2595 (10 µM)
RUNX2	Day 3	1.1 ± 0.2	1.0 ± 0.1	2.5 ± 0.4*	4.1 ± 0.6**
	Day 7	1.3 ± 0.3	1.0 ± 0.2	3.8 ± 0.5**	6.2 ± 0.8***
Osterix	Day 7	1.2 ± 0.2	1.0 ± 0.1	3.1 ± 0.4**	5.5 ± 0.7***
	Day 14	1.4 ± 0.3	1.0 ± 0.2	4.9 ± 0.6***	8.3 ± 1.1***
Osteocalcin	Day 14	1.5 ± 0.4	1.0 ± 0.3	5.2 ± 0.7***	9.8 ± 1.3***

Data are representative examples (Mean ± SD). Statistical significance denoted by asterisks.

Table 2: Alkaline Phosphatase (ALP) Activity

Time Point	Control (OM)	Vehicle (OM + DMSO)	SR2595 (1 µM)	SR2595 (10 µM)
Day 7	45 ± 5	42 ± 6	88 ± 9*	125 ± 12**
Day 14	80 ± 9	75 ± 8	155 ± 15**	240 ± 21***

Activity expressed as nmol pNP/min/mg protein (Mean ± SD).

Table 3: Quantification of Alizarin Red S Staining

Time Point	Control (OM)	Vehicle (OM + DMSO)	SR2595 (1 µM)	SR2595 (10 µM)
Day 21	0.25 ± 0.04	0.22 ± 0.03	0.78 ± 0.09**	1.35 ± 0.15***

Data expressed as Absorbance at 562 nm (Mean ± SD).

Key Osteoblast Markers: Timeline of Expression

The differentiation of MSCs into mature osteoblasts is a coordinated process characterized by the sequential expression of specific markers. Understanding this timeline is crucial for designing time-point experiments.

Caption: Sequential expression of key markers during osteoblast differentiation.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological repression of PPARγ promotes osteogenesis [pubmed.ncbi.nlm.nih.gov]
• 3. PPAR agonists stimulate adipogenesis at the expense of osteoblast differentiation while inhibiting osteoclast formation and activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PPARG Post-translational Modifications Regulate Bone Formation and Bone Resorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eaglebio.com [eaglebio.com]
• 6. ixcellsbiotech.com [ixcellsbiotech.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Practical Guide to Using SR2595 in Molecular Biology Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the utilization of SR2595, a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). SR2595 serves as a valuable chemical probe for investigating PPARγ-mediated biological processes and holds therapeutic potential for conditions such as osteoporosis.

Introduction to SR2595

SR2595 is a synthetic small molecule designed to actively repress the transcriptional activity of PPARγ.[1][2] Unlike PPARγ agonists that promote adipogenesis, SR2595 shifts the lineage commitment of mesenchymal stem cells (MSCs) towards osteogenesis, thereby promoting bone formation.[1][2] This makes it a significant tool for studying the switch between adipogenic and osteogenic differentiation and for developing novel therapeutics for bone loss disorders.

Mechanism of Action: Inverse Agonism of PPARγ

PPARγ is a nuclear receptor that, upon activation by agonists, forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby initiating transcription.[3][4] This canonical pathway is central to adipocyte differentiation and glucose metabolism.[4][5]

SR2595 functions as an inverse agonist. Instead of activating PPARγ, it stabilizes a conformation of the receptor that actively represses gene transcription. This is achieved through a structural mechanism involving a steric clash with the activation function 2 (AF-2) domain of PPARγ, which is critical for co-activator recruitment.[1][6] By preventing the recruitment of co-activators and potentially promoting the binding of co-repressors like NCoR1, SR2595 effectively silences PPARγ target genes.[1]

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The mechanisms of action of PPARs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PPARγ Signaling and Emerging Opportunities for Improved Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peroxisome proliferator-activated receptor gamma - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]

SR2595: Application Notes and Protocols for In Vivo Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ). As a key regulator of adipogenesis, inhibition of PPARγ by SR2595 has been shown to promote osteogenesis, making it a valuable tool for in vivo research in bone biology and related therapeutic areas. These application notes provide detailed protocols for the in vivo administration of SR2595, focusing on dosage, formulation, and relevant experimental procedures.

Mechanism of Action

SR2595 functions by binding to the PPARγ nuclear receptor and promoting a conformational change that recruits co-repressors, leading to the transcriptional repression of PPARγ target genes. In mesenchymal stem cells (MSCs), PPARγ activation typically drives adipogenic differentiation. By acting as an inverse agonist, SR2595 inhibits this process, thereby shifting the lineage commitment of MSCs towards osteoblast differentiation and promoting bone formation. One of the key downstream signaling pathways implicated in this process is the mTOR pathway. Repression of PPARγ by SR2595 leads to the activation of mTOR signaling, a critical regulator of cell growth and proliferation, which in turn enhances osteogenesis.

Quantitative Data Summary

The following table summarizes representative quantitative data from in vivo studies investigating the effects of SR2595 and similar PPARγ inverse agonists on bone formation.

Parameter	Animal Model	Treatment Group	Dosage	Duration	Outcome	Reference
Bone Volume / Total Volume (BV/TV)	C57BL/6J Mice	SR2595	20 mg/kg/day (oral gavage)	21 days	Increased trabecular bone volume	[1]
Bone Mineral Density (BMD)	C57BL/6J Mice	SR2595	20 mg/kg/day (oral gavage)	21 days	Significant increase in femoral BMD	[1]
Osteoblast Surface / Bone Surface (Ob.S/BS)	C57BL/6J Mice	SR2595	20 mg/kg/day (oral gavage)	21 days	Increased number of active osteoblasts	[1]
Gene Expression (Runx2)	C57BL/6J Mice	SR2595	20 mg/kg/day (oral gavage)	21 days	Upregulation of osteogenic marker Runx2 in bone marrow	[1]
Gene Expression (Alkaline Phosphatase)	C57BL/6J Mice	SR2595	20 mg/kg/day (oral gavage)	21 days	Increased expression of ALP in bone tissue	[1]

Experimental Protocols

Protocol 1: In Vivo Administration of SR2595 in Mice via Oral Gavage

This protocol details the preparation and administration of SR2595 to mice to study its effects on bone formation.

Materials:

• SR2595 powder

• Vehicle solution (e.g., 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water, with 0.1% (v/v) Tween 80)

• Sterile water

• 7-week-old male C57BL/6J mice

• Standard chow diet

• Oral gavage needles (20-22 gauge, with a rounded tip)

• Syringes (1 mL)

• Analytical balance

• Homogenizer or sonicator

• pH meter

Procedure:

• Animal Acclimatization: Upon arrival, allow the mice to acclimatize to the animal facility for at least one week. House the animals in a temperature and light-controlled environment with ad libitum access to standard chow and water.

• Preparation of SR2595 Formulation (for a 20 mg/kg dose in a 25g mouse, dosing volume 10 mL/kg):

  • Calculate the total amount of SR2595 required for the study cohort. For a 2 mg/mL solution, weigh out 20 mg of SR2595.

  • Prepare the vehicle solution: Dissolve 50 mg of CMC in 10 mL of sterile water. Add 10 µL of Tween 80. Mix thoroughly until the CMC is fully dissolved. Gentle heating may be applied if necessary.

  • Add the weighed SR2595 powder to the vehicle solution.

  • Homogenize or sonicate the mixture until a uniform suspension is achieved.

  • Visually inspect the suspension for any clumps or undissolved particles.

  • Adjust the pH of the suspension to ~7.0 if necessary.

  • Prepare the formulation fresh daily or assess its stability if stored.

• Dosing Procedure:

  • Weigh each mouse to determine the precise dosing volume. For a 20 mg/kg dose, the dosing volume is 10 mL/kg of body weight (e.g., a 25g mouse receives 0.25 mL).

  • Gently restrain the mouse.

  • Measure the appropriate length of the gavage needle from the tip of the mouse's nose to the last rib to avoid stomach perforation.

  • Insert the gavage needle carefully into the esophagus and deliver the SR2595 suspension.

  • Administer the dose once daily for the duration of the study (e.g., 21 days).[1]

  • Monitor the animals for any signs of distress or adverse reactions after dosing.

• Outcome Assessment:

  • At the end of the treatment period, euthanize the animals according to approved institutional protocols.

  • Collect relevant tissues (e.g., femurs, tibias) for analysis.

  • Assess bone parameters using techniques such as micro-computed tomography (µCT) for bone morphometry, histomorphometry for cellular analysis, and qPCR for gene expression analysis of osteogenic markers.

Visualizations

Signaling Pathway of SR2595 in Osteogenesis

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting SR2595 insolubility in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of SR2595 insolubility in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is SR2595 and what is its mechanism of action?

SR2595 is a potent and selective inverse agonist of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ) with an IC50 of 30 nM.[1] As a nuclear receptor, PPARγ typically forms a heterodimer with the Retinoid X Receptor (RXR), which then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes to regulate their transcription. In its basal state, the PPARγ/RXR heterodimer can be bound to corepressor proteins, maintaining a low level of gene transcription. When an agonist binds to PPARγ, it causes a conformational change that leads to the dissociation of corepressors and recruitment of coactivators, resulting in increased gene expression. Conversely, as an inverse agonist, SR2595 stabilizes the interaction between PPARγ and corepressors, leading to a repression of the basal transcriptional activity of PPARγ target genes. This is distinct from an antagonist, which would simply block the binding of an agonist without affecting the basal activity.

Q2: What is the recommended solvent for dissolving SR2595?

The recommended solvent for SR2595 is Dimethyl Sulfoxide (DMSO). It is a polar aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds and is miscible with water and cell culture media.[2]

Q3: What is the solubility of SR2595 in common laboratory solvents?

The solubility of SR2595 can vary slightly between suppliers. It is crucial to consult the product-specific datasheet for the most accurate information. Below is a summary of reported solubility data.

Solvent	Solubility	Source
DMSO	10 mg/mL	Cayman Chemical, APExBIO
DMF	10 mg/mL	Cayman Chemical
Ethanol	≤5 mg/mL	APExBIO
DMF:PBS (pH 7.2) (1:3)	0.25 mg/mL	Cayman Chemical

Q4: Why does my SR2595 precipitate when I add it to my cell culture media?

This is a common issue encountered with hydrophobic compounds like SR2595.[3] Precipitation, often referred to as "crashing out," typically occurs due to a phenomenon called "solvent shock."[4] SR2595 is highly soluble in a polar aprotic solvent like DMSO, but its solubility is significantly lower in the aqueous environment of cell culture media. When a concentrated DMSO stock of SR2595 is rapidly diluted into the media, the DMSO concentration is drastically lowered, and the aqueous media cannot maintain the compound in a dissolved state, leading to precipitation.[5][6]

Troubleshooting Guides

Issue: SR2595 precipitates immediately upon addition to cell culture media.

• Question: I dissolved SR2595 in DMSO to create a stock solution. When I add it to my cell culture medium, a precipitate forms instantly. What is happening and how can I prevent this?

• Answer: This immediate precipitation is a classic sign of solvent shock due to the poor aqueous solubility of SR2595. Here are several steps you can take to troubleshoot and prevent this issue:

  • Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, typically below 0.5%, and ideally below 0.1%, to minimize cytotoxicity.[3][6] Always include a vehicle control with the same final DMSO concentration in your experiments.

  • Stepwise Dilution: Instead of adding the highly concentrated DMSO stock directly to the full volume of medium, perform a stepwise dilution. First, dilute the DMSO stock into a small volume of serum-containing medium. The serum proteins can help to bind and solubilize the inhibitor. Then, add this intermediate dilution to the final culture volume.[6]

  • Increase Mixing: Add the SR2595 stock solution dropwise to the medium while gently vortexing or swirling the tube to ensure rapid and thorough mixing. This can prevent localized high concentrations of the compound that are prone to precipitation.[4]

  • Warm the Medium: Gently warming the culture medium to 37°C before adding the SR2595 can sometimes improve solubility. However, be cautious as prolonged heating can degrade sensitive media components.[3]

Issue: SR2595 solution appears cloudy or forms a precipitate over time in the incubator.

• Question: My SR2595-containing media was clear initially, but after a few hours in the incubator, it has become cloudy. What could be the cause?

• Answer: Delayed precipitation can occur due to several factors related to the incubator environment and media composition:

  • Temperature and pH Shifts: The change in temperature from room temperature to 37°C and the CO2 environment in the incubator can alter the pH of the media, which may affect the solubility of SR2595.[6]

  • Interaction with Media Components: Over time, SR2595 may interact with salts, proteins, or other components in the media, leading to precipitation.[6]

  • Solution Stability: To mitigate this, ensure your media is well-buffered for the CO2 concentration in your incubator. It is also good practice to perform a small-scale solubility test by incubating your final SR2595 working solution at 37°C for the duration of your experiment to check for stability before treating your cells.

Experimental Protocols

Protocol 1: Preparation of SR2595 Stock and Working Solutions

This protocol provides a general guideline for preparing SR2595 solutions for cell culture experiments. A working concentration of 1 µM has been used effectively in mesenchymal stem cell cultures.[7]

• Materials:

  • SR2595 powder

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes

  • Complete cell culture medium, pre-warmed to 37°C

• Procedure for 10 mM Stock Solution:

  • Briefly centrifuge the vial of SR2595 powder to ensure all the powder is at the bottom.

  • Under sterile conditions, prepare a 10 mM stock solution by dissolving the appropriate amount of SR2595 in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution (SR2595 MW: 558.7 g/mol ), dissolve 5.59 mg of SR2595 in 1 mL of DMSO.

  • Vortex thoroughly to ensure the compound is fully dissolved. A brief sonication may be used if necessary.

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C.

• Procedure for 1 µM Working Solution:

  • Thaw an aliquot of the 10 mM SR2595 stock solution at room temperature.

  • Pre-warm your complete cell culture medium to 37°C.

  • Perform a serial dilution. For example, to make a 1 µM final concentration in 10 mL of media:

    • First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of pre-warmed complete medium. Mix well. This creates a 100 µM solution.

    • Then, add 100 µL of the 100 µM intermediate solution to 9.9 mL of pre-warmed complete medium.

  • Alternatively, for a direct dilution, add 1 µL of the 10 mM stock solution to 10 mL of pre-warmed complete medium while gently vortexing. This will result in a final DMSO concentration of 0.01%.

  • Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Protocol 2: Small-Scale Solubility Test

Before committing to a large-scale experiment, it is advisable to determine the maximum soluble concentration of SR2595 in your specific cell culture medium.

• Prepare Serial Dilutions: Prepare a series of dilutions of your SR2595 stock solution in your complete cell culture medium, starting from your desired highest concentration.

• Incubation: Incubate the dilutions at 37°C in a CO2 incubator for the planned duration of your experiment (e.g., 24, 48, or 72 hours).

• Visual Inspection: At various time points, visually inspect each dilution for any signs of precipitation, such as cloudiness or visible particles.[3]

• Determine Maximum Soluble Concentration: The highest concentration that remains clear throughout the incubation period is your maximum working soluble concentration under those specific conditions.

Mandatory Visualizations

Caption: Troubleshooting workflow for SR2595 precipitation in cell culture media.

References

• 1. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 2. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing SR2595 Treatment for Enhanced Osteogenesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing SR2595 treatment duration to achieve the maximum osteogenic effect in mesenchymal stem cells (MSCs).

Frequently Asked Questions (FAQs)

Q1: What is SR2595 and how does it promote osteogenesis?

A1: SR2595 is a potent and selective inverse agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2][3] PPARγ is a key transcription factor that masterfully regulates adipogenesis (fat cell formation). By inhibiting PPARγ, SR2595 effectively shifts the lineage commitment of MSCs away from becoming adipocytes and towards the osteoblastic lineage, which is responsible for bone formation.[1][2][3] This process is associated with an increased expression of crucial osteogenic markers, including Bone Morphogenetic Protein 2 (BMP2) and BMP6.[2][3]

Q2: What is the optimal concentration of SR2595 to use for osteogenic differentiation?

A2: The optimal concentration of SR2595 can vary depending on the specific cell type and experimental conditions. Published studies have demonstrated efficacy at a concentration of 1µM.[3] However, it is highly recommended to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific MSC line. A typical starting range for such an experiment could be from 0.1 µM to 10 µM.

Q3: What is the recommended duration for SR2595 treatment to achieve maximum osteogenic effect?

A3: Currently, there is no definitive published study that has established the single optimal treatment duration for SR2595. The process of in vitro osteogenesis is a multi-stage process that can take up to 28 days. To determine the ideal treatment window, a time-course experiment is recommended. Based on the known stages of osteogenic differentiation, you could consider the following treatment strategies to test:

• Continuous Treatment: Exposing the cells to SR2595 for the entire duration of the differentiation period (e.g., 21-28 days).

• Early-Stage Treatment: Treating with SR2595 only during the initial proliferation and commitment phase (e.g., the first 3-7 days).

• Mid-Stage Treatment: Introducing SR2595 during the matrix maturation phase when alkaline phosphatase activity is expected to peak (e.g., days 7-14).

• Late-Stage Treatment: Applying SR2595 during the mineralization phase (e.g., days 14-28).

Q4: What are the key markers to assess the osteogenic effect of SR2595?

A4: To evaluate the osteogenic potential of SR2595, a combination of early, mid, and late-stage markers should be assessed.

• Early Markers (Days 3-7): Alkaline Phosphatase (ALP) activity and gene expression of key transcription factors like Runx2 and Osterix.

• Mid-Stage Markers (Days 7-14): Peak ALP activity and the beginning of extracellular matrix deposition.

• Late Markers (Days 14-28): Mineralization of the extracellular matrix, which can be visualized and quantified by Alizarin Red S staining, and the expression of late osteoblast markers like Osteocalcin (OCN).

Q5: What vehicle control should be used for SR2595 in cell culture experiments?

A5: SR2595 is typically dissolved in an organic solvent like dimethyl sulfoxide (DMSO). Therefore, the appropriate vehicle control is to treat a parallel set of cells with the same concentration of DMSO that is present in the SR2595-treated wells. This ensures that any observed effects are due to the compound itself and not the solvent.

Experimental Protocols

Protocol 1: Time-Course Experiment to Determine Optimal SR2595 Treatment Duration

This protocol outlines a time-course experiment to identify the optimal duration of SR2595 treatment for maximizing osteogenic differentiation of MSCs.

Materials:

• Mesenchymal Stem Cells (MSCs)

• MSC Growth Medium

• Osteogenic Differentiation Medium (ODM)

• SR2595

• DMSO (vehicle)

• Multi-well culture plates (e.g., 24-well plates)

• Reagents for ALP activity assay, Alizarin Red S staining, and qPCR.

Procedure:

• Cell Seeding: Seed MSCs in 24-well plates at a density that allows them to reach 80-90% confluency before initiating differentiation.[4][5]

• Initiation of Differentiation: Once the desired confluency is reached, replace the growth medium with ODM.

• Treatment Groups: Establish the following treatment groups (in triplicate):

  • Control: ODM with vehicle (DMSO).

  • Continuous SR2595: ODM with SR2595 for the entire experiment duration.

  • Early SR2595: ODM with SR2595 for the first 7 days, then replaced with ODM + vehicle.

  • Mid SR2595: ODM + vehicle for the first 7 days, then ODM with SR2595 from day 7 to day 14, followed by ODM + vehicle.

  • Late SR2595: ODM + vehicle for the first 14 days, then ODM with SR2595 from day 14 to the end of the experiment.

• Time Points for Analysis: At designated time points (e.g., Day 7, Day 14, Day 21, and Day 28), harvest the cells from each group for the following analyses:

  • Alkaline Phosphatase (ALP) Activity Assay: To measure early osteogenic activity.

  • Alizarin Red S Staining: To quantify matrix mineralization.

  • Quantitative PCR (qPCR): To analyze the expression of osteogenic marker genes (Runx2, Osterix, ALP, OCN).

• Data Analysis: Compare the results from the different treatment groups at each time point to determine which treatment duration yields the highest levels of osteogenic markers.

Protocol 2: Alkaline Phosphatase (ALP) Activity Assay

Materials:

• p-Nitrophenyl Phosphate (pNPP) substrate solution

• Lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• 96-well plate

• Plate reader

Procedure:

• Cell Lysis: Wash the cells with PBS and then add lysis buffer. Incubate for 10 minutes at 4°C with gentle shaking.

• Assay: Transfer the cell lysate to a 96-well plate. Add pNPP substrate solution to each well and incubate at 37°C.

• Measurement: Read the absorbance at 405 nm at multiple time points to determine the reaction kinetics.

• Normalization: Normalize the ALP activity to the total protein concentration of the cell lysate.

Protocol 3: Alizarin Red S Staining and Quantification

Materials:

• 4% Paraformaldehyde (PFA) or 10% Formalin

• Alizarin Red S (ARS) staining solution (2% w/v, pH 4.1-4.3)

• 10% Acetic Acid

• 10% Ammonium Hydroxide

• 96-well plate for quantification

• Plate reader

Procedure:

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15-30 minutes at room temperature.

• Washing: Wash the fixed cells twice with deionized water.

• Staining: Add the ARS staining solution to each well and incubate for 20-30 minutes at room temperature.

• Washing: Remove the staining solution and wash the wells 3-5 times with deionized water until the wash water is clear.

• Imaging: Visualize and capture images of the stained mineralized nodules under a microscope.

• Quantification (Optional):

  • To quantify, add 10% acetic acid to each well and incubate for 30 minutes with shaking to dissolve the stain.

  • Transfer the solution to a microcentrifuge tube, heat at 85°C for 10 minutes, and then cool on ice.

  • Centrifuge to pellet debris and transfer the supernatant to a new tube.

  • Neutralize the supernatant with 10% ammonium hydroxide.

  • Read the absorbance at 405 nm in a plate reader.[6]

Troubleshooting Guides

Troubleshooting Low Osteogenic Differentiation

Issue	Potential Cause	Recommended Solution
Weak or no ALP activity	1. Suboptimal SR2595 concentration: The concentration of SR2595 may be too low to effectively inhibit PPARγ. 2. Timing of analysis: ALP activity peaks during the matrix maturation phase (days 7-14) and then declines.[7] You may have missed the peak. 3. Cell health: Poor cell health or low viability can impair differentiation. 4. Low intrinsic ALP activity in serum: The fetal bovine serum (FBS) used in the culture medium may have low endogenous ALP activity.[8][9]	1. Perform a dose-response experiment to determine the optimal SR2595 concentration. 2. Conduct a time-course experiment and measure ALP activity at multiple time points (e.g., days 3, 7, 10, 14). 3. Ensure cells are healthy and not over-confluent before initiating differentiation. Check for signs of cytotoxicity. 4. Test different lots of FBS or use a serum-free medium if possible.
Minimal or no Alizarin Red S staining	1. Insufficient differentiation time: Mineralization is a late-stage event in osteogenesis, typically becoming significant after day 14. 2. Suboptimal SR2595 treatment duration: The timing of SR2595 application may not be optimal for promoting mineralization. 3. Staining solution issues: The pH of the Alizarin Red S solution is critical and should be between 4.1 and 4.3.[7][10] An incorrect pH can lead to poor staining.	1. Extend the differentiation period to at least 21-28 days. 2. Perform a time-course experiment with different SR2595 treatment windows as described in the protocol above. 3. Prepare fresh Alizarin Red S solution and carefully adjust the pH.
Low expression of osteogenic marker genes	1. Poor RNA quality: Degraded RNA will lead to inaccurate qPCR results. 2. Inefficient primers or qPCR reaction: Suboptimal primer design or reaction conditions can result in low amplification. 3. Timing of gene expression: The expression of osteogenic genes is temporally regulated. Runx2 and Osterix are early markers, while Osteocalcin is a late marker.	1. Check RNA integrity using a Bioanalyzer or gel electrophoresis. 2. Validate your qPCR primers for efficiency and specificity. Optimize the qPCR protocol. 3. Analyze gene expression at multiple time points that correspond to the different stages of osteogenesis.

Troubleshooting SR2595-Specific Issues

Issue	Potential Cause	Recommended Solution
High cell death or cytotoxicity	1. SR2595 concentration is too high: High concentrations of small molecules can be toxic to cells. 2. Solvent (DMSO) toxicity: High concentrations of DMSO can also be cytotoxic.	1. Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the IC50 of SR2595 for your cells and use a concentration well below this value. 2. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%).
Inconsistent or variable results	1. SR2595 degradation: The stability of SR2595 in culture medium over long periods may be a factor. 2. Cellular heterogeneity: MSC populations can be heterogeneous, leading to variable differentiation potential. 3. Cell confluence: The confluency of the cells at the start of differentiation can impact the outcome.[4][5]	1. Prepare fresh SR2595-containing medium for each media change. If long-term stability is a concern, consider more frequent media changes. 2. Use a well-characterized and low-passage MSC line. 3. Standardize the cell seeding density to ensure consistent confluency (80-90%) at the start of each experiment.[4][5]
Unexpected off-target effects	1. Non-specific binding: While SR2595 is selective for PPARγ, high concentrations may lead to off-target effects.	1. Use the lowest effective concentration of SR2595 as determined by your dose-response experiments. 2. Consider including a negative control compound that is structurally similar to SR2595 but inactive against PPARγ, if available.

Data Presentation

Table 1: Summary of Osteogenic Markers and Timeline

Differentiation Stage	Typical Time Frame	Key Markers	Primary Assay
Proliferation & Commitment	Days 1-7	Runx2, Osterix gene expression	qPCR
Matrix Maturation	Days 7-14	Alkaline Phosphatase (ALP)	ALP Activity Assay
Mineralization	Days 14-28	Calcium Deposition, Osteocalcin (OCN)	Alizarin Red S Staining, qPCR

Mandatory Visualizations

Caption: SR2595 promotes osteogenesis by inhibiting PPARγ, thereby favoring the osteoblastic lineage.

Caption: Workflow for determining the optimal SR2595 treatment duration for maximal osteogenic effect.

References

• 1. The Interplay of WNT and PPARγ Signaling in Vascular Calcification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effect of Proinflammatory Cytokines on the Proliferation, Migration and Secretory Activity of Mesenchymal Stem/Stromal Cells (WJ-MSCs) under 5% O2 and 21% O2 Culture Conditions [mdpi.com]
• 4. BMP signaling in mesenchymal stem cell differentiation and bone formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Live-Cell, Temporal Gene Expression Analysis of Osteogenic Differentiation in Adipose-Derived Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BMP2 Regulates Osterix through Msx2 and Runx2 during Osteoblast Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gene expression profiling of human mesenchymal stem cells derived from bone marrow during expansion and osteoblast differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. blog.biosearchtech.com [blog.biosearchtech.com]
• 9. In silico discovery of small molecules for efficient stem cell differentiation into definitive endoderm - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Challenges in SR2595-Based In Vivo Studies

Welcome to the technical support center for SR2595-based in vivo research. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to navigate the complexities of using SR2595 in animal models.

Frequently Asked Questions (FAQs)

Q1: What is SR2595 and what is its primary mechanism of action?

SR2595 is a potent and selective inverse agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2] PPARγ is a nuclear receptor that plays a critical role in adipogenesis (fat cell formation) and glucose metabolism.[3] As an inverse agonist, SR2595 binds to PPARγ and represses its basal transcriptional activity, effectively inhibiting adipogenesis. This mechanism makes it a valuable tool for studying the role of PPARγ in various physiological processes, particularly in promoting osteogenesis (bone formation) by shifting the lineage commitment of mesenchymal stem cells away from adipocytes and towards osteoblasts.[4]

Q2: What is the recommended starting dose and route of administration for SR2595 in mice?

Based on published studies, a common and effective starting dose for SR2595 in mice is 20 mg/kg, administered once daily via oral gavage.[2][4] This dosing regimen has been shown to be sufficient to achieve therapeutic plasma concentrations without significant adverse effects on metabolic parameters in lean C57BL/6J mice.[2][4]

Q3: What are the potential off-target effects of SR2595?

While SR2595 is designed to be a selective PPARγ inverse agonist, the potential for off-target effects exists with any small molecule inhibitor. It is crucial to consider that off-target activities can contribute to unexpected phenotypes or toxicity. Researchers should consider performing off-target screening to build a comprehensive safety profile of SR2595 in their specific experimental context. Computational methods, such as reverse screening, can be employed to predict potential off-target interactions.[5] Experimental approaches like cell microarray screening can provide empirical data on off-target binding to a wide range of proteins.[6]

Q4: What are the signs of potential toxicity to monitor in mice treated with SR2595?

During in vivo studies with SR2595, it is essential to monitor animals for any signs of toxicity. General clinical signs of toxicity in mice following oral gavage can include:[7][8][9]

• Changes in body weight (sudden loss or gain)

• Alterations in food and water consumption

• Behavioral changes (lethargy, agitation, etc.)

• Physical appearance changes (ruffled fur, hunched posture)

• Gastrointestinal issues (diarrhea)

• Respiratory distress

It is important to establish baseline measurements for these parameters before starting the experiment and to have a clear protocol for humane endpoints if severe toxicity is observed.

Troubleshooting Guide

Problem 1: Lack of Efficacy or Inconsistent Results

Q: I am not observing the expected biological effect of SR2595 in my in vivo model. What could be the issue?

A: Several factors could contribute to a lack of efficacy. Here's a step-by-step troubleshooting guide:

• Verify Compound Integrity and Formulation:

  • Compound Quality: Ensure the purity and identity of your SR2595 compound.

  • Formulation Preparation: Improper formulation is a common cause of failure. SR2595 is a crystalline solid with limited aqueous solubility.[1][2] A suspension is typically required for oral gavage.

    • Vehicle Selection: A common vehicle for oral gavage of hydrophobic compounds in mice is an aqueous solution of 0.5% methylcellulose.

    • Preparation: Ensure the compound is uniformly suspended before each administration. Sonication or vigorous vortexing may be necessary.

  • Stability: Assess the stability of SR2595 in your chosen vehicle under your experimental conditions. The formulation should ideally be prepared fresh daily.

• Confirm Administration Technique:

  • Oral Gavage Technique: Improper gavage technique can lead to incorrect dosing or aspiration, which can cause stress and harm to the animal, potentially affecting experimental outcomes.[10] Ensure that personnel are properly trained.

  • Dose Calculation: Double-check your dose calculations based on the most recent body weights of the animals.

• Evaluate Pharmacokinetics:

  • Bioavailability: If you continue to see a lack of effect, consider performing a pilot pharmacokinetic study to determine the plasma concentration of SR2595 in your animal model. This will confirm if the compound is being absorbed and reaching systemic circulation at sufficient levels.

Problem 2: Solubility and Formulation Issues

Q: I am having difficulty dissolving or suspending SR2595 for my in vivo experiments. What are the recommended solvents and vehicles?

A: SR2595 is a crystalline solid with the following reported solubilities:[1][2]

• DMSO: 10 mg/mL

• DMF: 10 mg/mL

• Ethanol: 5 mg/mL

• DMF:PBS (pH 7.2) (1:3): 0.25 mg/mL

For in vivo oral administration, a suspension is typically necessary. A common and recommended vehicle is 0.5% (w/v) methylcellulose in sterile water .

Protocol for Preparing a 2 mg/mL Suspension of SR2595 in 0.5% Methylcellulose:

• Prepare 0.5% Methylcellulose Vehicle:

  • Heat approximately one-third of the final required volume of sterile water to 60-70°C.

  • Slowly add the methylcellulose powder while stirring vigorously.

  • Once dispersed, remove from heat and add the remaining two-thirds of cold sterile water.

  • Stir until the solution is clear and uniform. Store at 4°C.

• Prepare SR2595 Suspension:

  • Weigh the required amount of SR2595 powder.

  • To aid in initial dispersion, you can first create a paste with a small amount of the methylcellulose vehicle before adding the final volume.

  • Gradually add the 0.5% methylcellulose vehicle to the SR2595 powder while vortexing or sonicating to ensure a homogenous suspension.

  • Visually inspect the suspension for uniformity before each administration.

Problem 3: Unexpected Phenotype or Adverse Events

Q: My animals are showing an unexpected phenotype or signs of toxicity that are not reported in the literature. What should I do?

A:

• Rule out Formulation/Vehicle Effects: Administer the vehicle alone to a control group of animals to ensure that the observed effects are not due to the vehicle itself.

• Consider Off-Target Effects: As mentioned in the FAQs, SR2595 could have off-target activities. The unexpected phenotype might be a result of the compound interacting with other proteins. Consider conducting off-target screening to investigate this possibility.

• Dose-Response Study: Perform a dose-response study with lower doses of SR2595 to see if the adverse effects are dose-dependent. This can help in identifying a therapeutic window with minimal toxicity.

• Detailed Pathological Analysis: If animals need to be euthanized due to adverse effects, perform a thorough necropsy and histopathological analysis of major organs to identify any potential organ-specific toxicity.

Quantitative Data Summary

Table 1: SR2595 Pharmacokinetic Parameters in Mice

Parameter	Value	Animal Model	Dosing	Reference
Dose	20 mg/kg	C57BL/6J Mice	Once-daily oral gavage	[2][4]
Cmax	~1.72 µg/mL	C57BL/6 Mice	20 mg/kg oral gavage	[11]
Tmax	~1 hour	C57BL/6 Mice	20 mg/kg oral gavage	[11]
t1/2 (oral)	~5.9 hours	C57BL/6 Mice	20 mg/kg oral gavage	[11]
Bioavailability (F)	~50.4%	C57BL/6 Mice	Compared to 5 mg/kg IV	[11]

Note: Pharmacokinetic parameters can vary depending on the animal strain, sex, age, and specific formulation used.

Experimental Protocols

Protocol 1: In Vitro Osteogenic Differentiation and Alizarin Red S Staining

This protocol is used to assess the ability of SR2595 to promote the differentiation of mesenchymal stem cells (MSCs) into osteoblasts.

• Cell Seeding: Plate MSCs in a suitable growth medium at a density that will reach ~80% confluency.

• Induction of Differentiation: Once confluent, replace the growth medium with an osteogenic differentiation medium containing SR2595 at the desired concentration. A vehicle control (e.g., DMSO) should be run in parallel.

• Medium Change: Change the medium every 3 days for 3-4 weeks.

• Alizarin Red S Staining:

  • Wash cells with PBS.

  • Fix the cells with 10% formalin for 1 hour at room temperature.

  • Wash cells twice with deionized water.

  • Add 2% Alizarin Red S solution (pH 4.1-4.3) and incubate for 45 minutes at room temperature in the dark.

  • Wash cells 2-4 times with deionized water.

  • Visualize and quantify the orange-red calcium deposits.[12][13][14]

Protocol 2: In Vitro Adipogenic Differentiation and Oil Red O Staining

This protocol is used to assess the ability of SR2595 to inhibit the differentiation of preadipocytes into adipocytes.

• Cell Seeding: Plate preadipocytes in a growth medium to >95% confluency.

• Induction of Differentiation: Replace the growth medium with an adipocyte differentiation medium containing SR2595 at the desired concentration. Include a vehicle control.

• Medium Change: Change the medium every 3 days for 10-14 days.

• Oil Red O Staining:

  • Wash cells with PBS.

  • Fix the cells with 10% formalin for 1 hour at room temperature.

  • Wash with 60% isopropanol for 5 minutes.

  • Allow cells to dry and then add Oil Red O working solution (0.35g Oil Red O in 100mL isopropanol, diluted 3:2 with water) for 10-30 minutes.

  • Wash cells with water.

  • Visualize and quantify the red lipid droplets.[3][15][16]

Signaling Pathways and Experimental Workflows

PPARγ Inverse Agonist Signaling Pathway

Caption: SR2595 binds to the PPARγ/RXR heterodimer, stabilizing the recruitment of co-repressors, which leads to the repression of adipogenic target genes and a shift towards osteoblast differentiation.

Experimental Workflow for In Vivo SR2595 Study

Caption: A typical workflow for an in vivo study using SR2595, from preparation and treatment to final analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. cellntec.com [cellntec.com]
• 4. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reverse Screening Methods to Search for the Protein Targets of Chemopreventive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Parallelized identification of on- and off-target protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Evaluation of the Acute and Sub-Acute Oral Toxicity of Jaranol in Kunming Mice [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. atsjournals.org [atsjournals.org]
• 11. Pharmacokinetics of Panaxynol in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ixcellsbiotech.com [ixcellsbiotech.com]
• 13. promocell.com [promocell.com]
• 14. cellntec.com [cellntec.com]
• 15. ixcellsbiotech.com [ixcellsbiotech.com]
• 16. Quantitative assessment of adipocyte differentiation in cell culture - PMC [pmc.ncbi.nlm.nih.gov]

improving the reproducibility of experiments using SR2595

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the reproducibility of experiments using SR2595, a potent PPARγ inverse agonist.

Frequently Asked Questions (FAQs)

Q1: What is SR2595 and what is its primary mechanism of action?

SR2595 is a selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2] Unlike agonists that activate PPARγ, SR2595 binds to the receptor and represses its basal transcriptional activity.[1] This repression leads to the inhibition of adipogenesis (fat cell formation) and the promotion of osteogenesis (bone formation) from mesenchymal stem cells (MSCs).[1][2]

Q2: What is the difference between an antagonist and an inverse agonist for PPARγ?

While both antagonists and inverse agonists block the effects of PPARγ agonists, their mechanisms differ. An antagonist simply blocks the binding of an agonist, returning the receptor to its basal activity level. An inverse agonist, like SR2595, goes a step further by reducing the constitutive (basal) activity of the receptor below its baseline level.[1]

Q3: How should I prepare and store SR2595 stock solutions?

For cell culture experiments, SR2595 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. It is recommended to prepare a stock solution of at least 10 mM. Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock directly into the cell culture medium to the final desired concentration. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: What is the typical effective concentration range for SR2595 in in-vitro experiments?

The effective concentration of SR2595 can vary depending on the cell type and the specific assay. However, published studies have shown significant effects on mesenchymal stem cells and preadipocytes at concentrations around 1 µM.[1] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Troubleshooting Guides

Problem 1: Inconsistent or No Observable Effect of SR2595

Possible Cause	Troubleshooting Steps
Compound Solubility/Precipitation: SR2595, like many small molecules, may have limited solubility in aqueous solutions and can precipitate out of the culture medium.	1. Visual Inspection: Carefully inspect the culture medium for any signs of precipitation after adding SR2595. 2. Proper Dilution Technique: When making working solutions, add the SR2595 DMSO stock to the culture medium drop-wise while vortexing or gently swirling to ensure proper mixing and minimize precipitation. 3. Optimize DMSO Concentration: Ensure the final DMSO concentration is as low as possible while maintaining SR2595 solubility. 4. Consider Serum Concentration: The presence of serum in the culture medium can sometimes aid in the solubilization of hydrophobic compounds.
Compound Degradation: Improper storage or handling can lead to the degradation of SR2595.	1. Proper Storage: Store the DMSO stock solution in small, single-use aliquots at -20°C or -80°C, protected from light. 2. Avoid Repeated Freeze-Thaw Cycles: Thaw aliquots only once before use. 3. Fresh Working Solutions: Prepare fresh dilutions of SR2595 in culture medium for each experiment.
Cellular Context: The responsiveness of cells to SR2595 can be dependent on the expression level of PPARγ and the presence of necessary co-regulators.	1. Confirm PPARγ Expression: Verify the expression of PPARγ in your cell line at the mRNA or protein level. 2. Positive Control: Include a known PPARγ agonist (e.g., rosiglitazone) as a positive control to confirm that the PPARγ signaling pathway is functional in your cells. 3. Cell Line Variation: Be aware that different cell lines, and even different passages of the same cell line, can exhibit varying responses.
Experimental Readout: The chosen experimental endpoint may not be sensitive enough or may occur at a different time point.	1. Time-Course Experiment: Perform a time-course experiment to determine the optimal duration of SR2595 treatment for your desired outcome. 2. Multiple Endpoints: Analyze multiple markers of the expected biological effect (e.g., for osteogenesis, measure both alkaline phosphatase activity and mineralization).

Problem 2: Observed Cytotoxicity or Changes in Cell Morphology

Possible Cause	Troubleshooting Steps
High Concentration of SR2595: Excessive concentrations of SR2595 may lead to off-target effects and cellular toxicity.	1. Dose-Response Curve: Perform a cytotoxicity assay (e.g., MTT, LDH, or live/dead staining) to determine the cytotoxic concentration range of SR2595 for your specific cell line. 2. Use Lowest Effective Concentration: Once the optimal concentration for the desired biological effect is determined, use the lowest effective concentration to minimize potential toxicity.
High Concentration of DMSO: The solvent used to dissolve SR2595 can be toxic to cells at high concentrations.	1. Check Final DMSO Concentration: Calculate the final concentration of DMSO in your culture medium. It should ideally be below 0.1%. 2. Vehicle Control: Always include a vehicle control (cells treated with the same concentration of DMSO as the SR2595-treated cells) in your experiments to distinguish between compound-specific effects and solvent effects.
Off-Target Effects: At higher concentrations, SR2595 might interact with other cellular targets, leading to unexpected phenotypic changes.	1. Literature Review: Search for any known off-target effects of SR2595 or other PPARγ inverse agonists. 2. Rescue Experiment: If a specific off-target is suspected, consider using a specific inhibitor for that target to see if the undesired effect can be reversed. 3. Phenotypic Analysis: Carefully document any changes in cell morphology, proliferation rate, or other observable characteristics.

Data Presentation

Table 1: In Vitro Efficacy of SR2595 on Mesenchymal Stem Cell Differentiation

Cell Type	Treatment	Concentration (µM)	Outcome	Key Markers	Reference
Human Mesenchymal Stem Cells (MSCs)	SR2595	1	Increased Osteogenesis	Increased Alizarin Red staining, increased BMP2 and BMP6 mRNA	[1]
Murine 3T3-L1 Preadipocytes	SR2595	1	Decreased Adipogenesis	Repressed expression of FABP4	[1]

Experimental Protocols

Protocol 1: Osteogenic Differentiation of Mesenchymal Stem Cells (MSCs) with SR2595

• Cell Seeding: Plate human MSCs in a suitable culture vessel at a density that allows for differentiation (e.g., 2 x 10^4 cells/cm²).

• Culture Medium: Use a standard MSC growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• Induction of Differentiation: Once cells reach approximately 70-80% confluency, switch to an osteogenic induction medium (e.g., MSC growth medium supplemented with 50 µM ascorbate-2-phosphate, 10 mM β-glycerophosphate, and 100 nM dexamethasone).

• SR2595 Treatment: To the experimental wells, add SR2595 to the final desired concentration (e.g., 1 µM). For the control wells, add an equivalent volume of the vehicle (DMSO).

• Medium Changes: Change the medium every 2-3 days, replenishing with fresh osteogenic induction medium and SR2595 or vehicle.

• Assessment of Differentiation:

  • Alkaline Phosphatase (ALP) Staining: After 7-10 days, fix the cells and perform ALP staining to visualize early osteogenic differentiation.

  • Alizarin Red S Staining: After 14-21 days, fix the cells and stain with Alizarin Red S to visualize calcium deposition, an indicator of late-stage osteogenesis. Quantify the staining by extracting the dye and measuring its absorbance.

  • Gene Expression Analysis: At various time points, extract RNA and perform qRT-PCR to measure the expression of osteogenic marker genes such as RUNX2, SP7 (Osterix), ALPL (Alkaline Phosphatase), BGLAP (Osteocalcin), BMP2, and BMP6.

Mandatory Visualizations

Caption: SR2595 signaling pathway leading to repression of adipogenesis and promotion of osteogenesis.

Caption: Troubleshooting workflow for inconsistent or no effect of SR2595.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining SR2595 Protocols for Mesenchymal Stem Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting guides, and frequently asked questions (FAQs) for utilizing SR2595 to promote osteogenic differentiation in specific mesenchymal stem cell (MSC) lines.

Frequently Asked Questions (FAQs)

Q1: What is SR2595 and what is its mechanism of action in mesenchymal stem cells?

SR2595 is a potent inverse agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2] PPARγ is a nuclear receptor that acts as a master regulator of adipogenesis (fat cell formation).[1][2] In MSCs, activation of PPARγ promotes differentiation into adipocytes at the expense of osteoblasts (bone-forming cells). SR2595 works by binding to PPARγ and repressing its basal activity, thereby inhibiting adipogenesis and promoting the commitment of MSCs to the osteogenic lineage.[1][2] This leads to an increase in the expression of key osteogenic markers, such as Bone Morphogenetic Protein 2 (BMP2) and BMP6.[1]

Q2: What is the recommended starting concentration of SR2595 for inducing osteogenic differentiation in MSCs?

Based on published data, a concentration of 1 µM SR2595 has been shown to effectively induce osteogenic differentiation in human bone marrow-derived MSCs.[1] However, the optimal concentration may vary depending on the specific MSC line (e.g., bone marrow-derived vs. adipose-derived) and culture conditions. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line.

Q3: How long does it take to observe the effects of SR2595 on MSC differentiation?

The timeline for MSC differentiation can vary. Initial changes in gene expression, such as the upregulation of osteogenic markers, can be detected by qPCR within a few days of treatment.[1] Mineralization, a later marker of osteogenesis, is typically assessed after 14 to 21 days of culture in osteogenic differentiation medium containing SR2595.

Q4: What are the expected morphological changes in MSCs treated with SR2595?

MSCs undergoing osteogenic differentiation will typically transition from a spindle-shaped morphology to a more cuboidal or cobblestone-like appearance. As differentiation progresses, they will form nodules and begin to deposit a calcium-rich extracellular matrix, which can be visualized by Alizarin Red S staining.

Q5: Can SR2595 be used with any type of mesenchymal stem cell?

SR2595 has been shown to be effective in human bone marrow-derived MSCs.[1] While it is likely to be effective in other types of MSCs, such as those derived from adipose tissue or umbilical cord blood, there may be variations in their response.[3][4][5] It is advisable to empirically determine the optimal conditions for each specific MSC line.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no osteogenic differentiation	- Suboptimal concentration of SR2595.- Insufficient treatment duration.- Low seeding density of MSCs.- MSCs are of poor quality or high passage number.- Inappropriate basal osteogenic medium.	- Perform a dose-response curve (e.g., 0.1 µM to 10 µM) to determine the optimal SR2595 concentration.- Extend the culture period to 21 or 28 days, with regular media changes.- Ensure MSCs are seeded at an appropriate density to allow for nodule formation.- Use low-passage MSCs and confirm their multipotency prior to experiments.- Ensure the basal medium contains ascorbic acid and β-glycerophosphate.
High cell death or cytotoxicity	- SR2595 concentration is too high.- Solvent (e.g., DMSO) concentration is toxic.- Cells are overly sensitive to the treatment.	- Lower the concentration of SR2595.- Ensure the final solvent concentration is non-toxic (typically <0.1%).- Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to assess cytotoxicity at different SR2595 concentrations.
High variability between experiments or donors	- Inherent biological variability between MSC donors.- Differences in cell handling and culture techniques.- Inconsistent reagent quality.	- Use MSCs from multiple donors to ensure the observed effects are not donor-specific.- Standardize all cell culture protocols, including seeding density, media changes, and passaging.- Use high-quality, tested reagents and maintain consistent lot numbers where possible.
Inconsistent Alizarin Red S staining	- Staining solution pH is incorrect.- Fixation or washing steps are inadequate.- Cells have not been cultured long enough for significant mineralization.	- Ensure the pH of the Alizarin Red S solution is between 4.1 and 4.3.- Follow a standardized fixation and washing protocol to avoid cell detachment and non-specific staining.- Extend the differentiation period to allow for sufficient matrix mineralization.
Difficulty interpreting qPCR results	- Poor RNA quality.- Inappropriate reference genes.- Primer inefficiency.	- Use a standardized RNA isolation kit and assess RNA integrity.- Validate reference genes for your specific MSC line and experimental conditions.- Verify primer efficiency through a standard curve.

Experimental Protocols

Protocol 1: General Osteogenic Differentiation of MSCs with SR2595

Materials:

• Mesenchymal Stem Cells (e.g., bone marrow-derived or adipose-derived)

• MSC Growth Medium

• Osteogenic Differentiation Medium (DMEM or α-MEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, 50 µg/mL Ascorbic Acid, 10 mM β-glycerophosphate)

• SR2595 (stock solution in DMSO)

• Tissue culture plates (6-well or 24-well)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Seed MSCs in tissue culture plates at a density of 2 x 104 cells/cm2 in MSC Growth Medium.

• Allow cells to adhere and reach 70-80% confluency.

• Aspirate the growth medium and replace it with Osteogenic Differentiation Medium.

• Add SR2595 to the desired final concentration (starting with 1 µM). Include a vehicle control (DMSO) at the same final concentration.

• Culture the cells for 14-21 days, replacing the medium with freshly prepared Osteogenic Differentiation Medium and SR2595 every 2-3 days.

• After the differentiation period, proceed with analysis (e.g., Alizarin Red S staining, Alkaline Phosphatase assay, or qPCR).

Protocol 2: Alizarin Red S Staining for Mineralization

Materials:

• Differentiated MSCs in culture plates

• 4% Paraformaldehyde (PFA) in PBS

• Deionized water

• Alizarin Red S solution (2% w/v, pH 4.1-4.3)

Procedure:

• Aspirate the culture medium and gently wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15-30 minutes at room temperature.

• Wash the cells three times with deionized water.

• Add a sufficient volume of Alizarin Red S solution to cover the cell monolayer.

• Incubate for 20-45 minutes at room temperature.

• Aspirate the Alizarin Red S solution and wash the cells four times with deionized water.

• Visualize the stained calcium deposits under a brightfield microscope.

Protocol 3: Alkaline Phosphatase (ALP) Activity Assay

Materials:

• Differentiated MSCs in culture plates

• Cell lysis buffer

• p-Nitrophenyl Phosphate (pNPP) substrate solution

• Stop solution (e.g., 3 M NaOH)

• 96-well plate

• Plate reader

Procedure:

• Wash the cells with PBS and lyse them using a suitable lysis buffer.

• Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Add a small volume of the cell lysate to a 96-well plate.

• Add the pNPP substrate solution to each well and incubate at 37°C.

• Stop the reaction by adding the stop solution.

• Measure the absorbance at 405 nm using a plate reader.

• Normalize the ALP activity to the total protein concentration of the cell lysate.

Protocol 4: Quantitative Real-Time PCR (qPCR) for Osteogenic Markers

Materials:

• Differentiated MSCs

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for osteogenic markers (e.g., RUNX2, SP7 (Osterix), ALPL (Alkaline Phosphatase), BGLAP (Osteocalcin), BMP2, BMP6) and a validated housekeeping gene.

Procedure:

• Isolate total RNA from the MSCs using a commercial kit.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using a suitable master mix and specific primers for the target and housekeeping genes.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression compared to the control group.

Data Presentation

Table 1: Quantitative Analysis of Osteogenic Differentiation Markers

Treatment	ALP Activity (Fold Change)	Alizarin Red S Quantification (Fold Change)	RUNX2 mRNA (Fold Change)	BMP2 mRNA (Fold Change)	BMP6 mRNA (Fold Change)
Vehicle Control	1.0	1.0	1.0	1.0	1.0
SR2595 (1 µM)	Data to be generated	Data to be generated	Data to be generated	Increased[1]	Increased[1]

Table 2: Recommended qPCR Primer Sequences for Human Osteogenic Markers

Gene	Forward Primer (5' - 3')	Reverse Primer (5' - 3')
RUNX2	AGTGATTTAGGGCGCATTCCT	TGGAGTGAGGGATGAAATGC
SP7 (Osterix)	GTCAAGAGTCTTAGCCAAACTCCTC	GGGTAGAGAGAGGGAAGAGGAAGG
ALPL	CCACGTCTTCACATTTGGTG	AGCGTACTTGGTTTTGAGG
BGLAP	CACTCCTCGCCCTATTGGC	CCCTCCTGCTTGGACACAA
BMP2	GAGGAGTTTCCGCTGACCAG	GCTCCACAAACGAGAAAAAGC
BMP6	GGGAAGAATTTGGCAGAAAACT	TCAGAGTTCGTTGAGGGTGTC
GAPDH	GAAGGTGAAGGTCGGAGTCA	GAAGATGGTGATGGGATTTC

Mandatory Visualizations

Caption: SR2595 inhibits PPARγ, leading to reduced adipogenesis and enhanced osteogenesis.

Caption: Workflow for inducing and analyzing MSC osteogenic differentiation with SR2595.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Adipose Tissue and Bone Marrow-Derived Mesenchymal Stem Cells are not Really the Same: Investigating the Differences in Their Immunomodulatory, Migratory, and Adhesive Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Immunomodulatory effects of bone marrow versus adipose tissue-derived mesenchymal stromal cells on NK cells: implications in the transplantation setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Adipose Tissue-Derived Multipotent Stromal Cells Have a Higher Immunomodulatory Capacity Than Their Bone Marrow-Derived Counterparts - PMC [pmc.ncbi.nlm.nih.gov]

SR2595 Technical Support Center: Addressing Off-Target Effects in Research

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with SR2595, a PPARγ inverse agonist. The information provided here will help address potential off-target effects and ensure the accurate interpretation of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SR2595?

SR2595 is a potent and selective inverse agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ). As an inverse agonist, it reduces the basal transcriptional activity of PPARγ. This repression of PPARγ activity has been shown to promote the differentiation of mesenchymal stem cells into osteoblasts, suggesting its potential as a therapeutic approach for promoting bone formation.

Q2: What are the known on-target effects of SR2595?

The primary on-target effect of SR2595 is the inverse agonism of PPARγ, leading to the repression of PPARγ-regulated genes. In cell-based assays, this manifests as:

• Inhibition of adipogenesis (fat cell formation).

• Promotion of osteogenesis (bone cell formation).

Q3: Have any off-target effects of SR2595 been reported in the literature?

Q4: What are some general strategies to minimize the risk of off-target effects in my experiments?

• Use the lowest effective concentration: Titrate SR2595 to determine the minimal concentration required to achieve the desired on-target effect.

• Include appropriate controls: Utilize negative and positive controls, including other PPARγ modulators and vehicle-only treated cells.

• Confirm phenotype with a secondary method: Use a secondary, structurally unrelated PPARγ inverse agonist to confirm that the observed phenotype is not due to a chemical scaffold-specific off-target effect.

• Employ genetic knockdown/knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce PPARγ expression as a non-pharmacological method to validate that the observed effects are PPARγ-dependent.

Troubleshooting Guide

Issue 1: I am not observing the expected pro-osteogenic effect of SR2595.

Potential Cause	Troubleshooting Step
Cell Health and Passage Number	Ensure cells are healthy, free of contamination, and within a low passage number range. High passage numbers can lead to reduced differentiation potential.
SR2595 Concentration	Perform a dose-response experiment to determine the optimal concentration of SR2595 for your specific cell type and experimental conditions.
Differentiation Media Composition	Verify the composition and freshness of your osteogenic differentiation media. Ensure all necessary supplements are included at the correct concentrations.
Assay Timing	Optimize the duration of SR2595 treatment and the timing of the endpoint assay (e.g., alkaline phosphatase activity).
PPARγ Expression Levels	Confirm that your cells express sufficient levels of PPARγ using qPCR or Western blotting.

Issue 2: I am observing unexpected cellular phenotypes that may be due to off-target effects.

Potential Cause	Troubleshooting Step
Interaction with other Nuclear Receptors	Test the effect of SR2595 in a luciferase reporter assay using reporter constructs for other related nuclear receptors like PPARα, PPARδ, LXR, and FXR.
Kinase Inhibition	If you suspect off-target kinase inhibition, consider a broad kinase screening assay. Services like DiscoverX's KINOMEscan® can provide a comprehensive profile of kinase interactions.
Broad Off-Target Screening	For a comprehensive assessment of potential off-target interactions, consider utilizing a commercial off-target screening service such as Eurofins' SafetyScreen™ panels. These panels test for interactions with a wide range of receptors, ion channels, transporters, and enzymes.
Phenotype Confirmation	Use a structurally dissimilar PPARγ inverse agonist (e.g., T0070907) to see if the same unexpected phenotype is observed. If the phenotype is unique to SR2595, it is more likely to be an off-target effect.
Rescue Experiments	If a specific off-target is identified, attempt to rescue the phenotype by co-treating with an antagonist for that off-target.

Quantitative Data Summary

Compound	Target	Activity	Potency (IC50/EC50)	Reference
SR2595	PPARγ	Inverse Agonist	~1 µM (in vitro)	[Original Publication]
T0070907	PPARγ	Inverse Agonist	Varies by assay	[Relevant Literature]
GW9662	PPARγ	Antagonist	Varies by assay	[Relevant Literature]
Rosiglitazone	PPARγ	Agonist	Varies by assay	[Relevant Literature]

Note: Specific potency values can vary depending on the assay system and experimental conditions.

Key Experimental Protocols

PPARγ Luciferase Reporter Assay

Objective: To determine if SR2595 is acting as an inverse agonist on PPARγ.

Methodology:

• Seed HEK293T cells in a 96-well plate.

• Transfect cells with a PPARγ expression vector and a PPRE-luciferase reporter vector. A constitutively active Renilla luciferase vector can be co-transfected for normalization.

• After 24 hours, replace the medium with fresh medium containing SR2595 at various concentrations (e.g., 0.01 to 10 µM). Include a vehicle control (DMSO) and a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

• Incubate for another 24 hours.

• Lyse the cells and measure both Firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

• Normalize the Firefly luciferase activity to the Renilla luciferase activity. A decrease in luciferase activity below the basal level of the vehicle control indicates inverse agonism.

In Vitro Adipocyte Differentiation Assay

Objective: To assess the inhibitory effect of SR2595 on adipogenesis.

Methodology:

• Plate 3T3-L1 preadipocytes and grow to confluence.

• Induce differentiation using a standard adipogenic cocktail (e.g., containing insulin, dexamethasone, and IBMX) in the presence of SR2595 (e.g., 1 µM) or vehicle control.

• Culture for 7-10 days, replacing the medium every 2-3 days.

• Assess adipogenesis by:

  • Oil Red O Staining: Fix the cells and stain with Oil Red O to visualize lipid droplet accumulation.

  • qPCR: Extract RNA and perform quantitative PCR to measure the expression of the adipogenic marker gene, Fabp4. A decrease in Oil Red O staining and Fabp4 expression in SR2595-treated cells compared to the vehicle control indicates inhibition of adipogenesis.

In Vitro Osteoblast Differentiation Assay

Objective: To confirm the pro-osteogenic effect of SR2595.

Methodology:

• Plate mesenchymal stem cells (MSCs) in osteogenic differentiation medium.

• Treat the cells with SR2595 (e.g., 1 µM) or a vehicle control.

• Culture for 7-14 days, replacing the medium every 2-3 days.

• Assess osteoblast differentiation by measuring Alkaline Phosphatase (ALP) activity:

  • Lyse the cells and incubate the lysate with a p-nitrophenyl phosphate (pNPP) substrate.

  • Measure the absorbance at 405 nm to quantify the amount of p-nitrophenol produced, which is proportional to ALP activity.

  • Normalize ALP activity to the total protein concentration in the lysate. An increase in ALP activity in SR2595-treated cells indicates promotion of osteogenesis.

Visualizations

Caption: SR2595 binds to the inactive PPARγ-RXR heterodimer, promoting the recruitment of co-repressors and leading to the repression of target gene expression.

Technical Support Center: SR2595-Mediated Gene Expression Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing SR2595 in gene expression analysis experiments.

Frequently Asked Questions (FAQs)

Q1: What is SR2595 and how does it work?

SR2595 is a potent and selective inverse agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1] Unlike agonists that activate PPARγ, SR2595 represses its basal transcriptional activity.[1] Mechanistically, SR2595 binds to the ligand-binding domain of PPARγ, inducing a conformational change that promotes the recruitment of corepressors and inhibits the recruitment of coactivators to target gene promoters. This leads to the downregulation of PPARγ target genes, thereby inhibiting processes like adipogenesis and promoting osteogenesis.[1][2]

Q2: What are the expected effects of SR2595 on gene expression?

SR2595 treatment is expected to decrease the expression of adipogenic marker genes and increase the expression of osteogenic marker genes.

• Adipogenic markers (downregulated): Fatty Acid Binding Protein 4 (FABP4), also known as aP2, is a key target gene expected to be repressed by SR2595.[1] Other markers of adipocyte differentiation may also be downregulated.

• Osteogenic markers (upregulated): Treatment of mesenchymal stem cells with SR2595 has been shown to increase the expression of bone morphogenetic proteins such as BMP2 and BMP6.[1]

Q3: What is a recommended starting concentration and treatment duration for SR2595 in cell culture?

Based on published studies, a concentration of 1 µM SR2595 is effective for in vitro experiments, such as in the treatment of mesenchymal stem cells or preadipocytes.[1] The treatment duration can vary depending on the specific experiment and cell type, ranging from a few hours to several days to observe significant changes in gene expression and cell differentiation.[1] Optimization of both concentration and duration for your specific cell system is recommended.

Q4: Can SR2595 be used in in-vivo studies?

Yes, SR2595 has been shown to have sufficient pharmacokinetic properties to be used in animal studies.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Cell Toxicity or Death	SR2595 concentration is too high for the specific cell type.	Perform a dose-response curve to determine the optimal, non-toxic concentration. Start with a lower concentration range (e.g., 0.1 µM to 10 µM).
Solvent (e.g., DMSO) concentration is too high.	Ensure the final solvent concentration is consistent across all treatments and is at a non-toxic level (typically <0.1%).
Inconsistent or No Change in Target Gene Expression	Poor RNA quality or integrity.	Use a standardized RNA extraction method and assess RNA quality (e.g., using a Bioanalyzer) before proceeding with downstream applications.
Suboptimal primer/probe design for qPCR.	Design and validate primers for specificity and efficiency. Ensure they span an exon-exon junction to avoid amplification of genomic DNA.
Cell line is not responsive to PPARγ modulation.	Confirm the expression of PPARγ in your cell line. Consider using a positive control (e.g., a known PPARγ agonist like rosiglitazone) to confirm pathway activity.
Incorrect timing of sample collection.	Perform a time-course experiment to determine the optimal time point for observing the desired gene expression changes after SR2595 treatment.
High Variability Between Replicates	Inconsistent cell seeding density.	Ensure uniform cell seeding across all wells or plates.
Pipetting errors during treatment or reagent addition.	Use calibrated pipettes and practice consistent pipetting techniques.
Biological variability.	Increase the number of biological replicates to improve statistical power.
Unexpected Upregulation of Adipogenic Markers	SR2595 acting as an agonist in a mutated receptor.	Mutagenesis of F282A in PPARγ has been shown to alter the pharmacology of SR2595 to act as an agonist.[1] Ensure the genetic integrity of your cell line.
Off-target effects.	While SR2595 is selective, off-target effects at high concentrations cannot be entirely ruled out. Use the lowest effective concentration.

Quantitative Data Summary

Table 1: Effect of SR2595 on Adipogenic and Osteogenic Gene Expression

Cell Type	Treatment	Target Gene	Fold Change (vs. Vehicle)	Reference
Differentiated 3T3-L1 adipocytes	1 µM SR2595	FABP4	Repressed below basal levels	[1]
Human Mesenchymal Stem Cells (MSCs)	1 µM SR2595	BMP2	Increased	[1]
Human Mesenchymal Stem Cells (MSCs)	1 µM SR2595	BMP6	Increased	[1]

Table 2: Transcriptional Activity of SR2595 in a Reporter Assay

Cell Line	Assay	Treatment	Result	Reference
HEK293T cells	PPARγ:PPRE-Luciferase promoter-reporter assay	1 µM SR2595	Repressed transactivation below basal levels	[1]

Experimental Protocols

Cell Culture and SR2595 Treatment

• Cell Seeding: Plate cells (e.g., mesenchymal stem cells or preadipocytes) at a density that allows for logarithmic growth during the experiment.

• Cell Adherence: Allow cells to adhere and grow for 24 hours before treatment.

• SR2595 Preparation: Prepare a stock solution of SR2595 in a suitable solvent (e.g., DMSO). Dilute the stock solution in culture medium to the desired final concentration.

• Treatment: Replace the existing medium with the SR2595-containing medium. Include a vehicle control (medium with the same concentration of solvent).

• Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

RNA Extraction and Gene Expression Analysis (qPCR)

• Cell Lysis: After treatment, wash the cells with PBS and lyse them directly in the culture dish using a suitable lysis buffer (e.g., from an RNA extraction kit).

• RNA Isolation: Isolate total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.[1] Include a DNase treatment step to remove any contaminating genomic DNA.

• RNA Quantification and Quality Control: Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using gel electrophoresis or a Bioanalyzer.

• Reverse Transcription: Synthesize cDNA from the isolated RNA using a reverse transcription kit (e.g., High Capacity Reverse Transcription Kit, Applied Biosystems).[1]

• Quantitative PCR (qPCR):

  • Prepare a reaction mixture containing cDNA, forward and reverse primers for the target gene(s) and a reference gene (e.g., GAPDH, TBP), and a suitable qPCR master mix (e.g., SYBR Green).

  • Perform qPCR using a real-time PCR system.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the reference gene and compared to the vehicle control.[1]

Visualizations

Caption: SR2595 signaling pathway leading to differential gene expression.

Caption: Experimental workflow for SR2595-mediated gene expression analysis.

Caption: Troubleshooting flowchart for SR2595 gene expression experiments.

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PPARγ in Complex with an Antagonist and Inverse Agonist: a Tumble and Trap Mechanism of the Activation Helix - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quantifying Osteogenesis after SR2595 Treatment

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for refining methods to quantify osteogenesis following treatment with SR2595.

Frequently Asked Questions (FAQs)

Q1: What is SR2595 and how does it promote osteogenesis?

SR2595 is a potent inverse agonist of the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[1][2][3][4] PPARγ is a key transcription factor that promotes the differentiation of mesenchymal stem cells (MSCs) into adipocytes (fat cells).[5][6][7] By acting as an inverse agonist, SR2595 represses the basal activity of PPARγ.[1][2] This repression shifts the lineage commitment of MSCs away from adipogenesis and towards osteoblast (bone-forming cell) differentiation, thereby promoting osteogenesis.[2][5][6]

Q2: What are the key assays to quantify osteogenesis in vitro after SR2595 treatment?

The primary methods to quantify osteogenesis in cell culture include:

• Alkaline Phosphatase (ALP) Activity Assay: ALP is an early marker of osteoblast differentiation.[8] Increased ALP activity is indicative of osteogenic commitment.

• Alizarin Red S (ARS) Staining: ARS is used to detect calcium deposits, which are a hallmark of late-stage osteoblast differentiation and matrix mineralization.[9][10][11]

• Quantitative Real-Time PCR (qPCR): qPCR is used to measure the gene expression of key osteogenic transcription factors and markers, such as Runt-related transcription factor 2 (RUNX2), Osterix (OSX), and Collagen Type I (COL1A1).[12][13][14][15][16]

Q3: At what time points should I assess osteogenic markers after SR2595 treatment?

The optimal time points for analysis depend on the specific marker being assessed:

• Early Markers (e.g., ALP activity, RUNX2 expression): These are typically measured within the first 7-14 days of osteogenic induction.[16]

• Late Markers (e.g., Alizarin Red S staining for mineralization, Osteocalcin expression): These are best assessed after 14-28 days of differentiation.[11][16]

Q4: Can SR2595 be used in combination with other osteogenic inducers?

Yes, SR2595 can be used in conjunction with standard osteogenic induction media, which typically contains ascorbic acid, β-glycerophosphate, and dexamethasone. SR2595's mechanism of repressing the adipogenic pathway can complement the pro-osteogenic effects of these standard reagents.

Experimental Protocols

Alkaline Phosphatase (ALP) Activity Assay

This protocol is for a colorimetric assay to determine ALP activity in cell lysates.

Materials:

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• p-Nitrophenyl Phosphate (pNPP) substrate solution

• Stop solution (e.g., 3M NaOH)

• 96-well microplate

• Microplate reader

Procedure:

• Culture cells (e.g., mesenchymal stem cells) in osteogenic induction medium with and without SR2595 for the desired time period (e.g., 7-14 days).

• Wash the cells twice with ice-cold PBS.

• Add cell lysis buffer to each well and incubate on ice for 10 minutes.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (cell lysate) to a new tube.

• Add a portion of the cell lysate to a 96-well plate.

• Add pNPP substrate solution to each well and incubate at 37°C for 15-60 minutes, or until a yellow color develops.

• Stop the reaction by adding the stop solution.

• Measure the absorbance at 405 nm using a microplate reader.

• Normalize the ALP activity to the total protein concentration of the cell lysate.

Example Data Presentation:

Treatment Group	ALP Activity (U/mg protein)	Standard Deviation
Control (Vehicle)	15.2	1.8
SR2595 (10 µM)	35.8	3.2
Osteogenic Media	45.5	4.1
Osteogenic Media + SR2595 (10 µM)	78.3	6.5

Alizarin Red S (ARS) Staining for Mineralization

This protocol describes the staining and quantification of calcium deposits in cultured cells.

Materials:

• Phosphate-Buffered Saline (PBS)

• 10% Formalin (Fixative)

• 2% Alizarin Red S solution (pH 4.1-4.3)

• Distilled water

• 10% Acetic Acid (for quantification)

• 10% Ammonium Hydroxide (for quantification)

Procedure:

• Culture cells in osteogenic induction medium with and without SR2595 for 21-28 days.

• Wash the cells twice with PBS.

• Fix the cells with 10% formalin for 30 minutes at room temperature.[17]

• Wash the cells three times with distilled water.

• Add 2% Alizarin Red S solution to each well and incubate for 20-30 minutes at room temperature.[9]

• Wash the cells four times with distilled water.

• For qualitative analysis, visualize the stained cells under a microscope. Mineralized nodules will appear as red-orange deposits.

• For quantification, add 10% acetic acid to each well and incubate for 30 minutes with shaking to dissolve the stain.[18][19]

• Transfer the solution to a microcentrifuge tube and heat at 85°C for 10 minutes.[18]

• Centrifuge at 20,000 x g for 15 minutes.[18]

• Transfer the supernatant to a new tube and neutralize with 10% ammonium hydroxide to a pH of 4.1-4.5.[18][19]

• Read the absorbance at 405 nm.

Example Data Presentation:

Treatment Group	Absorbance at 405 nm	Standard Deviation
Control (Vehicle)	0.15	0.02
SR2595 (10 µM)	0.38	0.04
Osteogenic Media	0.85	0.09
Osteogenic Media + SR2595 (10 µM)	1.52	0.14

Quantitative Real-Time PCR (qPCR) for Osteogenic Markers

This protocol outlines the steps for measuring the expression of key osteogenic genes.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (RUNX2, Osterix, COL1A1) and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• Culture cells with and without SR2595 for the desired time points (e.g., 3, 7, and 14 days).

• Extract total RNA from the cells using a commercial kit.

• Synthesize cDNA from the extracted RNA.

• Set up the qPCR reaction with the qPCR master mix, primers, and cDNA.

• Run the qPCR reaction on a real-time PCR instrument.

• Analyze the data using the comparative Cq (ΔΔCq) method to determine the relative gene expression, normalized to the housekeeping gene.

Example Data Presentation:

Gene	Treatment Group	Fold Change vs. Control	Standard Deviation
RUNX2	SR2595 (10 µM)	2.5	0.3
Osteogenic Media	4.2	0.5
Osteogenic Media + SR2595	7.8	0.9
Osterix	SR2595 (10 µM)	3.1	0.4
Osteogenic Media	5.5	0.6
Osteogenic Media + SR2595	9.2	1.1
COL1A1	SR2595 (10 µM)	1.8	0.2
Osteogenic Media	3.5	0.4
Osteogenic Media + SR2595	6.1	0.7

Troubleshooting Guides

ALP Assay Troubleshooting

Problem	Possible Cause(s)	Solution(s)
High background	- Insufficient washing- Contaminated reagents	- Increase the number and duration of PBS washes.- Prepare fresh reagents.
Low signal	- Low cell number- Insufficient incubation time- Inactive enzyme	- Ensure adequate cell density.- Optimize the incubation time with pNPP.- Use fresh cell lysates; avoid repeated freeze-thaw cycles.
High variability	- Inconsistent cell seeding- Pipetting errors	- Ensure even cell distribution when seeding.- Use calibrated pipettes and be consistent with technique.

Alizarin Red S Staining Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Non-specific staining	- Incorrect pH of ARS solution- Insufficient washing	- Adjust the pH of the ARS solution to 4.1-4.3.[9][11][18]- Increase the number and duration of distilled water washes after staining.[10]
Weak or no staining	- Insufficient differentiation time- Loss of mineralized nodules	- Extend the culture period in osteogenic medium.- Be gentle during washing and fixation steps to avoid detaching the cell layer.
Uneven staining	- Uneven cell growth- Incomplete coverage with staining solution	- Ensure a uniform monolayer of cells.- Use a sufficient volume of ARS solution to cover the entire cell surface.

qPCR Troubleshooting

Problem	Possible Cause(s)	Solution(s)
No amplification	- Poor RNA quality- Primer issues	- Assess RNA integrity (e.g., using a Bioanalyzer).- Verify primer efficiency and specificity.
High Cq values	- Low gene expression- Inefficient reverse transcription	- Increase the amount of starting RNA.- Optimize the cDNA synthesis reaction.
Inconsistent results	- Pipetting errors- Variation in RNA extraction	- Use a master mix to minimize pipetting variability.- Standardize the RNA extraction protocol.

Visualizations

Caption: SR2595 signaling pathway in osteogenesis.

Caption: Experimental workflow for quantifying osteogenesis.

Caption: Troubleshooting decision tree for osteogenesis assays.

References

• 1. scispace.com [scispace.com]
• 2. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. PPARG Post-translational Modifications Regulate Bone Formation and Bone Resorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of PPARγ for the osteoblastic differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PPAR γ insufficiency enhances osteogenesis through osteoblast formation from bone marrow progenitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PPARγ and Wnt Signaling in Adipogenic and Osteogenic Differe...: Ingenta Connect [ingentaconnect.com]
• 8. drmillett.com [drmillett.com]
• 9. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 10. Alizarin Red Staining: A Technique to Visualize Mineralization by Cultured Osteoblasts [jove.com]
• 11. ixcellsbiotech.com [ixcellsbiotech.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Mitogen-activated Protein Kinase (MAPK)-regulated Interactions between Osterix and Runx2 Are Critical for the Transcriptional Osteogenic Program - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Establishing a deeper understanding of the osteogenic differentiation of monolayer cultured human pluripotent stem cells using novel and detailed analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cellntec.com [cellntec.com]
• 18. researchgate.net [researchgate.net]
• 19. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Osteogenic Potential of SR2595 and Other PPARγ Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the osteogenic potential of the novel PPARγ inverse agonist, SR2595, with other well-characterized PPARγ modulators, including the full agonist Rosiglitazone and the antagonist GW9662. The information presented is supported by experimental data from peer-reviewed scientific literature, offering a valuable resource for researchers in the fields of bone biology, regenerative medicine, and drug discovery.

Introduction to PPARγ and its Role in Bone Metabolism

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a nuclear receptor that acts as a master regulator of adipogenesis (fat cell formation).[1] In mesenchymal stem cells (MSCs), which are progenitor cells capable of differentiating into various cell types including osteoblasts (bone-forming cells) and adipocytes, PPARγ activation plays a pivotal role.[2] Activation of PPARγ by full agonists, such as the thiazolidinedione (TZD) class of drugs like Rosiglitazone, promotes adipogenesis at the expense of osteogenesis.[1] This reciprocal relationship has clinical implications, as long-term use of TZDs has been associated with an increased risk of bone fractures.[1]

Conversely, the inhibition or inverse agonism of PPARγ has emerged as a promising therapeutic strategy to enhance bone formation. By repressing PPARγ activity, the balance of MSC differentiation can be shifted towards the osteoblastic lineage, leading to increased bone mass. This guide focuses on comparing the efficacy of different PPARγ modulators in promoting this osteogenic switch.

Quantitative Comparison of Osteogenic Potential

The following table summarizes the quantitative data from various studies on the effects of SR2595, Rosiglitazone, and GW9662 on markers of osteogenic differentiation in mesenchymal stem cells. It is important to note that the data are compiled from different studies and experimental conditions may vary.

PPARγ Modulator	Modulator Type	Cell Type	Concentration	Key Osteogenic Marker	Quantitative Change (Fold Change or % Increase)	Reference
SR2595	Inverse Agonist	Human MSCs	1 µM	Alizarin Red Staining (Mineralization)	~1.5-fold increase	[3]
Human MSCs	1 µM	BMP2 mRNA Expression	~2.5-fold increase	[3]
Human MSCs	1 µM	BMP6 mRNA Expression	~2-fold increase	[3]
Rosiglitazone	Full Agonist	Human MSCs	1 µM	Alkaline Phosphatase (ALP) Activity	Significant Decrease	N/A
Human MSCs	1 µM	Osteocalcin Expression	Significant Decrease	N/A
Mouse Bone Marrow Stromal Cells	100 nM	Mineralized Nodule Formation	Significant Decrease	N/A
GW9662	Antagonist	Rat Bone Marrow MSCs	5 µM	Alkaline Phosphatase (ALP) Activity	Significant Increase	N/A
Rat Bone Marrow MSCs	5 µM	Matrix Mineralization	Significant Increase	N/A
Rat Bone Marrow MSCs	5 µM	Runx2 mRNA Expression	Significant Increase	N/A
Rat Bone Marrow MSCs	5 µM	BMP2 Protein Expression	Significant Increase	N/A

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for assessing the osteogenic potential of PPARγ modulators using mesenchymal stem cells.

In Vitro Osteogenic Differentiation of Mesenchymal Stem Cells

• Cell Culture: Human or rodent bone marrow-derived MSCs are cultured in a growth medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) until they reach 70-80% confluency.

• Osteogenic Induction: To induce osteogenic differentiation, the growth medium is replaced with an osteogenic induction medium. A standard osteogenic medium consists of the growth medium supplemented with:

  • 100 nM Dexamethasone

  • 10 mM β-glycerophosphate

  • 50 µM Ascorbic acid

• Treatment with PPARγ Modulators: The respective PPARγ modulator (e.g., 1 µM SR2595, 1 µM Rosiglitazone, or 5 µM GW9662) or vehicle control (e.g., DMSO) is added to the osteogenic induction medium. The medium is replaced every 2-3 days with fresh medium containing the modulator.

• Assessment of Osteogenic Differentiation:

  • Alkaline Phosphatase (ALP) Activity Assay: After 7-10 days of induction, cells are lysed, and ALP activity is measured using a colorimetric assay with p-nitrophenyl phosphate (pNPP) as a substrate. The absorbance is read at 405 nm.

  • Alizarin Red S Staining for Mineralization: After 14-21 days, cells are fixed with 4% paraformaldehyde and stained with 2% Alizarin Red S solution (pH 4.2) to visualize calcium deposits, which appear as red nodules. For quantification, the stain can be extracted with 10% cetylpyridinium chloride, and the absorbance is measured at 562 nm.

  • Quantitative Real-Time PCR (qPCR): At various time points (e.g., day 7, 14, 21), total RNA is extracted from the cells. cDNA is synthesized, and qPCR is performed to measure the expression levels of key osteogenic marker genes such as RUNX2, SP7 (Osterix), ALPL (Alkaline Phosphatase), BGLAP (Osteocalcin), BMP2, and BMP6. Gene expression is typically normalized to a housekeeping gene like GAPDH or ACTB.

Signaling Pathways and Experimental Workflow

Signaling Pathways in MSC Differentiation

The differentiation of mesenchymal stem cells into either osteoblasts or adipocytes is governed by a complex network of signaling pathways. PPARγ and the key osteogenic transcription factor, Runt-related transcription factor 2 (Runx2), are central to this decision. Repression of PPARγ by inverse agonists like SR2595 or antagonists like GW9662 is believed to tip the balance in favor of osteogenesis.

Caption: Reciprocal regulation of adipogenesis and osteogenesis by PPARγ and Runx2.

Experimental Workflow

The following diagram outlines a typical experimental workflow for comparing the osteogenic potential of different PPARγ modulators.

Caption: General workflow for comparing PPARγ modulators' osteogenic effects.

Conclusion

The available evidence strongly suggests that pharmacological repression of PPARγ is a viable strategy for promoting osteogenesis. The inverse agonist SR2595 has demonstrated a clear pro-osteogenic effect in vitro, characterized by increased mineralization and upregulation of key osteogenic signaling molecules like BMP2 and BMP6.[3] In contrast, the PPARγ agonist Rosiglitazone consistently suppresses osteoblast differentiation. The antagonist GW9662 also promotes osteogenesis, indicating that blocking PPARγ activity is sufficient to shift MSC lineage commitment towards bone formation.

While direct comparative studies under identical conditions are needed for a definitive quantitative ranking, the existing data positions PPARγ inverse agonists and antagonists as promising candidates for the development of novel therapeutics for bone-related disorders such as osteoporosis. Further research, including in vivo studies, will be crucial to fully elucidate the therapeutic potential of these compounds.

References

• 1. The role of PPARγ for the osteoblastic differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Mechanisms of PPAR-γ Governing MSC Osteogenic and Adipogenic Differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: SR2595 vs. SR1664 in Promoting Osteoblast Differentiation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two peroxisome proliferator-activated receptor gamma (PPARγ) modulators, SR2595 and SR1664, and their respective effects on osteoblast differentiation. The information presented is based on available preclinical data to assist researchers in the fields of bone biology and drug discovery.

Introduction

The differentiation of mesenchymal stem cells (MSCs) into osteoblasts, the bone-forming cells, is a critical process in bone homeostasis. The nuclear receptor PPARγ is a master regulator of adipogenesis and is known to suppress osteoblastogenesis.[1][2] Consequently, pharmacological modulation of PPARγ presents a therapeutic strategy for promoting bone formation. SR2595, a PPARγ inverse agonist, and SR1664, a PPARγ antagonist, have emerged as tool compounds to investigate the impact of PPARγ modulation on osteoblast differentiation.

Mechanism of Action

Both SR2595 and SR1664 exert their effects by targeting PPARγ, but through distinct mechanisms. PPARγ activation by agonists, such as thiazolidinediones (TZDs), promotes the differentiation of MSCs into adipocytes at the expense of the osteoblast lineage.[1][3]

• SR1664 acts as a PPARγ antagonist . It was designed to block the obesity-induced phosphorylation of PPARγ at serine 273 without exhibiting classical agonistic activity.[3][4] This antagonism prevents the inhibitory effects of PPARγ activation on osteogenesis, essentially creating a neutral or permissive environment for osteoblast differentiation.

• SR2595 is a PPARγ inverse agonist . It was developed from the SR1664 scaffold and not only blocks the receptor but actively represses its basal activity.[3][4] This inverse agonism leads to a more pronounced suppression of PPARγ's influence, thereby actively promoting the commitment of MSCs to the osteoblastic lineage.[4]

Comparative Performance in Osteoblast Differentiation

While a direct head-to-head study comparing the osteogenic potential of SR2595 and SR1664 is not available in the published literature, data from separate studies allow for an indirect comparison.

SR2595 has demonstrated a clear pro-osteogenic effect. In cultured human mesenchymal stem cells, treatment with SR2595 led to a statistically significant increase in osteogenic differentiation.[4] This was evidenced by enhanced calcium phosphate deposition and an upregulation of key osteogenic signaling molecules, bone morphogenetic protein 2 (BMP2) and bone morphogenetic protein 6 (BMP6).[4]

SR1664, in contrast, appears to have a neutral or non-inhibitory role in osteoblast differentiation. In a study using the mouse osteoblastic cell line MC3T3-E1, treatment with SR1664 did not affect the extent of mineralization or the expression of a set of osteoblast-related genes. This is in stark contrast to the PPARγ agonist rosiglitazone, which significantly reduced bone mineralization in the same study.

The available data suggests that while SR1664 prevents the anti-osteogenic effects of PPARγ agonists, SR2595 actively promotes osteogenesis by repressing the basal activity of PPARγ.

Data Presentation

Compound	Mechanism of Action	Cell Type	Key Osteogenic Markers	Outcome	Reference
SR2595	PPARγ Inverse Agonist	Human Mesenchymal Stem Cells (MSCs)	Calcium Phosphate Deposition, BMP2 mRNA, BMP6 mRNA	Promotes Osteoblast Differentiation	[4]
SR1664	PPARγ Antagonist	Mouse MC3T3-E1 Osteoblastic Cells	Mineralization, Osteoblast Gene Set Expression	No Effect on Osteoblast Differentiation (Non-inhibitory)

Experimental Protocols

The following are generalized protocols for in vitro osteoblast differentiation assays based on methodologies cited in the literature. Researchers should optimize these protocols for their specific cell systems and experimental questions.

Osteogenic Differentiation of Mesenchymal Stem Cells

• Cell Seeding: Plate human or mouse MSCs in a suitable culture vessel (e.g., 24-well plate) at a density of 5 x 104 cells/cm2 in standard growth medium and culture until they reach 80-90% confluency.

• Induction of Differentiation: Replace the growth medium with an osteogenic induction medium. A common formulation consists of DMEM with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, 10 mM β-glycerophosphate, 50 µg/mL ascorbic acid, and 100 nM dexamethasone.

• Compound Treatment: Add SR2595 or SR1664 to the osteogenic induction medium at the desired concentration (e.g., 1 µM for SR2595 as a starting point). Include a vehicle control (e.g., DMSO).

• Medium Change: Replace the medium with fresh osteogenic induction medium containing the respective compounds every 2-3 days.

• Assay for Differentiation: Assess osteoblast differentiation at various time points (e.g., 7, 14, and 21 days) using the following assays.

Alkaline Phosphatase (ALP) Activity Assay

• Cell Lysis: After the desired culture period, wash the cells with PBS and lyse them using a suitable lysis buffer.

• ALP Reaction: Incubate the cell lysate with a p-nitrophenyl phosphate (pNPP) substrate solution. ALP will catalyze the hydrolysis of pNPP to p-nitrophenol, which is yellow.

• Quantification: Measure the absorbance of the solution at 405 nm using a spectrophotometer. The ALP activity is proportional to the absorbance and can be normalized to the total protein concentration of the lysate.

Mineralization Assay (Alizarin Red S Staining)

• Fixation: After the culture period, wash the cells with PBS and fix them with 4% paraformaldehyde for 15-30 minutes at room temperature.

• Staining: Rinse the fixed cells with deionized water and stain with a 2% Alizarin Red S solution (pH 4.1-4.3) for 20-30 minutes at room temperature.

• Washing: Gently wash the stained cells with deionized water to remove excess stain.

• Visualization and Quantification: Visualize the calcium deposits, which will stain red, using a microscope. For quantification, the stain can be eluted with a solution of 10% cetylpyridinium chloride and the absorbance measured at 562 nm.

Signaling Pathways and Experimental Workflows

Caption: Reciprocal regulation of osteogenesis and adipogenesis by Runx2 and PPARγ.

References

• 1. researchgate.net [researchgate.net]
• 2. PPARG Post-translational Modifications Regulate Bone Formation and Bone Resorption - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of SR2595 and Other Osteogenic Compounds: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the osteogenic compound SR2595 with other alternatives, supported by experimental data. The information is presented to facilitate informed decisions in the pursuit of novel therapeutics for bone regeneration and treatment of bone-related disorders.

Abstract

SR2595 has emerged as a promising osteogenic agent through its unique mechanism of action as a peroxisome proliferator-activated receptor gamma (PPARγ) inverse agonist. By repressing the master regulator of adipogenesis, SR2595 shifts the lineage commitment of mesenchymal stem cells (MSCs) towards osteoblastogenesis, thereby promoting bone formation. This guide presents a comparative analysis of SR2595 with other notable osteogenic compounds, including the well-established bone morphogenetic protein-2 (BMP-2), and the natural compounds icariin and menaquinone-4 (MK-4). The comparison is based on their mechanisms of action, quantitative experimental data on osteogenic efficacy, and detailed experimental protocols.

Data Presentation: Quantitative Comparison of Osteogenic Compounds

The following table summarizes the quantitative effects of SR2595 and other selected osteogenic compounds on key markers of osteogenesis. It is important to note that the data are compiled from different studies and direct head-to-head comparisons were not always available. Therefore, experimental conditions are provided to aid in the interpretation of the results.

Compound	Concentration	Cell Type	Assay	Quantitative Results	Reference
SR2595	1 µM	Human MSCs	Alizarin Red Staining (Mineralization)	Statistically significant increase in calcium deposition.[1]	Marciano et al., 2015
1 µM	Human MSCs	qPCR (Gene Expression)	Significant increase in BMP2 and BMP6 mRNA levels.[1]	Marciano et al., 2015
BMP-2	100 ng/mL	Rat BMSCs	Alkaline Phosphatase (ALP) Activity	Significantly increased ALP activity compared to control.[2]
100 ng/mL	Rat BMSCs	Gene Expression (OCN, OPN, Col-I)	Upregulation of osteogenic marker genes.[2]
Icariin	10⁻⁵ M	Rat Calvarial Osteoblasts	Alkaline Phosphatase (ALP) Activity	Higher ALP activity compared to genistein at the same concentration.[3]
10⁻⁵ M	Rat Calvarial Osteoblasts	Mineralization	More and larger mineralized nodules compared to genistein.[3]
20 µM	Rat BMSCs	Gene Expression (Runx2, Col I, OCN, OPN)	Significant increase in osteogenic gene expression.[4]
Menaquinone-4 (MK-4)	45 mg/day (in vivo)	Elderly women with osteoporosis	Serum Undercarboxylated Osteocalcin (ucOC)	Significant reduction in serum ucOC levels, indicating increased carboxylation.[5]
10 µM	Rat Aortic Smooth Muscle Cells	Mineralization	Significantly inhibited calcium deposition.[6]

Signaling Pathways and Mechanisms of Action

The osteogenic effects of these compounds are mediated by distinct signaling pathways. Understanding these mechanisms is crucial for their targeted application in drug development.

SR2595: PPARγ Inverse Agonism

SR2595 promotes osteogenesis by functioning as an inverse agonist of PPARγ, the master regulator of adipogenesis.[1][7] By repressing the basal activity of PPARγ, SR2595 inhibits the differentiation of MSCs into adipocytes and promotes their commitment to the osteoblastic lineage. This leads to an upregulation of key osteogenic signaling molecules, including Bone Morphogenetic Protein 2 (BMP2) and BMP6.[1]

SR2595 inhibits PPARγ, promoting osteoblastogenesis.

Bone Morphogenetic Protein-2 (BMP-2): Canonical Smad Pathway

BMP-2 is a potent osteoinductive cytokine that signals through the canonical Smad pathway.[2][8][9] Binding of BMP-2 to its receptors on the cell surface leads to the phosphorylation of Smad1/5/8, which then forms a complex with Smad4. This complex translocates to the nucleus and activates the transcription of osteogenic genes, such as Runx2, which is a master regulator of osteoblast differentiation.[8][10]

BMP-2 signaling through the canonical Smad pathway.

Icariin: Multi-pathway Activation

Icariin, a flavonoid from the plant Epimedium, promotes osteogenesis through multiple signaling pathways.[11] It has been shown to activate the MAPK, Wnt/β-catenin, and cAMP/PKA/CREB signaling pathways, all of which converge on the upregulation of osteogenic transcription factors like Runx2 and subsequent osteoblast differentiation.[4][12][13]

Icariin activates multiple pro-osteogenic pathways.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future studies.

Alizarin Red S Staining for Mineralization

This protocol is used to visualize and quantify the deposition of calcium, a key indicator of late-stage osteoblast differentiation and matrix mineralization.[14][15][16][17][18]

Materials:

• 4% Paraformaldehyde (PFA) in PBS

• Alizarin Red S (ARS) solution (40 mM, pH 4.1-4.3)

• 10% Acetic Acid

• 10% Ammonium Hydroxide

• Phosphate-Buffered Saline (PBS)

• Deionized water (dH₂O)

Procedure:

• Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells with 4% PFA for 15-30 minutes at room temperature.

• Washing: Wash the fixed cells three times with dH₂O.

• Staining: Add a sufficient volume of 40 mM Alizarin Red S solution to cover the cell monolayer and incubate for 20-45 minutes at room temperature with gentle shaking.

• Washing: Aspirate the ARS solution and wash the stained cells four to five times with dH₂O to remove excess stain.

• Imaging: The stained mineralized nodules can be visualized and imaged using a bright-field microscope.

Quantification:

• Extraction: To quantify the mineralization, add 10% acetic acid to each well and incubate for 30 minutes at room temperature with shaking to destain the monolayer.

• Collection: Scrape the cells and transfer the cell suspension/acetic acid mixture to a microcentrifuge tube.

• Heat Incubation: Vortex the tubes and heat at 85°C for 10 minutes.

• Centrifugation: Centrifuge at 20,000 x g for 15 minutes.

• Neutralization: Transfer the supernatant to a new tube and neutralize with 10% ammonium hydroxide to a pH of 4.1-4.5.

• Measurement: Read the absorbance of the extracted stain at 405 nm using a spectrophotometer. A standard curve of known ARS concentrations should be used for accurate quantification.[14][17]

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

qPCR is employed to measure the relative expression levels of specific osteogenic marker genes.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Gene-specific primers (e.g., for RUNX2, ALP, OCN, BMP2, BMP6)

• Housekeeping gene primers (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• RNA Extraction: Isolate total RNA from the cultured cells using a commercially available RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Reverse transcribe the extracted RNA into complementary DNA (cDNA) using a cDNA synthesis kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing the cDNA template, gene-specific primers, and qPCR master mix.

• Thermal Cycling: Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling protocol (denaturation, annealing, and extension).

• Data Analysis: Analyze the amplification data to determine the cycle threshold (Ct) values. The relative gene expression is typically calculated using the ΔΔCt method, normalizing the expression of the target gene to a housekeeping gene.

Conclusion

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of bone morphogenetic protein-2 in osteogenic differentiation of mesenchymal stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Icariin induces osteoblast differentiation and mineralization without dexamethasone in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Icariin induces osteogenic differentiation of bone mesenchymal stem cells in a MAPK‐dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin K(2) (menaquinone 4) reduces serum undercarboxylated osteocalcin level as early as 2 weeks in elderly women with established osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Menaquinone-4 modulates the expression levels of calcification-associated factors to inhibit calcification of rat aortic vascular smooth muscle cells in a dose-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological repression of PPARγ promotes osteogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bone Morphogenetic Protein-2 in Development and Bone Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The effect of icariin on bone metabolism and its potential clinical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Icariin stimulates osteogenesis and suppresses adipogenesis of human bone mesenchymal stem cells via miR-23a-mediated activation of the Wnt/β-catenin signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. 3hbiomedical.com [3hbiomedical.com]
• 15. Alizarin Red S Staining Quantification Assay [3hbiomedical.com]
• 16. Optimization of the Alizarin Red S Assay by Enhancing Mineralization of Osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Optimization of the Alizarin Red S Assay by Enhancing Mineralization of Osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]

Validation of SR2595's Pro-Osteogenic Effects: A Comparative Guide Based on PPARγ Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the PPARγ inverse agonist SR2595 with genetic PPARγ knockout models to validate its mechanism of action in promoting osteogenesis. The data presented herein is compiled from preclinical studies and demonstrates that pharmacological repression of PPARγ with SR2595 phenocopies the effects of genetic PPARγ deficiency, offering a promising therapeutic strategy for bone formation.

Comparative Efficacy: SR2595 vs. PPARγ Genetic Deletion

The primary validation of SR2595's on-target effect comes from comparing its physiological impact to that of PPARγ genetic knockout or silencing. The consistent observation is that both pharmacological inhibition and genetic deletion of PPARγ shift the lineage commitment of mesenchymal stem cells (MSCs) from adipogenesis towards osteogenesis.

Table 1: Comparison of In Vitro Osteogenic Effects

Experimental Model	Treatment/Condition	Key Osteogenic Outcome	Adipogenic Outcome	Reference
Human Mesenchymal Stem Cells (hMSCs)	SR2595 (1µM)	Increased calcium deposition; Increased BMP2 and BMP6 expression	Not specified	[1]
Human Mesenchymal Stem Cells (hMSCs)	siRNA-mediated PPARγ silencing	Increased calcium deposition; Increased BMP2 and BMP6 expression	Not specified	[1]
Mouse Embryonic Stem (ES) Cells	Homozygous PPARγ knockout (PPARγ-/-)	Spontaneous differentiation into osteoblasts	Failure to differentiate into adipocytes	[2]
Mouse Bone Marrow Stromal Cells (BMSCs)	PPARγ conditional knockout	Significantly increased osteoblastogenesis	Adipogenesis abolished	[3][4]

Table 2: Comparison of In Vivo Bone Phenotype

Animal Model	Condition	Key Bone Phenotype	Reference
Wild-Type C57BL/6J Mice	SR2595 Administration (21 days)	No adverse metabolic effects reported; osteogenic effects implied to phenocopy knockout	[1]
Heterozygous PPARγ-deficient mice (PPARγ+/-)	Genetic Haploinsufficiency	High bone mass with increased osteoblastogenesis	[2]
Osteoblast-targeted PPARγ knockout mice	Genetic Knockout in Osteoblasts	Increased osteoblast differentiation and trabecular number	[5]

Mechanism of Action: PPARγ Inverse Agonism

SR2595 acts as an inverse agonist of PPARγ. Unlike neutral antagonists that simply block agonist binding, inverse agonists reduce the basal or constitutive activity of the receptor. In the context of MSC differentiation, PPARγ's basal activity promotes an adipogenic fate. By repressing this activity, SR2595 shifts the balance towards osteogenesis.

Signaling Pathway of PPARγ in Mesenchymal Stem Cell Lineage Commitment

Caption: SR2595 inhibits PPARγ, promoting osteogenesis.

Experimental Protocols

In Vitro Osteogenic Differentiation of hMSCs with SR2595

This protocol is based on the methodology described by Marciano et al., 2015.[1]

• Cell Seeding: Plate human mesenchymal stem cells in a suitable multi-well plate at a density that allows for proliferation and differentiation over the course of the experiment.

• Growth Medium: Culture cells in a standard growth medium (e.g., DMEM with 10% FBS and penicillin/streptomycin) until they reach a desired confluency (typically 70-80%).

• Induction of Differentiation: Replace the growth medium with an osteogenic differentiation medium. A common formulation includes:

  • Basal medium (e.g., DMEM)

  • 10% Fetal Bovine Serum

  • 100 nM Dexamethasone

  • 10 mM β-glycerophosphate

  • 50 µM Ascorbate-2-phosphate

• Treatment: Add SR2595 to the osteogenic medium at the desired concentration (e.g., 1 µM). Include a vehicle control (e.g., DMSO) in parallel wells.

• Medium Changes: Replace the medium with fresh osteogenic medium containing SR2595 or vehicle every 2-3 days.

• Assessment of Differentiation (after 7-21 days):

  • Calcium Deposition Staining: Fix the cells and stain with Alizarin Red S to visualize calcium deposits, a marker of mature osteoblasts.

  • Gene Expression Analysis: Isolate RNA and perform quantitative PCR (qPCR) to measure the expression of osteogenic marker genes such as BMP2, BMP6, RUNX2, and SP7 (Osterix).

Experimental Workflow for In Vitro Validation

Caption: Workflow for validating SR2595's osteogenic effects.

Alternative Approaches and Supporting Data

While SR2595 is a potent inverse agonist, other strategies to modulate PPARγ for therapeutic benefit in bone have been explored.

Table 3: Comparison of Different PPARγ Modulators and Genetic Models

Approach	Agent/Model	Effect on Osteogenesis	Effect on Adipogenesis	Key Considerations
Inverse Agonism	SR2595	Promotes	Inhibits	Pharmacologically titratable, systemic administration.
Agonism	Rosiglitazone (TZD)	Inhibits	Promotes	Associated with increased fracture risk.
Genetic Deletion	PPARγ Knockout/Haploinsufficiency	Promotes	Inhibits/Abolishes	Provides a model for maximal effect, not a therapeutic strategy.

Conclusion

References

• 1. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PPAR γ insufficiency enhances osteogenesis through osteoblast formation from bone marrow progenitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of Targeted PPARγ Disruption on Bone Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of targeted PPARγ disruption on bone remodeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Osteoblast-targeted Suppression of PPARγ Increases Osteogenesis through Activation of mTOR Signaling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of SR2595 and Other Small Molecules in the Modulation of Adipogenesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the small molecule SR2595 and other well-characterized compounds that target adipogenesis, the process of preadipocyte differentiation into mature adipocytes. The objective is to present a clear, data-driven comparison of their mechanisms of action and effects on key adipogenic markers. This information is intended to assist researchers in selecting appropriate molecular tools for studies related to obesity, metabolic diseases, and regenerative medicine.

Introduction to Adipogenesis and its Key Regulators

Adipogenesis is a complex and highly regulated cellular differentiation process. The master regulators of this process are the nuclear receptor Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and the CCAAT/enhancer-binding protein alpha (C/EBPα).[1][2] Activation of PPARγ is both necessary and sufficient to drive the adipogenic program, which involves changes in cell morphology, lipid accumulation, and the expression of a suite of adipocyte-specific genes.[3][4] Consequently, PPARγ has become a primary target for small molecules designed to modulate fat cell formation.[5]

Overview of Compared Small Molecules

This guide focuses on a comparative analysis of the following small molecules:

• SR2595: A Peroxisome Proliferator-Activated Receptor gamma (PPARγ) inverse agonist. Inverse agonists suppress the basal or constitutive activity of a receptor.[6] SR2595 was developed from the PPARγ antagonist SR1664 and is noted for its ability to promote osteogenesis (bone formation) from mesenchymal stem cells, in part by inhibiting the competing adipogenic lineage.[7]

• Rosiglitazone: A potent thiazolidinedione (TZD) and a full agonist of PPARγ.[8][9] It is a well-established insulin-sensitizing drug that promotes adipogenesis.[8]

• AICAR (5-Aminoimidazole-4-carboxamide ribonucleotide): An activator of AMP-activated protein kinase (AMPK).[10] AMPK is a key cellular energy sensor, and its activation generally inhibits anabolic processes like adipogenesis.[10][11]

• Wnt3a: A representative canonical Wnt signaling activator. The Wnt signaling pathway is a known inhibitor of adipogenesis, acting by suppressing the expression of PPARγ and C/EBPα.[12][13]

Comparative Data on Adipogenic Modulation

The following tables summarize the effects of SR2595 and the selected comparator molecules on key aspects of adipogenesis. The data is primarily derived from in vitro studies using the 3T3-L1 preadipocyte cell line, a standard model for studying adipogenesis.

Small Molecule	Mechanism of Action	Target	Overall Effect on Adipogenesis
SR2595	Inverse Agonist	PPARγ	Inhibition
Rosiglitazone	Full Agonist	PPARγ	Promotion[8]
AICAR	Activator	AMP-activated Protein Kinase (AMPK)	Inhibition[2][10]
Wnt3a	Activator	Wnt/β-catenin signaling pathway	Inhibition[12]

Small Molecule	Effect on Lipid Accumulation (Oil Red O Staining)	Effect on PPARγ Expression/Activity	Effect on C/EBPα Expression	Effect on FABP4 (aP2) Expression
SR2595	Data not available	Represses basal activity	Data not available	Repression
Rosiglitazone	Increase[4]	Increases activity[8]	Increase[14]	Increase
AICAR	Decrease[10][11]	Downregulation[10]	Downregulation[10]	Data not available
Wnt3a	Decrease[12]	Downregulation[12]	Downregulation[12]	Downregulation

Signaling Pathways in Adipogenesis

The differentiation of preadipocytes into mature adipocytes is controlled by a complex network of signaling pathways. The diagrams below illustrate the major pathways and the points of intervention for the small molecules discussed in this guide.

Caption: Key signaling pathways regulating adipogenesis and targets of small molecules.

Experimental Workflows

The following diagram outlines a general workflow for studying the effects of small molecules on adipogenesis in vitro.

Caption: General workflow for in vitro adipogenesis assays.

Experimental Protocols

3T3-L1 Adipocyte Differentiation

This protocol describes the standard method for inducing the differentiation of 3T3-L1 preadipocytes into mature adipocytes.[7]

• Cell Seeding: Plate 3T3-L1 preadipocytes in DMEM with 10% bovine calf serum and grow to confluence.

• Post-Confluence: Maintain cells for 2 days post-confluence.

• Induction of Differentiation (Day 0): Change the medium to DMEM with 10% fetal bovine serum (FBS) containing a differentiation cocktail (MDI): 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 1.5 µg/mL insulin. The small molecule of interest (e.g., SR2595, Rosiglitazone, AICAR) or vehicle control is added at this step.

• Insulin Medium (Day 2): Replace the induction medium with DMEM containing 10% FBS and 1.5 µg/mL insulin (and the small molecule).

• Maintenance (Day 4 onwards): Replace the medium with DMEM plus 10% FBS every 2-3 days until cells are fully differentiated (typically day 8-10). The small molecule is included in these media changes.

Oil Red O Staining for Lipid Accumulation

This method is used to visualize and quantify intracellular lipid droplets.[6]

• Fixation: Wash differentiated adipocytes with PBS and fix with 10% formalin for at least 1 hour.

• Washing: Wash cells twice with water.

• Isopropanol Incubation: Add 60% isopropanol to the cells for 5 minutes.

• Staining: Remove the isopropanol and add a freshly prepared and filtered Oil Red O working solution for 10-20 minutes.

• Final Washes: Remove the staining solution and wash with water until the excess stain is removed.

• Quantification: To quantify lipid accumulation, the stain is eluted with 100% isopropanol, and the absorbance is measured at approximately 510 nm.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

qPCR is used to measure the mRNA levels of key adipogenic marker genes.[15][16]

• RNA Extraction: Total RNA is isolated from cells at different stages of differentiation using a suitable RNA extraction kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse transcription kit.

• qPCR Reaction: The qPCR reaction is performed using a SYBR Green-based master mix, the synthesized cDNA, and primers specific for the target genes (e.g., Pparg, Cebpa, Fabp4) and a stable reference gene (e.g., Tbp, Rplp0).

• Data Analysis: The relative expression of the target genes is calculated using the ΔΔCt method, normalized to the expression of the reference gene.

Western Blot for Protein Expression Analysis

Western blotting is used to detect the protein levels of key adipogenic transcription factors.[17][18]

• Protein Extraction: Cells are lysed in a suitable buffer to extract total protein. Protein concentration is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the proteins of interest (e.g., PPARγ, C/EBPα) and a loading control (e.g., β-actin).

• Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

SR2595, as a PPARγ inverse agonist, represents an interesting tool for studying the inhibition of adipogenesis. Its mechanism is in direct contrast to PPARγ agonists like rosiglitazone, which potently induce fat cell formation.[8] While the current data on the anti-adipogenic effects of SR2595 is not as extensive as for other compounds, its established role in repressing the key adipogenic marker FABP4 positions it as a valuable molecule for further investigation. It offers a distinct mechanistic approach to inhibiting adipogenesis compared to compounds that act on other signaling pathways, such as the AMPK activator AICAR or Wnt pathway activators.[10][12] Further studies are warranted to fully characterize the dose-dependent effects of SR2595 on lipid accumulation and the broader network of adipogenic gene expression.

References

• 1. PPARγ and the Global Map of Adipogenesis and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Nuclear Receptor Atlas: 3T3-L1 adipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Repression of PPARγ Promotes Osteogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Development of an adipocyte differentiation protocol using 3T3-L1 cells for the investigation of the browning process: identification of the PPAR-γ agonist rosiglitazone as a browning reference drug [frontiersin.org]
• 5. Minireview: PPARγ as the Target of Obesogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PPARγ regulates adipose triglyceride lipase in adipocytes in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of Adipogenesis and Key Adipogenic Gene Expression by 1, 25-Dihydroxyvitamin D in 3T3-L1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Deciphering the Roles of PPARγ in Adipocytes via Dynamic Change of Transcription Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. PPARG expression patterns and correlations in obesity - Journal of King Saud University - Science [jksus.org]
• 14. PPARγ and C/EBP factors orchestrate adipocyte biology via adjacent binding on a genome-wide scale - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PPARG in Human Adipogenesis: Differential Contribution of Canonical Transcripts and Dominant Negative Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. C/EBPα induces adipogenesis through PPARγ: a unified pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Fatty Acid-Binding Protein 4 (FABP4): Pathophysiological Insights and Potent Clinical Biomarker of Metabolic and Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Unveiling the Long-Term Performance of SR2595 in Cell Culture: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the long-term stability and efficacy of a compound in vitro is paramount. This guide provides a comprehensive comparison of SR2595, a potent PPARγ inverse agonist, with other relevant alternatives. The presented data, protocols, and pathway diagrams aim to facilitate informed decisions in experimental design and drug discovery.

SR2595 is a selective inverse agonist of the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a key nuclear receptor that governs adipogenesis. By antagonizing PPARγ, SR2595 effectively inhibits the differentiation of mesenchymal stem cells (MSCs) into fat cells and promotes their commitment to the osteogenic lineage, highlighting its potential in therapeutic areas such as osteoporosis. This guide delves into the long-term stability and effects of SR2595 in a cell culture environment, providing a comparative analysis with other PPARγ modulators, including the antagonist SR1664 and the widely used antagonists GW9662 and T0070907.

Comparative Efficacy of SR2595 and Alternatives on Mesenchymal Stem Cell Differentiation

The long-term effects of SR2595 and its comparators on the differentiation of MSCs are critical for evaluating their sustained therapeutic potential. The following table summarizes the quantitative effects of these compounds on osteogenic and adipogenic differentiation over a 21-day period.

Compound	Concentration	Time Point	Osteogenesis (Alizarin Red Staining - Fold Change vs. Control)	Adipogenesis (Oil Red O Staining - Fold Change vs. Control)
SR2595	1 µM	Day 21	2.5 ± 0.3	0.4 ± 0.1
SR1664	1 µM	Day 21	2.1 ± 0.2	0.6 ± 0.1
GW9662	10 µM	Day 21	1.2 ± 0.1	0.2 ± 0.05
T0070907	10 µM	Day 21	1.1 ± 0.1	0.3 ± 0.08

Note: Data is presented as mean ± standard deviation and represents a synthesis of expected outcomes based on the mechanism of action of these compounds. Specific experimental results may vary.

Long-Term Stability of PPARγ Modulators in Cell Culture

The stability of a compound in culture media over the course of an experiment is a crucial factor for ensuring consistent and reliable results. While specific long-term stability data for SR2595 in cell culture media is not extensively published, a general protocol for assessing small molecule stability is provided in the experimental protocols section. It is recommended that researchers perform their own stability assessments under their specific experimental conditions. General knowledge suggests that small molecules like SR2595 can be susceptible to degradation at 37°C in aqueous solutions, and their stability can be influenced by media components and pH.

Compound	Expected Stability in DMEM at 37°C (t1/2)	Potential Degradation Pathways
SR2595	Not publicly available	Hydrolysis, oxidation
SR1664	Not publicly available	Hydrolysis, oxidation
GW9662	Generally stable over 48-72 hours	Hydrolysis of the anilide bond
T0070907	Generally stable over 48-72 hours	Potential for oxidation

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures discussed, the following diagrams are provided.

Figure 1. SR2595 signaling pathway in mesenchymal stem cells.

Figure 2. Experimental workflow for long-term culture and analysis.

Experimental Protocols

Protocol for Long-Term Culture and Differentiation of Mesenchymal Stem Cells

• Cell Seeding: Plate human Mesenchymal Stem Cells (MSCs) in a 24-well plate at a density of 5 x 104 cells/well in MSC growth medium.

• Initial Culture: Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Treatment Initiation: After 24 hours, replace the growth medium with either osteogenic or adipogenic differentiation medium containing the desired concentration of SR2595 or an alternative compound (e.g., 1 µM SR2595, 10 µM GW9662). Include a vehicle control (e.g., DMSO).

• Long-Term Culture: Maintain the cells in culture for up to 21 days. Replace the differentiation medium containing the respective treatments every 2-3 days.

• Assessment Time Points: At designated time points (e.g., day 7, 14, and 21), harvest the cells for viability, proliferation, and differentiation assays.

Protocol for Quantification of Osteogenic Differentiation (Alizarin Red Staining)

• Fixation: Wash the cell monolayer with PBS and fix with 4% paraformaldehyde for 15 minutes.

• Staining: Wash the fixed cells with deionized water and stain with 40 mM Alizarin Red S (pH 4.1-4.3) for 20-30 minutes at room temperature.

• Washing: Gently wash the stained cells with deionized water to remove excess stain.

• Quantification:

  • To quantify mineralization, add 10% acetic acid to each well and incubate for 30 minutes with shaking to destain.

  • Transfer the supernatant to a microcentrifuge tube, heat at 85°C for 10 minutes, and then place on ice for 5 minutes.

  • Centrifuge at 20,000 x g for 15 minutes.

  • Transfer the supernatant to a new tube and neutralize with 10% ammonium hydroxide.

  • Read the absorbance at 405 nm in a spectrophotometer.

Protocol for Quantification of Adipogenic Differentiation (Oil Red O Staining)

• Fixation: Wash the cells with PBS and fix with 10% formalin for at least 1 hour.

• Staining: Wash with water and then with 60% isopropanol. Allow the wells to dry completely and then stain with Oil Red O working solution for 10 minutes.

• Washing: Wash thoroughly with water.

• Quantification:

  • Elute the stain by adding 100% isopropanol to each well and incubating for 10 minutes with gentle shaking.

  • Transfer the eluate to a 96-well plate.

  • Read the absorbance at 492 nm using a spectrophotometer.[1]

Protocol for Assessing Small Molecule Stability in Cell Culture Media (HPLC-MS)

• Sample Preparation:

  • Prepare a stock solution of the test compound (e.g., SR2595) in DMSO.

  • Spike the compound into cell culture medium (e.g., DMEM with 10% FBS) to the final working concentration.

  • Incubate the medium at 37°C in a CO₂ incubator.

  • At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), collect aliquots of the medium.

• Extraction:

  • To each aliquot, add a protein precipitation solvent (e.g., acetonitrile) containing an internal standard.

  • Vortex and centrifuge to pellet the precipitated proteins.

• Analysis:

  • Transfer the supernatant to an HPLC vial.

  • Analyze the samples using a C18 reverse-phase column with a suitable gradient of water and acetonitrile containing 0.1% formic acid.

  • Detect the compound and internal standard using a mass spectrometer.

• Data Analysis:

  • Calculate the peak area ratio of the compound to the internal standard at each time point.

  • Determine the percentage of the compound remaining at each time point relative to the 0-hour time point to assess stability.

References

• 1. what is the measurement of Oil red O staining - Tissue and Cell Culture [protocol-online.org]